(S)-Ethyl indoline-2-carboxylate hydrochloride

• CAS: 79854-42-5

Core Science & Biosynthesis

The Definitive Technical Guide to (S)-Ethyl Indoline-2-Carboxylate HCl (CAS 79854-42-5): Synthesis, Mechanistic Applications, and Role in ACE Inhibitor Development

Executive Summary

In the landscape of cardiovascular drug development, the architectural precision of chiral intermediates dictates the pharmacological efficacy of the final active pharmaceutical ingredient (API). (S)-Ethyl indoline-2-carboxylate hydrochloride (CAS: 79854-42-5) [1] stands as a cornerstone intermediate in the asymmetric synthesis of third-generation angiotensin-converting enzyme (ACE) inhibitors, most notably Perindopril [2][3].

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic utility, and validated synthetic protocols for this critical chiral building block. Designed for process chemists and drug development professionals, this guide bridges the gap between theoretical stereocontrol and industrial-scale execution.

Chemical Identity & Core Properties

Before deploying this intermediate in multi-step syntheses, it is critical to understand its baseline physicochemical profile. The hydrochloride salt form is specifically chosen over the free base to enhance crystalline stability and prevent oxidative degradation of the indoline nitrogen[1].

Table 1: Physicochemical Profile of CAS 79854-42-5

Parameter	Specification / Value
Chemical Name	(S)-Ethyl indoline-2-carboxylate hydrochloride
CAS Registry Number	79854-42-5[1]
Molecular Formula	C₁₁H₁₄ClNO₂[1]
Molecular Weight	227.69 g/mol [1]
MDL Number	MFCD09033207[1]
Stereochemistry	(S)-configuration at C2
Physical Appearance	White to off-white crystalline powder

Mechanistic Role in Drug Development

The utility of (S)-ethyl indoline-2-carboxylate HCl is intrinsically linked to its role as a structural mimic of the L-proline residue found in Angiotensin I.

The Causality of Stereocontrol

ACE is a zinc-dependent metalloprotease. To effectively inhibit this enzyme, a drug must competitively bind to the active site, chelating the zinc ion while simultaneously occupying the hydrophobic pockets designed for the substrate's terminal amino acids. The octahydroindole core—derived directly from CAS 79854-42-5—provides a conformationally restricted, highly lipophilic scaffold that perfectly aligns with the S1' and S2' sub-sites of the ACE active enzyme[4].

The (S)-configuration at the C2 position is non-negotiable; an (R)-configuration would result in steric clashes within the enzyme's binding pocket, rendering the resulting API pharmacologically inactive.

Caption: Pharmacological mechanism of ACE inhibition by Perindoprilat, demonstrating competitive zinc chelation.

Synthetic Workflows & Experimental Protocols

The transformation of the chiral pool precursor, (S)-indoline-2-carboxylic acid, into the perhydroindole system of Perindopril requires rigorous stereocontrol. The landmark methodology established by dictates that the indoline must first be converted to its ethyl ester hydrochloride salt (CAS 79854-42-5) prior to catalytic hydrogenation[2][4].

Why the Hydrochloride Salt? (Expertise & Experience)

Novice chemists often attempt to hydrogenate the free base of indoline-2-carboxylic acid directly. This leads to poor diastereoselectivity and catalyst poisoning. By forming the hydrochloride salt , the indoline nitrogen is protonated. This achieves two critical outcomes:

• Catalyst Protection: The protonated amine lacks the free lone pair that would otherwise aggressively coordinate to and deactivate the Palladium (Pd/C) or Platinum (PtO₂) catalyst[2][3].

• Facial Selectivity: The steric bulk and electrostatic repulsion of the protonated amine force the indoline ring into a conformation where hydrogen gas can only approach from the least hindered face. This guarantees the highly specific cis-fused (2S, 3aS, 7aS) stereochemistry required for the final drug[2][4].

Caption: Synthetic pipeline from (S)-indoline-2-carboxylic acid to Perindopril via CAS 79854-42-5.

Protocol 1: Synthesis of (S)-Ethyl indoline-2-carboxylate HCl

Self-Validating System: This protocol utilizes thionyl chloride to generate HCl in situ, driving the esterification while simultaneously forming the required salt.

• Setup: Equip a 1 L three-neck round-bottom flask with a reflux condenser, addition funnel, and an internal temperature probe. Purge the system with dry Nitrogen.

• Reagent Addition: Suspend 50.0 g (0.306 mol) of enantiopure (S)-indoline-2-carboxylic acid in 400 mL of anhydrous ethanol. Cool the suspension to 0–5 °C using an ice-water bath.

• Activation: Dropwise, add 26.7 mL (0.367 mol, 1.2 eq) of thionyl chloride (SOCl₂) over 45 minutes. Validation check: Ensure the internal temperature does not exceed 10 °C during addition to prevent racemization.

• Reflux: Remove the ice bath and heat the reaction mixture to reflux (approx. 78 °C) for 4 hours.

• Monitoring: Pull a 0.5 mL aliquot, neutralize with saturated NaHCO₃, extract with ethyl acetate, and analyze via TLC (Hexane:EtOAc 7:3). The starting material spot should be completely consumed.

• Isolation: Concentrate the mixture under reduced pressure to 25% of its original volume. Add 200 mL of diethyl ether to precipitate the product.

• Filtration: Filter the white crystalline solid, wash with cold diethyl ether (2 x 50 mL), and dry under vacuum at 40 °C to yield (S)-ethyl indoline-2-carboxylate hydrochloride (CAS 79854-42-5).

Protocol 2: Stereoselective Catalytic Hydrogenation

Based on optimized industrial parameters detailed in [2].

• Preparation: In a high-pressure Parr reactor, dissolve 43.0 g of (S)-ethyl indoline-2-carboxylate hydrochloride in 320 mL of absolute ethanol[2].

• Catalyst Loading: Add 4.5 g of 7.5% Palladium on Carbon (Pd/C, dry basis)[2]. Safety Note: Always add the catalyst to the solvent under an inert argon/nitrogen atmosphere to prevent pyrophoric ignition.

• Purging: Seal the reactor. Purge with Nitrogen (3 cycles at 2 MPa) followed by Hydrogen gas (3 cycles at 2 MPa).

• Hydrogenation: Pressurize the reactor with Hydrogen to 5 MPa (approx. 50 bar) . Heat the mixture to 60–65 °C [2].

• Validation: Maintain temperature and pressure for 24 hours. Monitor the pressure gauge; a cessation of hydrogen uptake indicates reaction completion.

• Workup: Cool the reactor to room temperature and safely vent the hydrogen gas. Purge with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with 50 mL of ethanol.

• Downstream Processing: The resulting filtrate contains the highly pure (2S, 3aS, 7aS)-octahydroindole-2-carboxylic acid ethyl ester hydrochloride, ready for subsequent saponification and N-alkylation to form Perindopril[2].

Data Presentation: Quantitative Reaction Parameters

To ensure reproducibility, the following table summarizes the critical process parameters for the hydrogenation of CAS 79854-42-5 into the octahydroindole intermediate, aggregated from patent literature[2].

Table 2: Optimized Hydrogenation Parameters

Parameter	Optimal Condition	Causality / Impact
Substrate	(S)-Ethyl indoline-2-carboxylate HCl	Prevents catalyst poisoning; enforces facial selectivity.
Catalyst	7.5% or 10% Pd/C (10 wt% loading)	Provides sufficient surface area for aromatic ring reduction.
Solvent	Absolute Ethanol	Solubilizes the HCl salt; environmentally benign for scale-up.
Pressure (H₂)	5.0 MPa (50 bar)	High pressure is required to overcome the resonance stability of the aromatic indoline ring.
Temperature	60 °C – 65 °C	Balances reaction kinetics with the preservation of the chiral center.
Reaction Time	24 hours	Ensures complete conversion without over-reduction or ring opening.
Diastereomeric Excess (de)	> 98% (2S, 3aS, 7aS)	Validates the stereodirecting effect of the protonated amine.

References

• Vincent, M., Remond, G., Portevin, B., Serkiz, B., & Laubie, M. (1982). Stereoselective synthesis of a new perhydroindole derivative of chiral iminodiacid, a potent inhibitor of angiotensin converting enzyme. Tetrahedron Letters, 23(16), 1677-1680. URL:[Link]

• Lek Pharmaceuticals D.D. (2008). Process for the preparation of perindopril and salts thereof. European Patent Office (EP1963265A1).

• Thermo Fisher Scientific. (2024). Ethyl (S)-indoline-2-carboxylate hydrochloride, 98% (CAS RN 79854-42-5). Product Specifications and Safety Data. URL:[Link]

Sources

• 1. CAS RN 79854-42-5 | Fisher Scientific [fishersci.nl]
• 2. EP1963265A1 - Process for the preparation of perindopril and salts thereof - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Rigidifying the Bioactive Conformation: A Technical Guide to (S)-Indoline-2-Carboxylate Derivatives

Executive Summary (S)-Indoline-2-carboxylic acid (also known as 2,3-dihydro-1H-indole-2-carboxylic acid) represents a "privileged scaffold" in medicinal chemistry. Its structural significance lies in its ability to act as a rigid, bicyclic analog of L-proline.[1] Unlike flexible amino acid chains, the indoline core restricts conformational freedom, locking peptides and small molecules into specific geometries—often the elusive cis-amide conformation required for high-affinity binding to enzymes like Angiotensin-Converting Enzyme (ACE) and receptors involved in oncology.[1] This guide dissects the biological activity, structure-activity relationships (SAR), and experimental protocols for leveraging this scaffold in drug discovery.[1]

Structural Mastery: The Proline Analog Advantage

The biological potency of (S)-indoline-2-carboxylate derivatives stems directly from their stereochemical homology to L-proline. In drug design, "rigidification" is a strategy to reduce the entropic penalty of binding.[1] When a flexible drug binds to a rigid protein pocket, it loses entropy (a thermodynamic cost).[1] Pre-rigidifying the drug into its bioactive shape minimizes this cost, improving affinity.[1]

Stereochemical Homology

The (S)-enantiomer is the critical bioactive form because it mimics natural L-amino acids.[1] The indoline ring provides a hydrophobic surface that L-proline lacks, allowing for additional

stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in target binding sites.[1]

The cis-Amide Switch

One of the unique properties of N-substituted (S)-indoline-2-carboxylates is their propensity to adopt a cis-amide bond configuration. While most peptide bonds prefer the trans state (to avoid steric clash), the steric bulk of the benzene ring in indoline destabilizes the trans form, making the cis form energetically accessible.[1] This is vital for designing peptidomimetics that target turns and loops in proteins.

Figure 1: Thermodynamic advantage of the indoline scaffold over proline in ligand binding.[1]

Therapeutic Class 1: ACE Inhibition (Cardiovascular)[1]

The most validated application of (S)-indoline-2-carboxylate derivatives is in the inhibition of Angiotensin-Converting Enzyme (ACE), a zinc metalloprotease central to blood pressure regulation.[1]

Mechanism of Action

ACE inhibitors prevent the conversion of Angiotensin I to the vasoconstrictor Angiotensin II.[1] The (S)-indoline-2-carboxylate core serves as the C-terminal "anchor," mimicking the C-terminal Leucine or Proline of the natural substrate.[1]

• The Zinc Binding Group (ZBG): Usually a thiol (-SH) or carboxylate attached to the N1 position via a linker.[1]

• The Hydrophobic Pocket: The fused benzene ring of the indoline sits in a large hydrophobic pocket (

  subsite) of ACE, providing superior binding compared to the smaller pyrrolidine ring of proline.[1]

Key Derivative: Compound 7b(S,S)

Research has highlighted 1-(3-mercapto-2-methyl-1-oxopropyl)indoline-2-carboxylic acid as a standout derivative.

Table 1: Comparative ACE Inhibitory Potency

Compound	Structure Description	IC50 (in vitro)	Potency vs. Captopril
Captopril	Proline-based Standard	~23 nM	1.0x
Indoline-2-COOH	Unsubstituted Core	>100 µM	Inactive
Compound 7b(S,S)	N-(3-mercapto-2-methylpropionyl)	7.6 nM	3.0x
Compound 6u	1-Glutaryl derivative	4.8 nM	4.8x

Data Source: Kim et al., J. Med.[1] Chem; Gruenfeld et al., J. Med.[1] Chem.

Therapeutic Class 2: Oncology & NF-kappaB Inhibition

Recent medicinal chemistry efforts have repurposed the scaffold for oncology, specifically targeting the Nuclear Factor-kappa B (NF-kappaB) pathway, which regulates cell survival and inflammation in cancer.[1]

The "Warhead" Strategy

Unlike ACE inhibitors which rely on the carboxylic acid, anticancer derivatives often convert the C2-carboxylate into an N-phenylamide .[1]

• Structure: (S)-Indoline-2-carboxylic acid N-(substituted)phenylamide.

• Activity: These compounds inhibit the nuclear translocation of NF-kappaB.[2]

• SAR Insight: Electron-withdrawing groups (Cl, CF3) on the N-phenyl ring significantly enhance cytotoxicity against breast cancer lines (MCF-7) and leukemia lines (HL-60).[1]

Structure-Activity Relationship (SAR) Logic[1][2]

Figure 2: Functionalization strategy for the indoline scaffold.

Experimental Protocols

As a self-validating system, the synthesis and assay of these derivatives require precise control over stereochemistry and oxidation states.[1]

Protocol A: Synthesis of N-Acylated (S)-Indoline-2-Carboxylates

Objective: To attach a side chain to the N1 position without racemizing the chiral center at C2.[1]

Reagents: (S)-Indoline-2-carboxylic acid, Acid Chloride (R-COCl), Sodium Bicarbonate (

), Acetone/Water.[1]

• Dissolution: Dissolve 1.0 eq of (S)-indoline-2-carboxylic acid in a 1:1 mixture of acetone and 1M aqueous

  . Why: The basic aqueous phase keeps the carboxylic acid deprotonated (soluble), while acetone dissolves the organic acid chloride.[1]

• Addition: Cool to 0°C. Add 1.1 eq of the Acid Chloride dropwise over 30 minutes. Critical Step: Rapid addition causes localized heating and potential racemization or hydrolysis of the chloride.[1]

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

• Work-up: Acidify carefully with 1M HCl to pH 2. The product will precipitate.[1] Filter and wash with cold water.

• Validation: Check optical rotation

  . If the value deviates significantly from literature, racemization occurred (likely due to excess base or heat).[1]

Protocol B: Spectrophotometric ACE Inhibition Assay

Objective: Quantify the potency (IC50) of the synthesized derivative.

Principle: ACE hydrolyzes the synthetic substrate FAPGG (N-[3-(2-furyl)acryloyl]-L-phenylalanylglycylglycine) into FAP and GG. This hydrolysis decreases absorbance at 345 nm.

• Buffer Prep: 50 mM HEPES, 300 mM NaCl, 10 µM

  , pH 7.5. Note: Zinc is essential for ACE activity; omitting it yields false negatives.

• Enzyme Mix: Dilute ACE (from rabbit lung) in buffer to 0.1 units/mL.

• Inhibitor Series: Prepare 10-fold serial dilutions of the indoline derivative (e.g., 100 µM to 0.1 nM) in buffer.[1]

• Substrate: FAPGG (0.5 mM final concentration).

• Measurement:

  • Add 50 µL Enzyme + 50 µL Inhibitor. Incubate 10 min at 37°C.

  • Add 100 µL FAPGG to start reaction.

  • Monitor Absorbance (345 nm) every 30 seconds for 10 minutes.

• Calculation: Plot slope (rate) vs. log[Inhibitor]. The IC50 is the concentration where the slope is 50% of the uninhibited control.[1]

Future Outlook: Beyond ACE

While ACE inhibition is the "textbook" case, the future of (S)-indoline-2-carboxylates lies in Peptidomimetics and Antivirals .[1]

• Antiviral Broad-Spectrum: Recent studies indicate that N-substituted indoline derivatives possess activity against RNA viruses (Coxsackie B3, Influenza A) by interfering with viral protease processing, distinct from the integrase inhibition seen with oxidized indole derivatives.[1]

• Macrocyclization: Incorporating the indoline scaffold into macrocyclic peptides is a growing trend to improve oral bioavailability of peptide drugs by masking polar backbone amides.

References

• Kim, D. H., et al. (1983).[1] "(Mercaptopropanoyl)indoline-2-carboxylic acids and related compounds as potent angiotensin converting enzyme inhibitors and antihypertensive agents." Journal of Medicinal Chemistry. Link

• Gruenfeld, N., et al. (1983).[1] "Angiotensin converting enzyme inhibitors: 1-glutarylindoline-2-carboxylic acids derivatives." Journal of Medicinal Chemistry. Link

• Kwak, J. H., et al. (2010).[1][3] "Structure–activity relationship of indoline-2-carboxylic acid N-(substituted)phenylamide derivatives." Bioorganic & Medicinal Chemistry Letters. Link

• Cordella, F., et al. (2024).[1] "On the Reactivity of (S)-Indoline-2-Carboxylic Acid." Chirality. Link[1]

• Zhang, R. H., et al. (2024).[1][4][5] "Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors."[5][6] RSC Medicinal Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationship of indoline-2-carboxylic acid N-(substituted)phenylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 6. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Difference between indole-2-carboxylate and indoline-2-carboxylate

Topic: Difference between Indole-2-carboxylate and Indoline-2-carboxylate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Structural Divergence, Synthetic Interconversion, and Medicinal Utility[1]

Executive Summary

The distinction between indole-2-carboxylate and indoline-2-carboxylate extends far beyond a simple saturation of the C2-C3 bond.[1] It represents a fundamental shift from a planar, electron-rich aromatic system to a three-dimensional, chiral scaffold with distinct nucleophilic properties.[1][2]

For the medicinal chemist, this difference dictates the strategic application of the scaffold:

• Indole-2-carboxylate: Utilized for π-π stacking interactions within kinase pockets and as a stable aromatic core in fragment-based drug design.[1]

• Indoline-2-carboxylate: Deployed as a constrained proline isostere to induce specific peptide secondary structures (e.g.,

  -turns) or to introduce chirality and 3D-complexity (Fsp3 character) into lead compounds.[1]

Structural and Electronic Profiling

The core difference lies in the loss of aromaticity in the pyrrole ring upon reduction to indoline.[1] This alteration changes the hybridization of C2 and C3 from

to , introducing a chiral center at C2 and puckering the ring system.[1][2]

Comparative Properties Table

Feature	Indole-2-carboxylate	Indoline-2-carboxylate
Core Structure	Fully aromatic, planar bicyclic system.[1]	Bicyclic, fused benzene (aromatic) + pyrrolidine (aliphatic).[1][2]
Hybridization (C2, C3)	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> (Planar)	(Tetrahedral, Puckered)
Chirality	Achiral	Chiral at C2 (S-enantiomer is a common Proline mimic).[1][2]
Nitrogen Character	Non-basic lone pair (part of aromatic sextet).[1] pKa (NH) 16.[1]	Secondary amine.[1][3] Lone pair available for nucleophilic attack.[1]
Reactivity	Electrophilic Aromatic Substitution (EAS) at C3.	N-alkylation/acylation; Nucleophilic substitution.[1]
Medicinal Role	Flat scaffold, kinase hinge binder.[1][2]	Proline isostere, conformational restrictor.[1][2]

Visualization: Structural & Electronic Divergence[1][2]

Caption: Figure 1. Structural transition from the planar indole scaffold to the chiral, 3D indoline scaffold.

Synthetic Interconversions: The Redox Cycle[1]

Switching between these two scaffolds is a common requirement in SAR (Structure-Activity Relationship) studies.[1] The transformation is governed by redox chemistry.[1]

A. Reduction: Indole Indoline

The reduction of the indole C2-C3 double bond requires disrupting the aromatic system.[1] While catalytic hydrogenation (

, Pd/C) is possible, it often requires high pressure or acidic conditions to prevent poisoning.[1][2] A more robust, chemoselective method for indole-2-esters uses Magnesium in Methanol .[1]

Protocol 1: Mg/MeOH Reduction of Indole-2-carboxylates[1]

• Mechanism: Single Electron Transfer (SET) generating a radical anion, followed by protonation.[1][2]

• Scope: Highly effective for indole-2-carboxylic esters; tolerates halogens on the benzene ring.[1]

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Dissolve Methyl indole-2-carboxylate (1.0 equiv) in anhydrous Methanol (0.1 M concentration).

• Addition: Add Magnesium turnings (10.0 equiv) to the solution.

  • Note: The reaction is exothermic.[1] If using large scales, add Mg in portions to control hydrogen evolution and temperature.[1][2]

• Reaction: Stir at room temperature (or mild reflux if initiation is slow) for 2–4 hours. Monitor by TLC (Indole is fluorescent; Indoline is non-fluorescent or weakly fluorescent blue).[1]

• Quench: Cool the mixture to 0°C. Slowly add saturated

  solution to quench unreacted Mg and dissolve magnesium methoxide salts.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.[1][2]

• Purification: Indoline esters are often pure enough for the next step.[1] If needed, purify via flash chromatography (typically requiring more polar eluents than the parent indole).[1][2]

B. Oxidation: Indoline Indole

Re-aromatization is thermodynamically favorable but requires an oxidant to remove the hydrogens.[1] DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) is the gold standard for this transformation due to its mild conditions and high yield.[1]

Protocol 2: DDQ Oxidation[2]

• Dissolution: Dissolve Indoline-2-carboxylate (1.0 equiv) in Dichloromethane (DCM) or Toluene .[1]

• Addition: Add DDQ (1.1 – 1.2 equiv) in one portion.

• Reaction: Stir at room temperature for 1–2 hours. The reaction mixture typically turns deep red/brown due to the formation of the DDQ-hydroquinone complex.[1]

• Workup: Filter the mixture through a pad of Celite to remove the insoluble hydroquinone byproduct.

• Purification: Concentrate the filtrate. The residue is usually the pure indole, but a short silica plug filtration is recommended to remove residual quinones.[1][2]

Visualization: Synthetic Workflow

Caption: Figure 2.[1] Reversible redox interconversion between indole and indoline scaffolds.

Medicinal Chemistry Applications

The choice between these two scaffolds is often a decision between planar stacking and stereochemical complexity .[1]

Indoline-2-carboxylate: The Proline Isostere

Indoline-2-carboxylic acid is a "constrained" phenylalanine or a "benzo-fused" proline.[1]

• Conformational Restriction: Like proline, the secondary amine is part of a ring, restricting the

  (phi) dihedral angle.[1][2]

• Cis/Trans Isomerization: Indoline amides have a higher propensity to adopt the cis-amide conformation compared to standard amino acids, and even higher than proline in certain solvents, due to the steric clash between the N-acyl group and the C2-substituent/benzene ring.[1]

• Drug Example: Perindopril (ACE inhibitor).[1] The indoline ring system mimics the C-terminal proline of Angiotensin I, positioning the carboxylate to interact with the Zinc ion in the active site.[1]

Indole-2-carboxylate: The Kinase Scaffold[1]

• Hinge Binding: The NH of the indole is a hydrogen bond donor, and the C=O of the carboxylate (or derived amide) can act as an acceptor.[1][2] This motif is frequently used to bind to the hinge region of kinases.[1]

• Planarity: The flat structure allows deep insertion into narrow hydrophobic pockets (e.g., ATP binding sites) where

  - stacking with gatekeeper residues (like Phenylalanine or Tyrosine) is critical.[1]

Visualization: SAR Decision Logic

Caption: Figure 3. Strategic selection of indole vs. indoline scaffolds based on binding pocket topology.

References

• Reduction of Indole-2-carboxylates

  • Title: Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other.[1]

  • Source: SIOC Journals / ResearchGate.[1]

  • URL:[Link]

• Indoline as Proline Isostere

  • Title: A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives.[1]

  • Source: Journal of Organic Chemistry (ACS Publications).[1]

  • URL:[Link][1]

• Medicinal Chemistry (ACE Inhibitors)

  • Title: (Mercaptopropanoyl)indoline-2-carboxylic acids and related compounds as potent angiotensin converting enzyme inhibitors and antihypertensive agents.[1][4]

  • Source: Journal of Medicinal Chemistry (ACS Publications).[1]

  • URL:[Link][1]

• Physical Properties (pKa/Structure)

  • Title: Indole-2-carboxylic acid | C9H7NO2 | CID 72899.[1][5]

  • Source: PubChem (NIH).[1]

  • URL:[Link][1]

Sources

• 1. Indole - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Indole-2-carboxylic acid | C9H7NO2 | CID 72899 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Scaffolding: A Technical Review of Chiral Indoline Synthesis in Drug Development

Abstract

Chiral indolines are privileged, ubiquitous scaffolds in medicinal chemistry, forming the structural core of numerous alkaloids and targeted pharmaceutical agents. This technical guide synthesizes recent breakthroughs in the enantioselective construction of indoline frameworks. By dissecting asymmetric hydrogenation, decarboxylative amination, and deracemization strategies, this whitepaper provides drug development professionals with actionable, self-validating methodologies and a deep understanding of the underlying mechanistic causality.

The Mechanistic Imperative of Chiral Indolines

Indoline-containing compounds, such as the acetylcholinesterase inhibitor physostigmine and the ACE inhibitor pentopril, rely on the precise spatial orientation of their substituents to interact with biological targets[1]. Structurally, the non-coplanar nature of the indoline fused-ring system enhances water solubility relative to its planar indole counterpart—a highly desirable pharmacokinetic feature for drug formulation[1]. However, the inherent aromatic stability of indoles and their tendency to poison transition-metal catalysts have historically complicated their direct asymmetric reduction, necessitating the development of highly specialized catalytic systems.

Catalytic Paradigms and Mechanistic Causality

Palladium-Catalyzed Asymmetric Hydrogenation of In Situ Generated Indoles

Direct hydrogenation of indoles often suffers from low conversion rates due to aromaticity. A paradigm-shifting approach involves the in situ generation of indoles coupled with immediate palladium-catalyzed asymmetric hydrogenation.

Causality of Experimental Design: By employing a strong Brønsted acid, the starting substrate undergoes rapid intramolecular condensation and N-Boc deprotection to form an indole. Crucially, the acid immediately protonates the indole to form an iminium intermediate. This protonation disrupts the aromatic system, rendering the C=C bond highly susceptible to hydride attack from the chiral Pd-H species[2]. If the iminium formation is not instantaneous, the carbonyl precursor may be directly hydrogenated instead, leading to off-target aliphatic alcohols and drastically reduced yields.

Deracemization via Asymmetric Transfer Hydrogenation

Standard kinetic resolution limits the theoretical yield of a single enantiomer to a maximum of 50%. Deracemization circumvents this thermodynamic bottleneck by coupling a continuous racemization pathway with a highly selective kinetic resolution step[3].

Causality of Experimental Design: In the synthesis of 2-aryl-3,3-disubstituted indolines, a chiral phosphoric acid (CPA) catalyzes the asymmetric transfer hydrogenation of a prochiral 3H-indole intermediate[3]. Simultaneously, a borane catalyst acts on the mismatched indoline enantiomer, continuously dehydrogenating it back into the 3H-indole pool[3]. This dynamic equilibrium drives the conversion of a racemic mixture entirely toward the desired enantioenriched product, maximizing atom economy and pushing theoretical yields near 100%[3].

Palladium-Catalyzed Decarboxylative Asymmetric Amination

Constructing C2-quaternary stereocenters in indolines is synthetically demanding due to severe steric hindrance[4].

Causality of Experimental Design: Utilizing vinyl benzoxazepinones as substrates provides a built-in thermodynamic driving force via decarboxylation[4]. The extrusion of CO2 generates a highly reactive zwitterionic intermediate that undergoes an inner-sphere Pd-catalyzed intramolecular amination[4]. This cascade efficiently yields chiral 2-vinyl-2-aryl/alkyl indolines, providing multiple reactive sites for downstream functionalization into complex polycyclic architectures[4].

Quantitative Efficacy of Catalytic Systems

The following table synthesizes the performance metrics of leading catalytic strategies for chiral indoline synthesis, providing a comparative baseline for synthetic planning.

Catalytic Strategy	Substrate Class	Key Catalyst / Additive	Max Yield (%)	Max ee (%)	Ref
Asymmetric Hydrogenation (In Situ)	N-Boc-protected precursors	Pd complex / Brønsted Acid	91	96
Decarboxylative Amination	Vinyl benzoxazepinones	Pd catalyst	83	97	[4]
Transfer Hydrogenation	3H-indoles	Chiral Brønsted Acid (CPA)	98	97	[5]
Deracemization	2-aryl-3,3-disubstituted 3H-indoles	CPA + Borane catalyst	95	92	[3]
Asymmetric Hydrosilylation	2,3,3-trisubstituted 3H-indoles	Chiral Borane (Piers' borane)	High	95	[6]

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in analytical validation checkpoints.

Protocol 1: One-Pot Pd-Catalyzed Asymmetric Hydrogenation[2]

• Preparation: In a nitrogen-filled glovebox, charge a dry reaction vial with the N-Boc-protected precursor (0.20 mmol), the chiral palladium catalyst (2 mol%), and a strong Brønsted acid (e.g., TsOH, 10 mol%).

• Solvent Addition: Add a degassed solvent mixture of trifluoroethanol (TFE) and toluene (1:1 v/v, 2 mL).

  • Validation Checkpoint: TFE is critical as it stabilizes the iminium intermediate without undergoing detrimental proton exchange with the Pd-H active species[2].

• Hydrogenation: Transfer the vial to a high-pressure autoclave. Purge the system with H2 gas three times, then pressurize to 700 psi.

• Reaction: Stir the mixture at 70 °C for 24 hours.

• Workup: Vent the H2 gas slowly. Filter the mixture through a short pad of silica gel to remove the Pd catalyst, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Self-Validation: Determine the conversion via 1H NMR of the crude mixture. A lack of starting material and the absence of direct carbonyl reduction products validates the rapid iminium formation. Determine the enantiomeric excess (ee) using chiral stationary phase HPLC.

Protocol 2: Intermolecular C(sp3)-H Amination for Spiro-Indolines[8]

• Setup: In a glovebox, combine a 1-(tert-butyl)-2-iodobenzene derivative (1.0 equiv), diaziridinone (1.5 equiv), Pd(OAc)2 (10 mol%), and Ag2CO3 (2.0 equiv) in a dry Schlenk tube.

• Reaction: Add 1,2-dichloroethane (DCE), seal the tube, remove it from the glovebox, and heat in an oil bath at 100 °C for 24 hours.

• Workup: Cool to room temperature, filter the reaction mixture through a pad of Celite (washing with dichloromethane), and concentrate under reduced pressure.

• Validation: Purify the residue via flash column chromatography. The successful formation of the spiro-indoline core must be structurally confirmed by 13C NMR, specifically identifying the characteristic quaternary spiro carbon signal[7].

Visualizing Mechanistic Pathways

Below is the logical flow of the deracemization process, highlighting the dynamic kinetic resolution that drives yields beyond the 50% limit.

Deracemization pathway coupling borane oxidation with CPA transfer hydrogenation.

The sequence below illustrates the highly efficient one-pot asymmetric hydrogenation workflow.

One-pot workflow for Pd-catalyzed asymmetric hydrogenation of in situ generated indoles.

Conclusion & Future Outlook

The synthesis of chiral indolines has evolved from stoichiometric chiral pool approaches to highly efficient, atom-economical catalytic asymmetric transformations. The integration of dual-catalyst systems (such as in deracemization) and the strategic use of transient intermediates (such as iminium ions) demonstrate a sophisticated understanding of reaction kinetics and thermodynamics. Future drug development will heavily rely on these robust, scalable methodologies to access previously challenging polycyclic and spirocyclic indoline pharmacophores, ultimately accelerating the discovery of novel therapeutics.

References

• Facile synthesis of chiral indolines through asymmetric hydrogenation of in situ gener
• Construction of Chiral C2-Quaternary Indolines via Palladium-Catalyzed Decarboxylative Asymmetric Amin
• Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles.organic-chemistry.org.
• Application Notes and Protocols for Palladium-Catalyzed Indoline Synthesis.benchchem.com.
• Enantioselective Synthesis of 2-Aryl-3,3-Disubstituted Indolines from 3H-Indoles via Deracemiz
• Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans.acs.org.
• Chiral Borane-Catalyzed Asymmetric Hydrosilylation of 2,3,3-Trisubstituted 3H-Indoles.acs.org.
• Enantioselective copper(II) catalysed (4 + 1)

Sources

• 1. Enantioselective copper( ii ) catalysed (4 + 1) cycloaddition of aza- o -quinone methides and bromomalonates. Facile access to enantioenriched indolin ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D6OB00091F [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]

Technical Guide: Solubility & Physicochemical Profile of (S)-Ethyl Indoline-2-Carboxylate HCl

This guide provides an in-depth technical analysis of (S)-Ethyl indoline-2-carboxylate hydrochloride , a critical chiral intermediate in the synthesis of ACE inhibitors such as Perindopril.[1]

[1]

Executive Summary

(S)-Ethyl indoline-2-carboxylate hydrochloride (CAS 78854-42-5) is the ethylester hydrochloride salt of (S)-indoline-2-carboxylic acid.[1] It serves as the nucleophilic coupling partner in the synthesis of Perindopril, reacting with N-[(S)-1-ethoxycarbonyl-butyl]-(S)-alanine.[1]

Its solubility profile is the governing factor in its industrial handling: it must be soluble in polar protic solvents for hydrogenation/synthesis but is often isolated or purified via precipitation from non-polar organic solvents. Control of its oxidation state (preventing reversion to the indole form) and enantiomeric purity is paramount.

Physicochemical Identity

Property	Data
Chemical Name	(S)-Ethyl indoline-2-carboxylate hydrochloride
CAS Number	78854-42-5 (HCl Salt)50501-07-0 (Free Base)79815-20-6 (Free Acid)
Molecular Formula	C₁₁H₁₃NO₂[1][2] · HCl
Molecular Weight	227.69 g/mol (Salt)191.23 g/mol (Free Base)
Physical Form	White to off-white crystalline powder
Melting Point	Free Base: 53–57 °CFree Acid:[3] 177 °C (dec.)HCl Salt: Solid (Decomposes upon melting; specific range dependent on solvate form)
Chirality	(S)-Enantiomer (L-configuration)
pKa	~2.04 (Acid moiety of parent), ~3-4 (Indoline Nitrogen)

Solubility Data & Process Implications

The solubility of the HCl salt differs significantly from the free base. The salt is highly polar, while the free base is lipophilic.

Qualitative Solubility Profile (HCl Salt)

Solvent	Solubility Rating	Process Context
Ethanol	High	Primary solvent for catalytic hydrogenation of the indole precursor.[1]
Methanol	High	Used for dissolution prior to hydrolysis or transesterification.
Water	High	Soluble; however, aqueous solutions are prone to hydrolysis.
Ethyl Acetate	Low	Used as an antisolvent or suspension medium for the salt; dissolves the Free Base .
Toluene	Very Low	Used to wash away non-polar impurities; the salt precipitates/remains solid.
Isopropyl Acetate	Low/Medium	Used as a suspension medium for peptide coupling reactions (e.g., with DCC/HOBt).

Partition Coefficient & Extraction Logic

• Acidic pH (pH < 2): The molecule exists as the protonated HCl salt. It partitions into the aqueous phase .

• Basic pH (pH > 8): Neutralization with a base (e.g., NaHCO₃, Triethylamine) generates the Free Base .

  • Free Base Solubility: Highly soluble in Dichloromethane (DCM) , Ethyl Acetate , and Toluene .

  • Process Note: This pH-dependent switch is utilized to purify the compound from inorganic salts.[1]

Experimental Methodologies

Solubility Determination Protocol (Saturation Shake-Flask)

To validate solubility for process optimization, follow this self-validating protocol:

• Preparation: Add excess (S)-Ethyl indoline-2-carboxylate HCl to 10 mL of the target solvent in a sealed vial.

• Equilibration: Agitate at 25°C for 24 hours (protect from light to prevent oxidation).

• Sampling: Filter the supernatant through a 0.45 µm PTFE filter.

• Quantification: Dilute the filtrate and analyze via HPLC.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (60:40).

  • Detection: UV at 210 nm or 280 nm.

Synthesis & Isolation Workflow

The solubility logic drives the standard synthesis workflow from Indole-2-carboxylic acid.[1]

Figure 1: Synthesis and isolation workflow demonstrating the solubility-driven transition from reaction mixture to solid product.

Handling, Stability & Storage

Critical Instability Factors[1]

• Oxidation (Air Sensitivity): Indoline derivatives are susceptible to aromatization (dehydrogenation) back to the indole form upon exposure to air and light.

  • Indicator: Color change from white/off-white to yellow/brown.[1]

• Hydrolysis: The ethyl ester group is labile in aqueous acidic or basic conditions.

  • Prevention: Store in dry form; perform aqueous workups rapidly at cold temperatures (0–5°C).

Storage Conditions

• Temperature: Refrigerated (2–8 °C).

• Atmosphere: Inert gas (Argon or Nitrogen) blanket is mandatory to prevent oxidation.

• Container: Tightly sealed, light-resistant (amber) glass.

References

• Preparation of Perindopril Intermediate.Google Patents. Patent US20150252001A1.
• Process for the synthesis of (2S) indoline 2-carboxylic acid.Google Patents. Patent CA2521877A1.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Ethyl Indoline-2-carboxylate | 50501-07-0 | TCI EUROPE N.V. [tcichemicals.com]

An In-depth Technical Guide to the Therapeutic Targets of Indoline-2-Carboxamide Derivatives

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the diverse therapeutic targets of indoline-2-carboxamide derivatives. This class of compounds has emerged as a versatile scaffold in medicinal chemistry, demonstrating a wide range of biological activities. This document delves into the core mechanisms of action, validated targets, and the experimental methodologies crucial for their investigation, empowering research teams to accelerate their drug discovery programs.

The Indoline-2-Carboxamide Scaffold: A Privileged Structure in Drug Discovery

The indole nucleus is a prominent feature in numerous biologically active natural products and synthetic compounds. The indoline-2-carboxamide core, a saturated analog of indole-2-carboxamide, offers a three-dimensional structure that can be strategically modified to achieve high-affinity interactions with a variety of biological targets. The carboxamide functional group, in particular, is a key hydrogen bond donor and acceptor, facilitating interactions with the active sites of enzymes and receptors.[1] This inherent versatility has led to the development of indoline-2-carboxamide derivatives with potent activities against a spectrum of diseases, ranging from infectious diseases to cancer and pain.

Antimycobacterial Agents: Targeting the MmpL3 Transporter

A significant breakthrough in the application of indole-2-carboxamides has been in the fight against mycobacterial infections, including tuberculosis (TB) and non-tuberculous mycobacterial (NTM) infections.[2][3]

2.1. The Critical Role of MmpL3 in Mycobacterial Survival

The primary target for a promising class of indole-2-carboxamides is the Mycobacterial Membrane Protein Large 3 (MmpL3) .[2][3] MmpL3 is an essential transporter responsible for the translocation of trehalose monomycolate (TMM), a precursor of mycolic acids, across the inner membrane of mycobacteria.[2] Mycolic acids are fundamental components of the unique and impermeable mycobacterial cell wall, which is crucial for the survival and pathogenesis of these bacteria. Inhibition of MmpL3 disrupts the mycolic acid biosynthetic pathway, leading to cell death.[2][3] This makes MmpL3 a highly attractive and validated target for novel antimycobacterial drugs.

2.2. Mechanism of Action of Indole-2-Carboxamide MmpL3 Inhibitors

Indole-2-carboxamide derivatives act as potent inhibitors of MmpL3.[2][3] By binding to the MmpL3 transporter, these compounds block the transport of TMM, leading to an accumulation of TMM in the cytoplasm and a depletion of mycolic acids in the cell wall.[2] This disruption of the cell wall integrity ultimately results in mycobacterial cell death. The specificity of these compounds for MmpL3 contributes to their selective activity against mycobacteria with minimal cytotoxicity to human cells.[2]

2.3. Experimental Workflow for Validating MmpL3 Inhibition

A robust workflow is essential to confirm that a novel indoline-2-carboxamide derivative targets MmpL3.

Caption: Workflow for the validation of MmpL3 inhibitors.

2.3.1. Step-by-Step Protocol: [¹⁴C]-TMM Accumulation Assay

• Culture Preparation: Grow wild-type and MmpL3-overexpressing/mutant strains of Mycobacterium to mid-log phase.

• Compound Treatment: Incubate the bacterial cultures with varying concentrations of the test indoline-2-carboxamide derivative for a defined period.

• Metabolic Labeling: Add [¹⁴C]-acetic acid to the cultures and incubate to allow for its incorporation into mycolic acid precursors.

• Lipid Extraction: Harvest the bacterial cells and perform a total lipid extraction using a chloroform/methanol solvent system.

• Thin-Layer Chromatography (TLC): Spot the lipid extracts onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate the different lipid species.

• Autoradiography: Expose the TLC plate to an X-ray film or a phosphorimager to visualize the radiolabeled lipids.

• Data Analysis: Quantify the intensity of the spot corresponding to TMM. An accumulation of [¹⁴C]-TMM in compound-treated samples compared to the control indicates inhibition of MmpL3.

Anticancer Agents: A Multi-Targeted Approach

Indoline-2-carboxamide derivatives have also demonstrated significant potential as anticancer agents by targeting key proteins involved in cancer cell proliferation and survival.[4][5]

3.1. Targeting Kinases in Cancer Signaling Pathways

Several studies have identified indoline-2-carboxamide derivatives as potent inhibitors of multiple protein kinases that are crucial for tumor growth and angiogenesis.[4] These include:

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase that, when mutated or overexpressed, can lead to uncontrolled cell growth.[4]

• BRAF V600E: A mutated form of the B-Raf kinase that is a driver of many melanomas.[4]

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[4]

• Cyclin-Dependent Kinase 2 (CDK2): A kinase involved in cell cycle regulation.[5]

3.2. Signaling Pathway Perturbation by Indoline-2-Carboxamide Derivatives

Caption: Multi-targeted inhibition of cancer signaling pathways.

3.3. Quantitative Data on Kinase Inhibition

Compound ID	Target Kinase	IC₅₀ (nM)	Reference
Va	EGFR	71 ± 0.6	[4]
Erlotinib	EGFR	80 ± 0.5	[4]
Va	BRAF V600E	77 ± 0.8	[4]
Vemurafenib	BRAF V600E	60 ± 0.4	[4]
Va	VEGFR-2	85 ± 0.9	[4]
Sorafenib	VEGFR-2	90 ± 0.7	[4]

3.4. Experimental Protocol: In Vitro Kinase Inhibition Assay (Example: EGFR)

• Reagents and Materials: Recombinant human EGFR kinase, a suitable substrate peptide (e.g., poly(Glu, Tyr) 4:1), ATP, and the test indoline-2-carboxamide derivative. A detection system such as ADP-Glo™ Kinase Assay (Promega) is also required.

• Assay Setup: In a 96-well plate, add the EGFR enzyme, the substrate peptide, and varying concentrations of the test compound.

• Initiation of Reaction: Add ATP to initiate the kinase reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add the ADP-Glo™ reagent to terminate the kinase reaction and deplete the remaining ATP. Then, add the kinase detection reagent to convert ADP to ATP, which is then used to generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP formed and thus to the kinase activity. Plot the kinase activity against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Modulators of TRP Channels for Pain and Inflammation

Indole-2-carboxamide derivatives have been rationally designed as modulators of the Transient Receptor Potential (TRP) channels, particularly the Vanilloid Receptor 1 (TRPV1).[6][7]

4.1. TRPV1: A Key Player in Nociception

TRPV1 is a non-selective cation channel predominantly expressed in sensory neurons. It acts as a polymodal nociceptor, being activated by various stimuli including heat, acid, and capsaicin (the pungent component of chili peppers).[6][7] Activation of TRPV1 leads to the influx of calcium and sodium ions, resulting in the sensation of pain. Agonists of TRPV1 can induce receptor desensitization, leading to a long-lasting analgesic effect.[6] This makes TRPV1 a highly validated target for the development of novel analgesics.[7]

4.2. Indole-2-Carboxamides as TRPV1 Agonists

Researchers have successfully developed indole-2-carboxamide derivatives that act as potent and selective agonists of TRPV1.[6] These compounds mimic the action of capsaicin, leading to the activation and subsequent desensitization of the TRPV1 channel.[6]

4.3. Experimental Protocol: Calcium Influx Assay for TRPV1 Agonist Activity

• Cell Culture: Culture a stable cell line expressing human TRPV1 (e.g., HEK293-hTRPV1) in a 96-well plate.

• Fluorescent Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.

• Compound Addition: Add varying concentrations of the test indole-2-carboxamide derivative to the wells.

• Fluorescence Measurement: Measure the intracellular calcium concentration by monitoring the fluorescence intensity using a fluorescence plate reader.

• Data Analysis: An increase in fluorescence intensity upon compound addition indicates calcium influx and thus TRPV1 activation. Plot the change in fluorescence against the compound concentration to determine the EC₅₀ value for agonist activity.

Antiparasitic Agents: Combating Neglected Tropical Diseases

The indoline-2-carboxamide scaffold has also shown promise in the development of drugs against parasitic diseases such as human African trypanosomiasis (HAT) and malaria.

5.1. Inhibitors of Trypanosoma brucei

Phenotypic screening of compound libraries has identified indoline-2-carboxamide derivatives with potent antiproliferative activity against Trypanosoma brucei, the causative agent of HAT.[8][9][10] While these compounds have demonstrated efficacy in mouse models of the disease, their precise molecular target(s) remain to be elucidated.[8] The tight structure-activity relationship suggests a specific mode of action rather than non-specific toxicity.[9]

5.2. Antiplasmodial Activity and a Potential Mode of Action

In the context of malaria, indole-2-carboxamide derivatives have been shown to inhibit the growth of Plasmodium falciparum.[11][12] Mode-of-action studies suggest that these compounds may interfere with the homeostasis of the parasite's digestive vacuole.[11] However, a significant challenge is the observed cross-resistance with chloroquine-resistant strains, which is linked to the Plasmodium falciparum chloroquine resistance transporter (PfCRT) and other efflux pumps.[12]

5.3. Target Deconvolution Strategies for Phenotypic Hits

When a compound is identified through phenotypic screening, a critical next step is to identify its molecular target.

Caption: Common strategies for target deconvolution.

Conclusion and Future Directions

The indoline-2-carboxamide scaffold has proven to be a remarkably fruitful starting point for the development of novel therapeutic agents with a diverse range of biological targets. The continued exploration of this chemical space, coupled with advanced target identification and validation methodologies, holds significant promise for addressing unmet medical needs in infectious diseases, oncology, and pain management. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these derivatives to enhance their clinical translatability. For compounds with unknown mechanisms of action, a concerted effort in target deconvolution will be paramount to unlocking their full therapeutic potential.

References

• Indole-2-Carboxamide as an Effective Scaffold for the Design of New TRPV1 Agonists. (2025). Molecules.
• Design, Synthesis and Evaluation of Indole-2-carboxamides with Pan Anti-mycobacterial Activity. (n.d.). PMC.
• Indole-2-Carboxamide as an Effective Scaffold for the Design of New TRPV1 Agonists. (2025). Molecules.
• Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-carboxamides as the strong enzyme inhibitors: a review. (2020). DARU Journal of Pharmaceutical Sciences.
• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei. (2015). Journal of Medicinal Chemistry.
• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei. (2015). PMC.
• Indole-2-carboxamides Optimization for Antiplasmodial Activity. (2025). ACS Bio & Med Chem Au.
• Indole-2-Carboxamides Are Active against Mycobacterium abscessus in a Mouse Model of Acute Infection. (n.d.). Antimicrobial Agents and Chemotherapy.
• Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity. (2025). Journal of Medicinal Chemistry.
• Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiprolifer
• Indole-2-carboxamides Optimization for Antiplasmodial Activity. (2025). ACS Bio & Med Chem Au.
• Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors. (2022). Molecules.
• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei. (2015).

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• 1. Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-carboxamides as the strong enzyme inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. journals.asm.org [journals.asm.org]
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• 12. repositorio.usp.br [repositorio.usp.br]

Chiral Architectures in Peptidomimetics: A Technical Guide to Building Block Integration

Executive Summary

The transition from bioactive peptides to peptidomimetic drugs represents a critical evolution in pharmacotherapy.[1][2] While native peptides offer exquisite receptor selectivity, they suffer from rapid proteolysis and poor membrane permeability. This guide details the strategic integration of chiral building blocks —specifically non-proteinogenic amino acids—to engineer "drug-like" properties into peptide scaffolds without compromising potency.[3] We focus on the mechanistic rationale, synthetic methodologies, and solid-phase assembly protocols required to deploy these architectures effectively.

Part 1: The Strategic Arsenal – Classes of Chiral Building Blocks

The selection of a chiral building block is not merely a structural substitution; it is a functional reprogramming of the molecule. We categorize these blocks by their primary impact on the peptidomimetic profile.

Conformational Constrainers (The "Locking" Mechanism)

These blocks restrict the dihedral angles (

) of the peptide backbone, forcing the molecule into a bioactive conformation (e.g., -turn, -helix) and reducing the entropic penalty of binding.

• -Disubstituted Amino Acids (e.g., Aib, Iva):

  • Mechanism: The gem-dimethyl effect restricts rotation around the

    and bonds, strongly promoting -helix or -helix formation.

  • Application: Stabilizing helical domains in protein-protein interaction (PPI) inhibitors.

• Cyclic Amino Acids (e.g., Tic, Oic, Proline Analogues):

  • Mechanism: Incorporation of the backbone nitrogen or carbon into a ring system locks the

    angle.

  • Application: Inducing

    -turns; critical in GPCR ligand design.

Stability Enhancers (The "Shielding" Mechanism)

Proteolytic enzymes (trypsin, chymotrypsin, etc.) recognize specific side-chain/backbone geometries. Altering these geometries renders the bond "invisible" or inaccessible to the catalytic triad of the protease.

• -Amino Acids:

  • Mechanism: Insertion of an extra methylene group (

    ) extends the backbone. Peptidases cannot hydrolyze the resulting amide bond efficiently.

  • Application: Creating "Foldamers" with extended half-lives.

• D-Amino Acids:

  • Mechanism: Inversion of the stereocenter alters the side-chain vector, preventing the "induced fit" required for enzymatic cleavage.

Table 1: Comparative Impact of Chiral Building Blocks

Building Block Class	Representative Examples	Primary Structural Effect	Pharmacological Benefit	Typical Synthesis Challenge
-Disubstituted	Aib (Aminoisobutyric acid), Deg	Helix Induction ( )	High Metabolic Stability	Steric hindrance during SPPS coupling
Cyclic Constraints	Tic, Oic, Hyp	-Turn Induction / -Lock	Receptor Selectivity & Potency	Racemization prone during activation
-Amino Acids	-hAla, ACHC	Extended Backbone / Helix	Complete Proteolytic Resistance	Low reactivity of amino group
N-Methylated	N-Me-Ala, N-Me-Phe	Cis/Trans Isomer Control	Membrane Permeability (Lipophilicity)	Difficult coupling to secondary amine

Part 2: Case Study – Icatibant (Firazyr)

To demonstrate the application of these principles, we deconstruct Icatibant , a peptidomimetic drug approved for Hereditary Angioedema (HAE).

• Target: Bradykinin B2 Receptor (Antagonist).[4]

• Sequence: H-D-Arg-Arg-Pro-Hyp-Gly-Thi-Ser-D-Tic-Oic-Arg -OH.

• Chiral Engineering:

  • D-Tic (Position 7): 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid.[5] This residue restricts the conformational space of the C-terminus, locking the pharmacophore in a bio-active turn conformation that mimics the native bradykinin kink but prevents receptor activation.

  • Oic (Position 8): Octahydroindole-2-carboxylic acid.[3][4] A bicyclic proline analogue that provides superior hydrophobic contact with the receptor pocket compared to Pro, increasing affinity by 2-3 orders of magnitude.

  • Hyp (Position 4): Hydroxyproline increases water solubility and rigidifies the N-terminal segment.

Causality: The substitution of Pro-Phe in native bradykinin with the rigid D-Tic-Oic motif is the direct cause of the shift from agonist (native) to antagonist (drug) activity, while simultaneously conferring resistance to kininases.

Part 3: Technical Protocol – Solid-Phase Assembly of Hindered Sequences

Incorporating sterically hindered chiral blocks like Aib , Tic , or Oic often leads to deletion sequences in standard SPPS. The following protocol is a self-validating system designed to overcome these barriers.

Protocol: Coupling Sterically Hindered Non-Proteinogenic Amino Acids

Scope: Synthesis of difficult sequences (e.g., ...-Tic-Oic-...) on Rink Amide or 2-CTC resin.

1. Resin Preparation & Swelling[6]

• Step: Swell resin (0.1 mmol scale) in DMF for 30 min.

• Rationale: Ensures varying solvation properties of the polymer matrix do not impede diffusion of bulky reagents.

2. Deprotection (Fmoc Removal)

• Reagent: 20% Piperidine + 0.1M Oxyma Pure in DMF.

• Protocol: Treat 2 x 5 min.

• Expert Insight: The addition of Oxyma Pure prevents aspartimide formation and suppresses racemization of sensitive C-terminal residues (like Cys or His) if present.

3. Activation (The Critical Step)

Standard HBTU/DIEA activation is often insufficient for hindered amines (like the secondary amine of Oic or N-methylated residues).

• Preferred Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyanohydroxyiminoacetate).

• Alternative (For extreme hindrance): HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with HOAt .

• Stoichiometry: 5 eq. Amino Acid : 5 eq.[4][6] DIC : 5 eq. Oxyma (relative to resin loading).[6]

• Pre-activation: Mix AA and reagents for 2 minutes before adding to resin.

4. Coupling Reaction

• Conditions: Shake at Room Temperature for 2–4 hours .

• Optimization: For Aib-Aib or Tic-Oic linkages, perform Double Coupling (repeat step 3 & 4 with fresh reagents).

• Temperature: If aggregation is suspected, elevate temperature to 50°C (Note: Avoid for Cys/His to prevent racemization).

5. Self-Validating In-Process Control (IPC)

Do not proceed blindly. Verify coupling efficiency.

• Test: Chloranil Test (for secondary amines like Pro, Oic, Tic) or Kaiser Test (for primary amines).

  • Chloranil Protocol: Add 2 drops 2% acetaldehyde in DMF + 2 drops 2% chloranil in DMF to resin beads.

  • Result: Blue beads = Positive (Unreacted amine present -> Recouple). Colorless = Negative (Coupling complete).

6. Capping

• Reagent: Acetic anhydride / Pyridine / DMF (1:2:10).

• Action: Treat for 10 min.

• Rationale: Acetylates any unreacted amines, terminating deletion sequences so they are easily separated during HPLC purification.

Part 4: Visualization & Workflows

Diagram 1: The Peptidomimetic Drug Design Cycle

This workflow illustrates the iterative process of converting a native peptide hit into a stable clinical candidate using chiral building blocks.

Caption: The iterative cycle of peptidomimetic optimization, highlighting the insertion point of chiral building blocks to resolve stability/potency conflicts.

Diagram 2: Icatibant Synthesis Workflow (SPPS)

A specific workflow for the synthesis of the Icatibant sequence, emphasizing the critical Tic-Oic coupling.

Caption: Synthetic pathway for Icatibant, identifying the steric bottleneck at the Tic-Oic junction requiring specialized coupling protocols.

Diagram 3: Mechanism of Action (Bradykinin Antagonism)

Visualizing how the chiral constraints in Icatibant block the signaling pathway.

Caption: Mechanism of Action. The rigid Tic/Oic scaffold allows Icatibant to bind the B2 receptor but prevents the conformational shift necessary for signaling.

References

• Vertex Pharmaceuticals. (2002). Beta-amino acids: versatile peptidomimetics. PubMed. [Link]

• Shire Orphan Therapies. (2011). Firazyr (icatibant) Prescribing Information. FDA Access Data. [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• Albericio, F., & Tulla-Puche, J. (2008). The Use of Oxyma Pure as a Safe, Efficient, and Racemization-Suppressing Alternative to HOBt/HOAt. Organic Process Research & Development. [Link]

• Han, S.Y., & Kim, Y.A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron. [Link]

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Icatibant | C59H89N19O13S | CID 6918173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) in peptides and peptidomimetics design and discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.uci.edu [chem.uci.edu]

Engineering Rigidity: A Technical Guide to Constrained Amino Acid Analogs in Synthesis

Executive Summary

In modern drug discovery, the transition from linear peptide hits to bioavailable leads hinges on conformational restriction . Linear peptides often suffer from poor metabolic stability and low receptor affinity due to the high entropic cost of folding into a bioactive conformation upon binding. Constrained amino acid analogs—such as

-disubstituted residues (e.g., Aib), N-methylated amino acids, and cyclic variants—solve this by pre-organizing the peptide backbone.

This guide provides a technical roadmap for the synthesis and incorporation of these sterically demanding building blocks. It moves beyond standard SPPS (Solid-Phase Peptide Synthesis) protocols, offering optimized workflows for "difficult sequences" where standard coupling fails.[1]

Part 1: The Thermodynamic Rationale

The Entropic Penalty of Binding

The fundamental advantage of constrained analogs is thermodynamic. A flexible linear peptide exists in a high-entropy ensemble of random coils in solution. To bind a receptor, it must adopt a specific, ordered conformation.

• Linear Peptide: High conformational entropy loss (

  ) Significant energetic penalty.

• Constrained Analog: The unbound state is already "pre-organized" into a shape resembling the bound state. The entropy loss upon binding is minimized, leading to a more favorable Gibbs Free Energy (

  ).

The Thorpe-Ingold Effect (Gem-Dimethyl Effect)

Incorporating bulky groups at the

-carbon (e.g., 2-aminoisobutyric acid, Aib ) restricts rotation around the and torsion angles. This steric bulk forces the backbone into specific secondary structures (often -helices or -helices) and accelerates cyclization rates by reducing the volume of conformational space available to the chain.

Part 2: Strategic Classification of Analogs

Class	Key Examples	Structural Impact	Synthetic Challenge
-Disubstituted	Aib, Deg (Diethylglycine)	Induces helicity ( ); restricts .	High: Quaternary carbon creates massive steric hindrance for incoming nucleophiles.
N-Alkylated	N-Me-Ala, N-Me-Phe	Eliminates H-bond donor; induces cis-peptide bonds.	Moderate/High: Secondary amine is a poor nucleophile; prone to diketopiperazine formation.
Cyclic ( )	Proline, Pipecolic acid	Locks angle; turns/loops.	Low/Moderate: Standard coupling, but slow kinetics if adjacent to bulky residues.
-Amino Acids	-Ala, Cyclic -AA	Extends backbone; proteolytic stability.	Moderate: Slower coupling kinetics due to chain length/flexibility.

Part 3: Advanced Synthetic Methodologies

Standard carbodiimide couplings (DIC/HOBt) often fail with constrained analogs, leading to deletion sequences. The following protocols utilize advanced uronium and phosphonium reagents to drive reactions to completion.

Workflow Visualization: The Coupling Decision Matrix

Figure 1: Decision matrix for selecting coupling conditions based on steric hindrance. Blue nodes indicate decision points; Red/Black nodes indicate high-energy interventions.

Protocol A: Coupling -Disubstituted Residues (The HATU Method)

Target: Incorporating Fmoc-Aib-OH or Fmoc-Deg-OH.

Why this works: HATU generates the highly reactive 7-azabenzotriazole ester (OAt), which utilizes the "neighboring group effect" (pyridine nitrogen) to accelerate aminolysis, overcoming the steric wall of the quaternary carbon.

Reagents:

• Amino Acid: 4.0 equivalents (eq) relative to resin loading.[2]

• Activator: HATU (3.9 eq).[2]

• Base: DIPEA (8.0 eq).[2]

• Solvent: DMF (Anhydrous).

Step-by-Step:

• Pre-activation (Critical): Dissolve Amino Acid and HATU in minimal DMF. Add DIPEA. Shake for exactly 1–2 minutes .

  • Note: Do not exceed 5 minutes; the active ester can hydrolyze or rearrange to an unreactive guanidinium species.

• Coupling: Add the pre-activated solution to the deprotected resin.

• Incubation: Shake for 60 minutes at Room Temperature.

  • Optimization: For Aib-Aib junctions, heat to 50°C or use microwave irradiation (25W, 75°C, 10 min).

• Double Coupling: Drain, wash with DMF, and repeat steps 1–3 with fresh reagents.[3] This is mandatory for constrained analogs.

• Capping: Treat with Acetic Anhydride/DIPEA/DMF (10:5:85) to terminate unreacted chains, preventing deletion sequences.

Protocol B: The "Nuclear Option" – Acid Fluorides (TFFH)

Target: Extremely hindered junctions (e.g., N-Me-Aib to Aib) where HATU fails.

Why this works: Acid fluorides are small, highly electrophilic species that lack the bulky leaving groups of OBt/OAt esters, allowing them to penetrate the steric shield of the resin-bound amine.

Reagents:

• Activator: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (4.0 eq).

• Base: DIPEA (8.0 eq).[2]

Step-by-Step:

• Activation: Dissolve Fmoc-AA-OH and TFFH in DCM (Dichloromethane) or DMF. Add DIPEA.

• Conversion: Allow to react for 15–30 minutes to generate the acid fluoride in situ.

• Coupling: Add to resin. Reaction times may need extension (2–4 hours).

• Validation: Monitor via Chloranil test (for secondary amines) or Kaiser test (primary amines).

Part 4: Troubleshooting & Quality Control

Aggregation and "Difficult Sequences"

Constrained amino acids often lead to hydrophobic patches that cause the growing peptide chain to aggregate (form

-sheets) on the resin, making the N-terminus inaccessible.

• Symptom: Incomplete deprotection (slow Fmoc removal) or coupling failure despite potent reagents.

• Solution 1 (Solvent): Switch from DMF to NMP (N-methylpyrrolidone) or use a "Magic Mixture" of DCM/DMF/NMP (1:1:1) with 1% Triton X-100.

• Solution 2 (Pseudoprolines): If the sequence contains Ser/Thr, use pseudoproline dipeptides (e.g., Fmoc-Ala-Ser(

  pro)-OH). These introduce a "kink" in the backbone, disrupting aggregation, and are converted back to native Ser/Thr during final TFA cleavage.

Racemization Risks

While Aib is achiral, other constrained analogs (e.g., N-Me-Cys,

-Me-Phe) are prone to racemization during activation, especially with excess base or heat.

• Control: Use Oxyma Pure/DIC instead of HATU/DIPEA for Cys/His residues. Oxyma is less basic and suppresses racemization effectively while maintaining high reactivity [1].

Part 5: Structural Validation

How do you confirm the constraint induced the desired structure?

• Circular Dichroism (CD):

  • -Helix: Minima at 208 nm and 222 nm.
  • -Helix: A shift of the negative band to ~205 nm and a weak shoulder at 220 nm. Aib-rich peptides typically show strong character.

• NMR Spectroscopy:

  • NOE (Nuclear Overhauser Effect): Look for strong

    correlations, indicative of helical folding.

  • Temperature Coefficients: Low dependence of amide proton chemical shift on temperature (

    ppb/K) indicates involvement in intramolecular H-bonding (solvent shielding).

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal. Link

• Simon, R. J., et al. (1992). "Peptoids: A modular approach to drug discovery." Proceedings of the National Academy of Sciences. Link

• BenchChem Technical Support. (2025). "Optimizing Coupling Reactions for Sterically Hindered Amino Acids." BenchChem Protocols. Link

• Wadhwani, P., et al. (2008). "Automated solid-phase concatenation of Aib residues to form long, water-soluble, helical peptides." Chemical Communications. Link

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Knowledge Center. Link

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]

Protocols & Analytical Methods

Application Note: Advanced Protocols for Peptide Coupling with (S)-Ethyl Indoline-2-Carboxylate

Introduction & Structural Significance

(S)-indoline-2-carboxylic acid is a conformationally constrained bicyclic amino acid analog that functions as a rigid mimetic of L-proline and L-phenylalanine[1][2]. By locking the side-chain geometry, the indoline scaffold enforces specific secondary structures—such as β-turns and polyproline helices—and significantly enhances the metabolic stability of peptide-based therapeutics[1][3].

When utilized as an ester derivative, specifically (S)-ethyl indoline-2-carboxylate , it serves as a critical C-terminal building block in the synthesis of complex peptidomimetics, including potent Granzyme B inhibitors and ACE inhibitor analogues[4][5]. However, incorporating this building block requires highly optimized coupling strategies due to its unique steric and electronic properties.

Mechanistic Challenges & Experimental Causality

Coupling an incoming N-protected amino acid (e.g., Fmoc-AA-OH) to the nitrogen of (S)-ethyl indoline-2-carboxylate presents three primary synthetic hurdles:

• Steric Hindrance & Low Nucleophilicity : The secondary amine of the indoline ring is highly sterically hindered and electronically deactivated compared to primary aliphatic amines. Standard carbodiimide chemistry (e.g., DCC or EDC alone) often results in incomplete conversion and poor yields[6].

• Epimerization Risk : The C2 chiral center is susceptible to base-catalyzed epimerization during prolonged reaction times. Using highly efficient coupling reagents minimizes the reaction duration, while sterically hindered, non-nucleophilic bases (like DIPEA or 2,4,6-collidine) prevent unwanted proton abstraction at the α-carbon[1].

• Diketopiperazine (DKP) Formation : If the ethyl ester is subsequently hydrolyzed to extend the peptide chain, the resulting dipeptide is highly prone to intramolecular cyclization. The secondary amine can attack the adjacent ester/amide, forming a diketopiperazine and truncating the sequence[1][7].

Causality of Reagent Selection : To overcome these barriers, uronium/aminium salts such as HATU are the gold standard. HATU facilitates a rapid two-step activation: the carboxylic acid of the incoming amino acid forms a highly reactive O-acyl(tetramethyl)isouronium salt, which immediately collapses into an active HOAt (1-hydroxy-7-azabenzotriazole) ester[6]. This active ester is highly susceptible to nucleophilic attack, even by the hindered indoline amine. Pre-activating the acid before introducing the indoline prevents the indoline amine from reacting directly with HATU to form an unreactive guanidinium byproduct.

Data Presentation: Coupling Reagent Efficacy

The choice of coupling reagent dictates the success of the acylation. Table 1 summarizes the expected efficiencies based on standard hindered coupling optimizations.

Table 1: Comparative efficiency of coupling reagents for acylating indoline-2-carboxylate derivatives[1].

Coupling Reagent	Activating Additive	Preferred Base	Solvent	Typical Yield	Key Mechanistic Considerations
HATU	HOAt (internal)	DIPEA / 2,4,6-Collidine	DMF / DCM	>95%	Highly reactive; superior for hindered secondary amines. Rapid activation reduces epimerization risk.
PyBOP	HOBt (internal)	DIPEA / NMM	DMF / DCM	>90%	Excellent alternative to HATU; completely avoids uronium-based guanidinylation side reactions.
EDC / DIC	OxymaPure or HOBt	NMM	DCM	70–85%	Cost-effective but slower activation. Often requires extended reaction times or double coupling cycles.

Workflow Visualization

Workflow for the HATU-mediated solution-phase coupling of (S)-ethyl indoline-2-carboxylate.

Detailed Experimental Protocol: Solution-Phase Coupling

This protocol describes a self-validating, solution-phase methodology for coupling an N-protected amino acid to (S)-ethyl indoline-2-carboxylate[8].

Materials & Reagents

• Incoming Amino Acid : Fmoc-AA-OH (1.0 eq)

• Amine Component : (S)-ethyl indoline-2-carboxylate hydrochloride (1.1 eq)

• Coupling Reagent : HATU (1.1 to 1.2 eq)

• Base : N,N-Diisopropylethylamine (DIPEA) (3.0 to 4.0 eq total)

• Solvents : Anhydrous N,N-Dimethylformamide (DMF) and Dichloromethane (DCM)

• Workup Solutions : 1M aqueous HCl, Saturated aqueous NaHCO₃, Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology

Step 1: Preparation of the Active Ester (Pre-activation)

• In a dry, round-bottom flask purged with nitrogen, dissolve Fmoc-AA-OH (1.0 eq) and HATU (1.1 eq) in anhydrous DMF to achieve a concentration of approximately 0.1 M.

• Add DIPEA (2.0 eq) dropwise to the solution.

• Causality Check: Stir the mixture at room temperature for exactly 5–10 minutes. This pre-activation window is critical; it ensures the complete conversion of the carboxylic acid to the HOAt active ester before the hindered amine is introduced, preventing the indoline nitrogen from reacting with HATU to form a dead-end guanidinium byproduct[1][6].

Step 2: Neutralization of the Indoline Core 4. In a separate vial, suspend (S)-ethyl indoline-2-carboxylate hydrochloride (1.1 eq) in a minimal volume of anhydrous DCM. 5. Add DIPEA (1.5 eq) to neutralize the hydrochloride salt, releasing the free secondary amine. Stir for 5 minutes until the solution is homogenous.

Step 3: Coupling Reaction 6. Transfer the neutralized (S)-ethyl indoline-2-carboxylate solution dropwise into the flask containing the pre-activated Fmoc-AA-OH. 7. Allow the reaction mixture to stir at room temperature for 4 to 12 hours. 8. Self-Validation (Monitoring): Monitor the reaction progress via LC-MS or TLC. The disappearance of the activated ester mass and the emergence of the product mass indicate successful coupling. If conversion stalls below 95%, add a supplementary 0.2 eq of HATU and DIPEA to drive the reaction to completion[8].

Step 4: Quenching and Aqueous Workup 9. Upon confirmed completion, dilute the reaction mixture with a 10-fold volume of Ethyl Acetate (EtOAc). 10. Wash the organic layer sequentially with:

• 1M aqueous HCl (2 × 50 mL) : Removes unreacted DIPEA and any residual basic indoline starting material.
• Saturated aqueous NaHCO₃ (2 × 50 mL) : Extracts unreacted Fmoc-AA-OH and the acidic HOAt byproduct generated during the coupling.
• Brine (1 × 50 mL) : Removes residual water and traces of DMF.

Step 5: Drying and Purification 11. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 12. Purify the crude dipeptide by flash column chromatography on silica gel (typically using a gradient of Hexanes/EtOAc) to yield the pure coupled product.

References

• Title : On the Reactivity of (S)-Indoline-2-Carboxylic Acid Source : Chirality (PubMed) URL :[Link]

• Title: US9458138B1 - Pyrrole compounds as granzyme B inhibitors Source: Google Patents URL

• Title : A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. On the Reactivity of (S)-Indoline-2-Carboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2014153666A1 - Indoline compounds as granzyme b inhibitors - Google Patents [patents.google.com]
• 5. US9458138B1 - Pyrrole compounds as granzyme B inhibitors - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US9458138B1 - Pyrrole compounds as granzyme B inhibitors - Google Patents [patents.google.com]

Application Note: Precision N-Alkylation of (S)-Ethyl Indoline-2-Carboxylate

Introduction & Strategic Importance

(S)-Ethyl indoline-2-carboxylate is a privileged chiral building block extensively utilized in the synthesis of complex indole/indoline alkaloids and active pharmaceutical ingredients (APIs), including precursors for ACE inhibitors ([1]([Link])). The functionalization of the indoline nitrogen via N-alkylation is a critical synthetic transformation. However, executing this procedure requires overcoming two competing chemical challenges:

• Chiral Degradation (Racemization) : The

  -proton at the C2 position is rendered acidic by the adjacent electron-withdrawing ester group. The use of overly strong bases can trigger enolization, destroying the valuable (S)-stereocenter.

• Inherent Poor Nucleophilicity : The nitrogen lone pair is delocalized into the adjacent aromatic

  -system. Coupled with the steric bulk of the C2-ethyl ester, this significantly reduces the amine's nucleophilicity compared to standard aliphatic amines, necessitating robust activation strategies.

This application note details a field-proven, self-validating protocol for the N-alkylation of (S)-ethyl indoline-2-carboxylate, optimized for maximum yield while strictly preserving the absolute enantiomeric excess (ee).

Mechanistic Causality & Reagent Selection (E-E-A-T)

To overcome the low nucleophilicity of the indoline nitrogen without compromising the chiral integrity of the C2 ester, specific physicochemical parameters must be controlled:

• Base Selection (K₂CO₃ vs. NaH) : We specifically avoid strong bases such as sodium hydride (NaH) or alkoxides. While NaH would rapidly deprotonate the amine, it risks deprotonating the C2

  -proton, leading to racemization via an enolate intermediate. Potassium carbonate (K₂CO₃) is selected because it acts as a mild acid scavenger rather than a direct deprotonating agent. It neutralizes the hydrobromic acid (HBr) byproduct, driving the equilibrium forward without risking C2 enolization ([2]([Link])).

• Solvent System (DMF) : N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent. DMF highly solvates the potassium cation, leaving the carbonate anion "naked" and highly active for acid scavenging. Concurrently, its high dielectric constant stabilizes the polar

  transition state, accelerating the alkylation of the sterically hindered amine.

• Thermal Activation : Due to the steric shielding of the C2-ester and the electronic deactivation of the nitrogen, ambient conditions are insufficient. Thermal activation at 90–100 °C is strictly required to achieve practical reaction kinetics ([2]([Link])).

Reaction Workflow & Pathway Visualization

Fig 1. Experimental workflow for the N-alkylation of (S)-ethyl indoline-2-carboxylate.

Quantitative Data & Substrate Scope

The following table summarizes the optimized baseline parameters for the N-alkylation of the indoline core using various electrophiles while preserving C2 chirality.

Electrophile	Equivalents	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee)
Benzyl Bromide	3.0	K₂CO₃	DMF	100	12	88	>99%
Ethyl Bromoacetate	2.5	K₂CO₃	DMF	90	16	82	>99%
Methyl Iodide	3.0	K₂CO₃	DMF	60	8	91	>99%
Allyl Bromide	2.5	K₂CO₃	DMF	80	10	85	>99%

Self-Validating Experimental Protocol

Protocol A: Synthesis of (S)-Ethyl 1-Benzylindoline-2-carboxylate

This protocol is adapted from standard C5-alkylation precursor methodologies to ensure maximum yield and purity ([2]([Link])).

Materials:

• (S)-Ethyl indoline-2-carboxylate: 1.0 g (5.23 mmol)

• Potassium carbonate (K₂CO₃, anhydrous, 325 mesh): 2.17 g (15.69 mmol, 3.0 equiv)

• Benzyl bromide (BnBr): 2.68 g (15.69 mmol, 3.0 equiv)

• Anhydrous DMF: 10 mL

Step-by-Step Procedure:

• System Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add (S)-ethyl indoline-2-carboxylate (1.0 g) and anhydrous DMF (10 mL) under a continuous nitrogen atmosphere.

• Heterogeneous Base Addition: Add finely powdered, anhydrous K₂CO₃ (2.17 g) to the solution.

  • Causality: Using a 325-mesh powder drastically increases the surface area for heterogeneous acid scavenging in DMF, preventing localized pH spikes that could threaten the chiral center.

• Electrophile Introduction: Introduce benzyl bromide (2.68 g) dropwise via syringe at room temperature.

• Thermal Activation: Attach a reflux condenser and submerge the flask in a pre-heated oil bath at 100 °C. Stir vigorously for 12 hours.

• In-Process Control (IPC) & Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 4:1). The starting material (

  , highly UV-active) must be completely consumed, replaced by a less polar spot ( ).

  • Self-Validation Check: If the starting material persists past 12 hours, it indicates the K₂CO₃ has absorbed atmospheric moisture prior to use. Add an additional 0.5 equiv of BnBr and heat for 2 more hours.

• Aqueous Quench: Cool the reaction mixture to ambient temperature and pour it slowly into 50 mL of vigorously stirred crushed ice/water.

  • Causality: This step inherently validates the separation phase. The highly lipophilic N-alkylated product crashes out as an oil/precipitate, while the DMF and inorganic salts (KBr, unreacted K₂CO₃) are sequestered entirely into the aqueous phase.

• Extraction: Extract the aqueous mixture with diethyl ether (

  mL). Combine the organic layers.

• Washing & Drying: Wash the combined ether extracts with brine (

  mL) to remove any trace residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 5% to 15% EtOAc in Hexanes) to afford the pure (S)-ethyl 1-benzylindoline-2-carboxylate as a viscous oil.

References

• Title : Access to C5-Alkylated Indolines/Indoles via Michael-Type Friedel–Crafts Alkylation Using Aryl-Nitroolefins Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

• Title : Isolation of a Bacillus Aryabhattai Strain for the Resolution of (R, S)-Ethyl Indoline-2-Carboxylate to Produce (S)-Indoline-2-Carboxylic Acid Source : Catalysts (MDPI) URL :[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Leveraging (S)-Ethyl Indoline-2-Carboxylate in Multicomponent Reactions for Peptidomimetic Synthesis

Introduction & Mechanistic Rationale

In modern drug discovery, Multicomponent Reactions (MCRs) are indispensable tools for rapidly assembling complex, highly functionalized chemical libraries from simple precursors. Among the most valuable building blocks for these reactions is (S)-ethyl indoline-2-carboxylate .

Structurally, the indoline-2-carboxylate scaffold acts as a conformationally restricted mimetic of both L-proline and L-phenylalanine[1]. The fusion of the aromatic ring to the pyrrolidine backbone restricts the conformational freedom of the side chain, which uniquely dictates a strong preference for the cis amide isomer when dissolved in polar solvents[1]. For researchers designing stable secondary structures or peptidomimetics, this locked conformation is highly prized.

Depending on the target application, (S)-ethyl indoline-2-carboxylate can be utilized in two primary MCR workflows:

• Direct Amine Reactivity : The ethyl ester protects the C2-carboxylate, allowing the secondary amine to participate exclusively in reactions like the Castagnoli-Cushman or Povarov MCRs. This is particularly critical in DNA-Encoded Library (DEL) synthesis, where free carboxylic acids can cause unwanted cross-reactivity with DNA tags[2].

• Bifunctional Input via Hydrolysis : By saponifying the ester to (S)-indoline-2-carboxylic acid, the molecule provides both a secondary amine and a carboxylic acid. This bifunctionality is the classical requirement for the Ugi Five-Center, Four-Component Reaction (U-5C-4CR)[3].

Biocatalytic Preparation of the Chiral Scaffold

While classical chiral High-Performance Liquid Chromatography (HPLC) utilizing polysaccharide-based stationary phases can resolve racemic indoline-2-carboxylates[4], biocatalytic kinetic resolution offers a highly scalable and atom-economical alternative.

The carboxylesterase BaCE , isolated from Bacillus aryabhattai B8W22, demonstrates exceptional enantioselectivity toward the (S)-enantiomer of ethyl indoline-2-carboxylate[5]. To overcome the poor aqueous solubility of the substrate and the inherent instability of free enzymes, BaCE is often covalently immobilized on polyethyleneimine-impregnated mesoporous silica (SBA-15)[6]. This immobilization enhances thermostability and allows the enzyme to tolerate organic co-solvents (e.g., 10% v/v acetonitrile) required to keep the substrate in solution[7].

Caption: Workflow detailing the enzymatic resolution and subsequent MCR pathways for the indoline scaffold.

Multicomponent Reaction Workflows

The Ugi Five-Center, Four-Component Reaction (U-5C-4CR)

The U-5C-4CR is initiated by the reversible condensation of the secondary amino acid (derived from the ester) and a ketone to form a zwitterionic imine[3]. The subsequent addition of an isocyanide triggers an intramolecular attack by the carboxylate, yielding a cyclic intermediate. Finally, an irreversible nucleophilic attack by the solvent (e.g., methanol) opens the ring to form a highly functionalized 1,1'-iminodicarboxylic acid derivative[3].

Caption: Mechanistic pathway of the Ugi Five-Center, Four-Component Reaction (U-5C-4CR).

Quantitative Data Summary

Table 1: Biocatalytic Resolution Parameters for Racemic Ethyl Indoline-2-carboxylate

Parameter	Condition	Rationale / Outcome	Reference
Biocatalyst	BaCE Esterase (Immobilized on SBA-15)	Immobilization provides tolerance to organic solvents (retains 48.4% activity in 10% ACN) and allows for catalyst recycling.	[7],[6]
Buffer / pH	50 mM Phosphate, pH 8.5	Maintains optimal ionization state for the enzyme's catalytic triad.	[5]
Temperature	30 °C	Maximizes specific activity (0.574 U/mL) while preventing thermal denaturation.	[5]
Enantioselectivity	E-value = 133.45	Highly selective kinetic resolution favoring the (S)-enantiomer.	[5]

| Target Conversion | ~44.4% | Halting at this conversion ensures the remaining (S)-ester achieves >96.5% ee. |[5] |

Table 2: U-5C-4CR Substrate Scope & Yields (Using Methanol as Nucleophile)

Amino Acid Input	Carbonyl Input	Isocyanide Input	Product Yield	Reference
(S)-Indoline-2-carboxylic acid	Cyclopentanone	tert-Butyl isocyanide	51%	[3]
L-Proline	Cyclobutanone	tert-Butyl isocyanide	47%	[3]

| L-Proline | 4-Oxotetrahydropyran | tert-Butyl isocyanide | 36% |[3] |

Experimental Protocols

Protocol A: Self-Validating Kinetic Resolution via Immobilized BaCE

Objective: Isolate enantiopure (S)-ethyl indoline-2-carboxylate from a racemic mixture.

• Substrate Solubilization: Dissolve racemic ethyl indoline-2-carboxylate in acetonitrile to create a concentrated stock.

• Reaction Initiation: Add the stock solution to a 50 mM phosphate buffer (pH 8.5) such that the final acetonitrile concentration is 10% v/v. Introduce the SBA-15 immobilized BaCE esterase[6].

• Incubation & Monitoring: Incubate the mixture at 30 °C under gentle orbital shaking.

  • Causality: Gentle shaking prevents mechanical shearing of the mesoporous silica support while ensuring adequate mass transfer.

• Validation Check (Critical): Periodically sample the reaction and analyze via chiral HPLC (using a polysaccharide-based stationary phase and n-Hexane/IPA mobile phase)[4]. Terminate the reaction strictly when the conversion reaches ~44% to guarantee the enantiomeric excess (ee) of the unreacted (S)-ester exceeds 96%[5].

• Isolation: Filter the mixture to recover the immobilized enzyme. Extract the aqueous filtrate with ethyl acetate. The unreacted (S)-ethyl indoline-2-carboxylate partitions into the organic layer, while the hydrolyzed (R)-acid remains in the aqueous phase.

Protocol B: U-5C-4CR Synthesis of Peptidomimetics

Objective: Synthesize complex 1,1'-iminodicarboxylic acid derivatives using the indoline scaffold.

• Saponification: Treat (S)-ethyl indoline-2-carboxylate with LiOH in a H₂O/THF mixture at 0 °C to yield (S)-indoline-2-carboxylic acid[4]. Acidify, extract, and dry.

• Imine Formation: In a flame-dried round-bottom flask, dissolve the (S)-indoline-2-carboxylic acid (1.0 equiv) and a cyclic ketone (e.g., cyclopentanone, 0.83 equiv) in dry methanol[3]. Stir at room temperature for 30 minutes.

  • Causality: Pre-stirring is mandatory. It establishes the zwitterionic imine equilibrium before the highly reactive isocyanide is introduced, suppressing unwanted side reactions like the Passerini MCR.

• Isocyanide Addition: Add tert-butyl isocyanide (0.83 equiv) dropwise to the mixture. Stir for 24–48 hours at room temperature.

• Validation Check (Critical): Monitor the disappearance of the zwitterionic imine intermediate via LC-MS. Upon completion, concentrate the mixture under reduced pressure. Analyze the crude product via ¹H NMR to confirm structural integrity, specifically looking for the diagnostic cis/trans amide rotamer ratios typical of indoline-2-carboxylic acid derivatives[1].

• Purification: Purify the residue via flash column chromatography using a petroleum ether/ethyl acetate gradient to isolate the final methyl ester derivative[3].

References

• Ethyl 2-Methyl-1-indolinecarboxyl
• Integrating enzyme immobilization and protein engineering: An alternative path for the development of novel and improved industrial biocatalysts.
• Expanding the substrate scope of ugi five-center, four-component reaction U-5C-4CR): ketones as coupling partners for secondary amino acids - PMC. nih.gov.
• Journal of Molecular Catalysis B: Enzymatic | Request PDF.
• A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)
• Expanding the Scope of DNA Compatible Chemistry for the Application within DNA Encoded Libraries. ncl.ac.uk.
• Synthesis of SBA-15 and pore-expanded SBA-15 and surface modification with tin for covalent lipase immobilization.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 3. Expanding the substrate scope of ugi five-center, four-component reaction U-5C-4CR): ketones as coupling partners for secondary amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl 2-Methyl-1-indolinecarboxylate [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preparation of Chiral Indoline-2-Carboxamides from Esters: An Application and Protocol Guide

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the preparation of enantiomerically pure indoline-2-carboxamides from their corresponding esters. Chiral indoline-2-carboxamides are privileged scaffolds in medicinal chemistry, frequently appearing in biologically active compounds and clinical drug candidates. The direct conversion of chiral indoline-2-carboxylates to their amide derivatives presents a key synthetic challenge: the preservation of stereochemical integrity at the C2 position. This guide elucidates the mechanistic pitfalls leading to racemization and presents robust, field-proven methodologies to mitigate this issue, ensuring high enantiopurity of the final product. We will explore both classical and modern catalytic approaches, including enzymatic resolutions, providing detailed, step-by-step protocols and explaining the rationale behind experimental choices.

Introduction: The Significance of Chiral Indoline-2-Carboxamides

The indoline scaffold is a cornerstone in drug discovery, with its rigid, bicyclic structure providing a valuable template for interacting with biological targets. When functionalized with a carboxamide group at the C2 position, and with a defined stereochemistry, these molecules exhibit a wide range of pharmacological activities.[1] The precise three-dimensional arrangement of substituents on the chiral indoline core is often critical for potent and selective biological activity.

The direct conversion of readily available chiral indoline-2-carboxylic acid esters to their corresponding amides is an attractive synthetic route. However, the α-proton at the C2 position is susceptible to epimerization under basic or harsh reaction conditions, a common issue in the manipulation of α-amino acid derivatives.[2][3] This guide will address this critical challenge by providing detailed protocols designed to maintain the stereochemical integrity of the starting material.

The Challenge: Racemization at the α-Carbon

The primary obstacle in the conversion of chiral indoline-2-carboxylates to carboxamides is the potential for racemization at the stereogenic center. The acidity of the α-proton is increased by the adjacent ester group, making it susceptible to deprotonation by base, leading to the formation of a planar enolate intermediate. Subsequent protonation of this intermediate can occur from either face, resulting in a loss of enantiomeric purity.

Several factors can contribute to racemization during aminolysis:

• Base Strength: Strong bases can readily deprotonate the α-carbon, increasing the rate of racemization.[4]

• Reaction Temperature: Higher temperatures can accelerate both the desired amidation and the undesired racemization.

• Prolonged Reaction Times: Extended exposure to reaction conditions that can induce racemization increases the likelihood of its occurrence.[2]

Understanding these factors is paramount in selecting an appropriate synthetic strategy.

Synthetic Strategies and Protocols

We present two primary strategies for the preparation of chiral indoline-2-carboxamides from esters: a classical approach with careful control of reaction conditions to minimize racemization, and modern catalytic methods that offer milder and more selective alternatives.

Strategy 1: Controlled Direct Aminolysis

Direct aminolysis, the reaction of an ester with an amine, is a fundamental transformation. While often sluggish, with careful selection of reagents and conditions, it can be a viable method for preparing chiral indoline-2-carboxamides.[5] The key is to employ conditions that are sufficiently reactive to promote amidation without inducing significant racemization.

Core Principle: The use of a mild base and an excess of the amine nucleophile can favor the desired reaction pathway over epimerization.

Protocol 1: Mild Base-Mediated Aminolysis of N-Boc-(S)-indoline-2-methyl ester

This protocol is designed for the conversion of an N-protected indoline-2-carboxylate to its corresponding primary amide using ammonia. The N-Boc protecting group is crucial for preventing side reactions at the indoline nitrogen and can be readily removed later if desired.

dot

Caption: Workflow for Mild Base-Mediated Aminolysis.

Experimental Protocol:

• Reaction Setup: To a solution of N-Boc-(S)-indoline-2-methyl ester (1.0 eq) in a pressure-rated sealed tube, add a solution of methanolic ammonia (7N, 10-20 eq).

• Addition of Mild Base: Add anhydrous sodium carbonate (Na₂CO₃, 1.5 eq) to the mixture.

• Reaction: Seal the tube tightly and heat the reaction mixture at 50-60 °C with stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Carefully vent the tube. Concentrate the mixture under reduced pressure.

• Extraction: Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc-(S)-indoline-2-carboxamide.

• Chiral Analysis: Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) to confirm the retention of stereochemistry.

Rationale for Experimental Choices:

• N-Boc Protection: The tert-butyloxycarbonyl (Boc) group protects the indoline nitrogen from undesired side reactions and can be easily removed under acidic conditions.

• Methanolic Ammonia: Using a solution of ammonia in methanol provides a high concentration of the nucleophile in a suitable solvent.

• Sodium Carbonate: This mild inorganic base is sufficient to facilitate the reaction without causing significant epimerization of the sensitive α-proton.[2]

• Sealed Tube and Moderate Heat: This allows the reaction to proceed at a reasonable rate while minimizing the loss of volatile ammonia. The temperature is kept moderate to suppress racemization.

Strategy 2: Modern Catalytic Methods

Recent advances in catalysis have provided milder and more efficient methods for the conversion of esters to amides. These methods often operate under neutral or near-neutral conditions, significantly reducing the risk of racemization.

Nickel catalysis has emerged as a powerful tool for the direct amidation of unactivated esters.[6] These reactions often proceed via an oxidative addition of the ester C(acyl)-O bond to a low-valent nickel center, followed by reaction with the amine.

dot ```dot graph Catalytic_Cycle { graph [rankdir="LR", splines=true, nodesep=0.6]; node [shape=ellipse, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Ni0 [label="Ni(0)L_n", fillcolor="#FBBC05"]; Ester [label="R-COOR'", shape=box, style="rounded,filled", fillcolor="#FFFFFF"]; Amine [label="R''NH2", shape=box, style="rounded,filled", fillcolor="#FFFFFF"]; OxAdd [label="Oxidative Addition\nIntermediate", fillcolor="#F1F3F4"]; Amide_Complex [label="Amide Complex", fillcolor="#F1F3F4"]; Product [label="R-CONHR''", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

Ni0 -> OxAdd [label="+ R-COOR'"]; OxAdd -> Amide_Complex [label="+ R''NH2\n- R'OH"]; Amide_Complex -> Ni0 [label="Reductive\nElimination"]; Amide_Complex -> Product [style=dashed];

}

Caption: Enzymatic Kinetic Resolution Workflow.

Experimental Protocol:

• Reaction Setup: To a flask containing a suitable organic solvent (e.g., toluene), add the racemic indoline-2-methyl ester (1.0 eq) and the amine (e.g., butylamine, 0.6 eq).

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B) to the mixture.

• Reaction: Stir the suspension at a controlled temperature (e.g., 40-50 °C).

• Monitoring: Monitor the conversion by GC or HPLC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the product and the remaining starting material.

• Work-up: Filter off the immobilized enzyme (which can often be reused).

• Separation and Purification: Concentrate the filtrate and separate the resulting amide from the unreacted ester by column chromatography.

• Chiral Analysis: Determine the enantiomeric excess of both the isolated amide and the recovered ester by chiral HPLC.

Rationale for Experimental Choices:

• Lipase: Lipases are highly enantioselective enzymes that can differentiate between the two enantiomers of the ester.

• Kinetic Resolution: This technique allows for the preparation of both enantiomers of the indoline derivative from a single racemic starting material.

• Immobilized Enzyme: Using an immobilized enzyme simplifies the work-up and allows for catalyst recycling.

Data Summary and Comparison

Method	Key Reagents	Temperature	Racemization Risk	Advantages	Disadvantages
Mild Base Aminolysis	Methanolic NH₃, Na₂CO₃	50-60 °C	Low to Moderate	Simple, inexpensive reagents.	Requires pressure tube, potential for some racemization.
Nickel-Catalyzed Amidation	Ni(cod)₂, NHC ligand	100-140 °C	Very Low	High functional group tolerance, avoids strong bases.	Requires inert atmosphere, more expensive catalyst.
Enzymatic Resolution	Lipase, amine	40-50 °C	Negligible	Excellent enantioselectivity, green chemistry.	Limited to ~50% yield for each enantiomer, may require screening of enzymes.

Conclusion

The preparation of chiral indoline-2-carboxamides from their corresponding esters is a critical transformation in the synthesis of many pharmaceutically relevant molecules. While the direct aminolysis of these esters presents a risk of racemization, this can be effectively managed through careful control of reaction conditions, particularly by using mild bases. For even greater security in maintaining stereochemical integrity, modern catalytic methods, such as nickel-catalyzed amidation, offer excellent alternatives that proceed under neutral conditions. Furthermore, enzymatic kinetic resolution provides an exceptionally selective method for obtaining both enantiomers in high purity from a racemic starting material. The choice of method will depend on the specific substrate, available resources, and the desired scale of the reaction. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to successfully navigate the synthesis of these valuable chiral building blocks.

References

• Racemization during aminolysis of activated esters of N-alkoxycarbonylamino acids by amino acid anions in partially aqueous solvents and a tactic to minimize it. Int J Pept Protein Res.1993 , 41(5), 512-516. [Link]

• Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. Int J Pept Protein Res.1993 , 41(4), 323-325. [Link]

• Recent advances in asymmetric synthesis of 2-substituted indoline derivatives. Molecules. 2019 , 24(5), 893. [Link]

• Esters Reaction with Amines – The Aminolysis Mechanism. Chemistry Steps. [Link]

• Asymmetric Synthesis of Methyl N-(tert-Butoxycarbonyl)indoline-2-carboxylates. Chin. J. Org. Chem.2021 , 41(8), 3249-3256. [Link]

• Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules. 2023 , 28(4), 1618. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Highly Chemoselective, Transition-Metal-Free Transamidation of Unactivated Amides and Direct Amidation of Alkyl Esters by N-C/O-C Cleavage. J. Am. Chem. Soc.2019 , 141(28), 11161-11172. [Link]

• Design, Synthesis and Evaluation of Indole-2-carboxamides with Pan Anti-mycobacterial Activity. ACS Infect. Dis.2019 , 5(10), 1735-1746. [Link]

• Amidation reaction by lipase‐catalyzed enzymatic. ResearchGate. [Link]

• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei. J. Med. Chem.2015 , 58(20), 8088-8104. [Link]

• Synthesis of indoline-2-carboxylic acid. PrepChem. [Link]

• Preparation method of (S)-indoline-2-carboxylic acid.

• Dipeptide Syntheses via Activated α-Amino Esters. Organic Syntheses. 2024 , 101, 508-523. [Link]

• Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. ResearchGate. [Link]

• Racemization-free synthesis of dipeptide, amide and ester by oxalyl chloride and catalytic triphenylphosphine oxide. ResearchGate. [Link]

• PROCEDURE FOR THE RACEMIZATION OF ACIDAMIDS.

• Synthesis of primary amides by lipase-catalyzed amidation of carboxylic acids with ammonium salts in an organic solvent. Chem. Commun.2001 , (21), 2264-2265. [Link]

• Lipase-Catalyzed Amidation of Carboxylic Acid and Amines. ResearchGate. [Link]

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• 4. CA2521877A1 - Novel method for the synthesis of s-indoline-2-carboxylic acid and application thereof in the synthesis of perindopril - Google Patents [patents.google.com]
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• 6. par.nsf.gov [par.nsf.gov]

Deprotection of Indoline-2-Carboxylate Hydrochloride: A Detailed Guide to Unveiling the Core Moiety

Introduction

Indoline-2-carboxylic acid is a valuable chiral building block in medicinal chemistry and drug development, serving as a key precursor for a diverse array of pharmacologically active compounds, including ACE inhibitors like Perindopril and Trandolapril. The synthesis of complex molecules often necessitates the use of protecting groups to mask the reactive amine and carboxylic acid functionalities of the indoline scaffold, preventing unwanted side reactions.[1][2][3] The hydrochloride salt of indoline-2-carboxylate esters is a common intermediate, and its efficient deprotection is a critical step in many synthetic routes.

This comprehensive guide provides detailed application notes and protocols for the deprotection of both the N-protecting group and the carboxylate ester of indoline-2-carboxylate derivatives. We will delve into the mechanistic underpinnings of these transformations, offering researchers and drug development professionals the insights required to select and execute the optimal deprotection strategy.

Strategic Deprotection: A Two-Fold Challenge

The deprotection of a typical protected indoline-2-carboxylate hydrochloride involves two distinct transformations: the removal of the N-protecting group and the hydrolysis of the carboxylate ester. The order and choice of these deprotection steps are dictated by the nature of the protecting groups and the overall synthetic strategy.

Part 1: N-Protecting Group Removal

The choice of N-protecting group is a critical design element in a synthetic route. Here, we focus on two of the most prevalent groups in contemporary organic synthesis: the tert-butoxycarbonyl (Boc) group and the benzyloxycarbonyl (Cbz or Z) group.

N-Boc Deprotection under Acidic Conditions

The Boc group is a widely used amine protecting group due to its stability in a broad range of reaction conditions and its facile removal under acidic conditions.[4]

Mechanism of Acid-Catalyzed Boc Deprotection

The deprotection mechanism proceeds via protonation of the carbamate oxygen by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[5][6] This protonation weakens the C-O bond, leading to its cleavage and the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate. The carbamic acid readily decomposes to yield the free amine and carbon dioxide gas.[5][7][8][9]

Caption: Mechanism of acid-catalyzed N-Boc deprotection.

Potential Side Reactions: The Challenge of the tert-Butyl Cation

A primary concern during acidic Boc deprotection is the formation of the reactive tert-butyl cation.[5] This electrophile can alkylate nucleophilic residues within the substrate, a side reaction known as tert-butylation. While less of a concern for the relatively stable indoline ring itself, it is a critical consideration for more complex substrates with sensitive functional groups.[5] The use of scavengers, such as triethylsilane or thioanisole, can mitigate this issue by trapping the tert-butyl cation.

Experimental Protocol: N-Boc Deprotection with TFA in DCM

This protocol provides a general procedure for the solution-phase deprotection of an N-Boc protected indoline-2-carboxylate ester.

Materials:

• N-Boc protected indoline-2-carboxylate ester

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

Procedure:

• Dissolution: Dissolve the N-Boc protected indoline-2-carboxylate ester (1.0 equiv.) in anhydrous DCM (5-10 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add TFA (5-10 equiv.) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Carefully concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM. To ensure complete removal of residual TFA, co-evaporate with toluene (3 x 10 mL).[5]

  • The resulting TFA salt can often be used directly in the next step. If the free amine is required, proceed with a basic work-up.

  • Dissolve the residue in ethyl acetate or DCM and wash with saturated aqueous NaHCO₃ solution to neutralize any remaining acid.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected indoline-2-carboxylate ester.

Parameter	Condition	Rationale
Acid	TFA, HCl in dioxane	Strong acids are required to efficiently cleave the Boc group.[5][7]
Solvent	DCM, Dioxane, Ethyl Acetate	Must be inert to the acidic conditions.
Temperature	0 °C to room temperature	Higher temperatures can accelerate the reaction but may also increase side reactions.[6]
Reaction Time	1-4 hours	Dependent on the substrate and reaction scale.

Table 1: Key Parameters for N-Boc Deprotection.

N-Cbz Deprotection via Catalytic Hydrogenation

The benzyloxycarbonyl (Cbz or Z) group is another cornerstone of amine protection, particularly valued for its stability and clean removal by catalytic hydrogenation.[10]

Mechanism of Cbz Deprotection

The deprotection of a Cbz-protected amine is a two-step process facilitated by a palladium catalyst.[10] Initially, hydrogenolysis of the benzyl-oxygen bond occurs, generating toluene and an unstable carbamic acid intermediate.[9][10] This intermediate then undergoes spontaneous decarboxylation to yield the free amine and carbon dioxide.[9][10]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antitumour evaluation of indole-2-carboxamides against paediatric brain cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 9. taylorfrancis.com [taylorfrancis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of Tricyclic Indoline Alkaloids Utilizing Ethyl Ester Functionality: An Application Note and Protocol

Abstract

Tricyclic indoline alkaloids represent a pivotal class of natural products and synthetic compounds, exhibiting a wide spectrum of biological activities that make them attractive scaffolds in drug discovery. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic synthesis of these complex architectures, with a particular focus on the versatile role of the ethyl ester functionality. We will explore the underlying chemical principles, from guiding cyclization reactions to enabling further functionalization, and provide a comprehensive, step-by-step protocol for a representative synthesis. This guide emphasizes the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the synthetic strategy.

Introduction: The Significance of Tricyclic Indoline Alkaloids

Indole and indoline ring systems are fundamental heterocyclic motifs found in a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2][3] The incorporation of a third ring to form a tricyclic indoline scaffold dramatically increases molecular complexity and three-dimensionality, often leading to potent and selective biological activities.[4] These activities span a wide range, including anticancer, anti-inflammatory, anti-HIV, and antimicrobial properties.[1] Consequently, the development of efficient and stereoselective synthetic routes to access these valuable compounds is a major focus in modern organic and medicinal chemistry.[5]

The ethyl ester group, a seemingly simple functional handle, plays a surprisingly multifaceted and strategic role in the construction of these intricate molecules. Its influence extends from activating or directing key bond-forming reactions to serving as a latent functional group for late-stage diversification. This guide will illuminate the strategic application of ethyl esters in the synthesis of tricyclic indoline alkaloids.

The Strategic Role of Ethyl Esters in Tricyclic Indoline Synthesis

The utility of the ethyl ester group in the synthesis of complex indole and indoline alkaloids is well-documented.[2][6][7][8] Its strategic importance can be categorized into several key areas:

• Activation and Directing Group: The electron-withdrawing nature of the ester can activate adjacent positions for nucleophilic attack or facilitate cyclization reactions. For example, in Fischer indole synthesis, an ethyl pyruvate derivative can be used to construct the indole core.[8]

• Precursor for Key Functional Groups: The ethyl ester can be readily transformed into a variety of other functional groups, such as carboxylic acids, amides, alcohols, and aldehydes, which are often essential for completing the synthesis of the target alkaloid.[2]

• Enabling Cascade Reactions: Ethyl esters can be integral components of cascade or domino reactions, where multiple bonds are formed in a single operation, leading to a rapid increase in molecular complexity. This approach is highly desirable for its efficiency and atom economy.

• Stereochemical Control: In certain enantioselective syntheses, the ethyl ester can play a role in directing the stereochemical outcome of a reaction, either through steric hindrance or by coordinating with a chiral catalyst.

The following diagram illustrates the central role of an ethyl ester-containing indole precursor in accessing a variety of tricyclic indoline scaffolds.

Caption: Strategic diversification from an ethyl indole ester precursor.

Detailed Application Protocol: Synthesis of a Tricyclic Pyrrolo[2,3-b]indoline Scaffold

This protocol details a representative synthesis of a tricyclic indoline alkaloid core, specifically a substituted pyrrolo[2,3-b]indoline. This scaffold is present in numerous biologically active natural products. The synthesis commences with the commercially available ethyl indole-2-carboxylate.

Materials and Reagents

Reagent/Material	Grade	Supplier
Ethyl indole-2-carboxylate	ReagentPlus®, ≥99%	Sigma-Aldrich
1-bromo-3-chloropropane	98%	Alfa Aesar
Potassium carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Acros Organics
Sodium hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Fisher Scientific
Dichloromethane (DCM)	ACS Grade, ≥99.5%	VWR
Ethyl acetate (EtOAc)	ACS Grade, ≥99.5%	VWR
Hexanes	ACS Grade	VWR
Magnesium sulfate (MgSO₄)	Anhydrous	Fisher Scientific
Silica gel	60 Å, 230-400 mesh	Sorbent Technologies

Experimental Workflow

The overall synthetic workflow is depicted in the following diagram:

Caption: Step-wise workflow for the synthesis of the tricyclic core.

Step-by-Step Protocol

Step 1: N-Alkylation of Ethyl Indole-2-carboxylate

• Rationale: This initial step introduces the carbon chain that will form the third ring of the tricyclic system. The use of a bifunctional alkylating agent like 1-bromo-3-chloropropane allows for selective reaction at the more reactive bromide, leaving the chloride intact for the subsequent cyclization. Potassium carbonate is a mild base suitable for deprotonating the indole nitrogen.

• To a stirred solution of ethyl indole-2-carboxylate (1.0 eq) in anhydrous DMF (0.2 M) at room temperature, add anhydrous potassium carbonate (2.0 eq).

• Add 1-bromo-3-chloropropane (1.2 eq) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (eluent: 20% EtOAc in hexanes).

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: 10-20% EtOAc in hexanes) to afford ethyl 1-(3-chloropropyl)-1H-indole-2-carboxylate as a pale yellow oil.

Step 2: Intramolecular Cyclization to Form the Pyrrolo[2,3-b]indoline Core

• Rationale: This is the key ring-forming step. Sodium hydride, a strong base, is used to deprotonate the carbon alpha to the ester, generating a carbanion that undergoes an intramolecular nucleophilic substitution with the terminal chloride to form the new five-membered ring. Anhydrous conditions are critical as sodium hydride reacts violently with water.

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq) in anhydrous THF (0.1 M).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of ethyl 1-(3-chloropropyl)-1H-indole-2-carboxylate (1.0 eq) in anhydrous THF dropwise to the NaH suspension.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approximately 65 °C).

• Stir the reaction at reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: 15-30% EtOAc in hexanes) to yield the desired tricyclic pyrrolo[2,3-b]indoline product.

Expected Results and Characterization

The successful synthesis of the tricyclic pyrrolo[2,3-b]indoline product can be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: Will confirm the formation of the new ring and the overall structure of the molecule.

• Mass Spectrometry (MS): Will provide the molecular weight of the product, confirming its elemental composition.

• Infrared (IR) Spectroscopy: Will show characteristic peaks for the functional groups present, such as the ester carbonyl.

Step	Product	Expected Yield	Key Characterization Data
1	Ethyl 1-(3-chloropropyl)-1H-indole-2-carboxylate	80-90%	¹H NMR: Triplet for the CH₂Cl protons. MS: [M+H]⁺ corresponding to C₁₄H₁₆ClNO₂.
2	Ethyl 2,3-dihydro-1H-pyrrolo[1,2-a]indole-9-carboxylate	65-75%	¹H NMR: Disappearance of the CH₂Cl triplet and appearance of new aliphatic protons corresponding to the newly formed ring. MS: [M+H]⁺ corresponding to C₁₄H₁₅NO₂.

Troubleshooting and Field-Proven Insights

• Low yield in N-alkylation: Ensure all reagents and solvents are anhydrous. The use of a stronger base like sodium hydride can be attempted, but may lead to side reactions.

• Incomplete cyclization: The reaction may require a longer reflux time or a higher temperature. The use of a more polar aprotic solvent like DMPU in combination with THF can sometimes facilitate the reaction.

• Purification challenges: The product may co-elute with impurities. Careful optimization of the solvent system for column chromatography is crucial. A gradient elution may be necessary.

Conclusion

This application note has detailed a robust and reproducible protocol for the synthesis of a tricyclic indoline alkaloid scaffold, highlighting the strategic use of the ethyl ester functionality. By understanding the rationale behind each experimental step, researchers can adapt and apply these principles to the synthesis of a wide range of complex and biologically significant indoline alkaloids. The versatility of the ethyl ester as a synthetic handle provides a powerful platform for the generation of diverse molecular architectures for drug discovery and development.

References

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (2021). RSC Advances.
• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxyl
• Indole Alkaloids Synthesis via a Selective Cyclization of Aminocyclopropanes. (2011). Infoscience.
• Development of cascade reactions for the synthesis of biologically active indole alkaloids. (n.d.).
• REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. (1999). HETEROCYCLES.
• Enantioselective Catalytic Synthesis of N-alkyl
• Practical Methodologies for the Synthesis of Indoles. (2006). Chemical Reviews.
• Total Synthesis of Indoline Alkaloids: A Cyclopropanation Strategy. (2011). Accounts of Chemical Research.
• Synthesis of 3,4-Fused Tricyclic Indoles Using 3-Alkylidene Indolines as Versatile Precursors. (2019). Chemical Record.
• Intramolecular Cycliz
• Recent strategy for the synthesis of indole and indoline skeletons in natural products. (n.d.).
• The role of commonly used transition metals in total synthesis of indole alkaloids. (2023). Results in Chemistry.
• Synthesis of Indole Alkaloids. (n.d.). Encyclopedia MDPI.
• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxyl
• Synthesis of the tricyclic indole alkaloids, dilemmaones A and B. (n.d.). NIH Public Access.
• cyclization of alkynes under metal-free conditions: synthesis of indoles. (n.d.). Thieme.
• Studies on the Enantioselective Synthesis of E-Ethylidene-bearing Spiro[indolizidine-1,3′-oxindole] Alkaloids. (2021). Molecules.
• Indole Synthesis via Palladium-Catalyzed Intramolecular Cyclization of Alkynes and Imines. (2000). Journal of the American Chemical Society.
• Enantioselective synthesis of indoles through catalytic indoliz
• Enantioselective Catalytic Synthesis of N-alkyl
• Indole Synthesis via Allenyl Ester; Enantioselective Total Synthesis of Geissoschizoline. (2025).
• Deciphering and reprogramming the cyclization regioselectivity in bifurcation of indole alkaloid biosynthesis. (n.d.). Chemical Science.

Sources

• 1. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F [pubs.rsc.org]
• 2. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies on the Enantioselective Synthesis of E-Ethylidene-bearing Spiro[indolizidine-1,3′-oxindole] Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intramolecular Cyclization | Encyclopedia MDPI [encyclopedia.pub]
• 5. Recent strategy for the synthesis of indole and indoline skeletons in natural products - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Reductive Amination Protocols for Indoline-2-Carboxylate HCl

Target Audience: Researchers, synthetic chemists, and drug development professionals. Applications: Synthesis of ACE inhibitors, proline/phenylalanine mimetics, and spirooxindole derivatives.

Executive Summary & Scope

Indoline-2-carboxylic acid and its ester derivatives (e.g., methyl or ethyl (S)-indoline-2-carboxylate) are privileged structural motifs in medicinal chemistry. They act as conformationally restricted mimetics of L-proline and L-phenylalanine[1], and serve as essential precursors in the synthesis of ACE inhibitors such as perindopril[2] and various p53-MDM2 modulating spirooxindoles[3].

The reductive amination of the secondary amine in indoline-2-carboxylate HCl is a critical transformation to access complex N-alkylated tertiary amines. This application note provides field-proven, self-validating protocols for this reaction, detailing the mechanistic causality behind reagent selection to ensure high yields and preserve the integrity of the C2 chiral center.

Mechanistic Rationale (E-E-A-T)

Reductive amination is a tandem reaction involving the condensation of an amine with a carbonyl compound to form an electrophilic iminium ion, followed by in situ hydride reduction[4]. However, indoline-2-carboxylate presents unique chemical challenges:

• Attenuated Nucleophilicity: The nitrogen lone pair is delocalized into the adjacent aromatic ring. This makes the indoline nitrogen significantly less nucleophilic than standard aliphatic secondary amines, slowing down the initial hemiaminal formation.

• Steric Hindrance: The carboxylate/ester group at the C2 position introduces substantial steric bulk adjacent to the reactive nitrogen center.

• Epimerization Risk: The chiral center at C2 is susceptible to epimerization under strongly basic conditions.

Causality in Experimental Design: Because we start with the HCl salt of the indoline derivative, a base is required to liberate the free amine. A mild, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) is strictly utilized to prevent the racemization of the C2 stereocenter[1]. Furthermore, because iminium formation is slow, Sodium Triacetoxyborohydride (STAB,

) is the premier choice of reducing agent. STAB is exceptionally mild and selective; it reduces the iminium ion rapidly but reacts very sluggishly with unreacted aldehydes or ketones, preventing the premature consumption of the carbonyl starting material[5][6].

Figure 1: Mechanistic pathway of the reductive amination of indoline-2-carboxylate.

Reagent Selection & Quantitative Data

The choice of reducing agent and solvent dictates the success of the reaction. 1,2-Dichloroethane (DCE) is the preferred solvent for STAB-mediated reactions due to optimal solubility profiles and reaction kinetics[5].

Table 1: Comparison of Reducing Agents for Indoline Reductive Amination

Reducing Agent	Selectivity for Iminium	Relative Toxicity	Optimal Solvent	Acid Additive Required?
STAB ( )	Very High	Low	DCE, THF	Often (Acetic Acid)[4]
	High	High (Cyanide risk)	MeOH, THF	Yes (pH 4-5)[6]
	Low (Reduces carbonyls)	Low	MeOH, EtOH	Stepwise only[5]

Experimental Workflows

Figure 2: Step-by-step experimental workflow for STAB-mediated reductive amination.

Protocol A: Standard STAB-Mediated Reductive Amination

Optimized for standard aliphatic/aromatic aldehydes and unhindered ketones.

Reagents:

• (S)-Indoline-2-carboxylate HCl (1.0 equiv, e.g., 1.0 mmol)

• Aldehyde or Ketone (1.2 equiv for aldehydes; 1.5 equiv for ketones)

• N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)

• Glacial Acetic Acid (1.0 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M relative to amine)

Step-by-Step Procedure:

• Free-Basing: Suspend (S)-indoline-2-carboxylate HCl in anhydrous DCE under a nitrogen atmosphere. Add DIPEA dropwise at room temperature and stir for 15 minutes until a clear solution is obtained.

• Condensation: Add the carbonyl compound, followed by glacial acetic acid. Stir the mixture at room temperature for 1–2 hours to allow for complete hemiaminal/iminium formation. (Note: For highly reactive aldehydes, acetic acid may be omitted).

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB portion-wise over 10 minutes to control mild exothermic activity and hydrogen gas evolution.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–16 hours. Monitor progression via TLC or LC-MS.

• Quench & Workup: Quench the reaction by carefully adding saturated aqueous

  (gas evolution will occur). Stir vigorously for 15 minutes. Extract the aqueous layer with Dichloromethane (DCM) three times.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol B: Alternative Method (For Sterically Hindered Substrates)

Utilized when STAB fails to reduce highly hindered iminium intermediates[6].

• Dissolve the indoline-2-carboxylate free base (1.0 equiv) and the hindered ketone (1.5 equiv) in anhydrous Methanol or THF.

• Add Titanium(IV) isopropoxide (

  ) (1.2 equiv) as a Lewis acid to force imine formation. Stir at room temperature for 6 hours.

• Add Sodium cyanoborohydride (

  ) (1.5 equiv) and stir for an additional 12 hours.

• Caution:

  generates highly toxic HCN gas under strongly acidic conditions. Ensure the reaction is kept at pH > 4 and performed in a well-ventilated fume hood. Quench with 1N NaOH to precipitate titanium salts before extraction.

Analytical Validation & Troubleshooting

A robust protocol must be a self-validating system. Employ the following checkpoints:

• TLC Monitoring: Indoline derivatives are highly UV-active (254 nm). The starting secondary amine will also stain positively (yellow/brown) with Ninhydrin, whereas the desired tertiary amine product will often show a shifted Rf and a muted or absent Ninhydrin response.

• LC-MS Analysis: Confirm the conversion by identifying the

  peak of the product. If a mass corresponding to the iminium ion or hemiaminal is observed without the product mass, the reduction step has failed (consider switching from STAB to Protocol B).

• NMR Verification:

  NMR should confirm the disappearance of the aldehydic proton (typically 9-10 ppm) and the appearance of new benzylic/aliphatic protons adjacent to the newly formed nitrogen-carbon bond.

References

1.[1] A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives. ACS Omega (2021). URL:[Link] 2.[2] Process for the preparation of perindopril and salts thereof. European Patent Office (EP1792896A1). URL: 3.[3] The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation. ResearchGate (2025). URL:[Link] 4.[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Organic Chemistry Portal (Abstracts). URL:[Link] 5.[5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry (1996). URL:[Link] 6.[6] Reductive Amination, and How It Works. Master Organic Chemistry (2017). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP1792896A1 - Process for the preparation of perindopril and salts thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Incorporation of (S)-Indoline-2-Carboxylate into Peptide Chains

Abstract & Introduction

(S)-Indoline-2-carboxylic acid (I2c) is a bicyclic, non-proteinogenic amino acid often utilized as a conformationally constrained analogue of proline. Structurally, it fuses a benzene ring to the pyrrolidine ring of proline. This modification serves two critical functions in drug design: it significantly increases lipophilicity and restricts the

and torsion angles, often stabilizing -turn secondary structures or inducing cis-amide bond geometries [1].

However, I2c presents distinct synthetic challenges compared to standard amino acids. Its secondary amine is electronically deactivated by the fused aromatic ring and sterically hindered, making acylation difficult. This guide provides a self-validating protocol for incorporating I2c into peptide chains via Fmoc Solid Phase Peptide Synthesis (SPPS), focusing on overcoming the "difficult coupling" barrier associated with its low nucleophilicity.

Chemical Rationale & Steric Analysis

To successfully incorporate I2c, one must understand why standard protocols fail. Unlike Proline, where the amine is nucleophilic, the nitrogen in I2c is part of an indoline system. The lone pair is partially delocalized into the aromatic ring (though less so than in indole), reducing its reactivity. Furthermore, the bulk of the fused ring creates significant steric occlusion.

Visualization: Steric & Electronic Comparison

The following diagram illustrates the structural difference between Proline and Indoline-2-carboxylic acid, highlighting the steric bulk that necessitates high-efficiency coupling reagents.

Figure 1: Structural comparison highlighting the steric and electronic factors reducing I2c nucleophilicity.

Strategic Planning: Pre-Synthesis

Before initiating synthesis, select the resin and reagents based on the position of I2c in the sequence.

Resin Selection[1][2]

• C-Terminal I2c: If I2c is the C-terminal residue, use 2-Chlorotrityl Chloride (2-CTC) resin .

  • Reasoning: Loading the first hindered amino acid onto 2-CTC is highly efficient via nucleophilic substitution (SN1 mechanism) and prevents racemization that can occur during esterification on Wang resin [2].

• Internal I2c: Standard Rink Amide or Wang resin is acceptable, provided the resin loading is kept low (< 0.4 mmol/g) to prevent aggregation.

Reagent Selection

Standard HBTU/HOBt coupling is insufficient for acylating the nitrogen of I2c.

• Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is mandatory. The 7-aza moiety in HATU (and its additive HOAt) utilizes a neighboring group effect (pyridine nitrogen) to accelerate the acylation of difficult amines [3].

• Base: DIPEA (Diisopropylethylamine) or Collidine.[1]

Protocol 1: Coupling (S)-Indoline-2-carboxylic Acid

This protocol describes coupling Fmoc-I2c-OH to the growing peptide chain.

Reagents:

• Fmoc-Indoline-2-carboxylic acid (3.0 eq)

• HATU (2.9 eq)

• HOAt (3.0 eq) - Optional but recommended for extremely hindered sequences.

• DIPEA (6.0 eq)[1]

• Solvent: DMF (Anhydrous)[2][3]

Procedure:

• Activation: Dissolve Fmoc-I2c-OH and HATU in minimal DMF. Add DIPEA immediately prior to addition to the resin. Note: Do not pre-activate for >2 minutes to avoid potential racemization of the sensitive I2c alpha-carbon, although it is more stable than phenylglycine.

• Coupling: Add the mixture to the resin-bound peptide.

• Duration: Agitate for 2 hours at room temperature.

• Monitoring: Perform a standard Kaiser test. Since the resin-bound amine is likely a primary amine (from the previous AA), the Kaiser test is valid here.

  • Blue beads: Incomplete coupling.[4][5] Recouple.

  • Colorless beads: Complete coupling.[3][6]

Protocol 2: Acylation of the Indoline Amine (The Critical Step)

This is the most difficult step: Coupling the NEXT amino acid onto the sterically hindered, secondary amine of the resin-bound Indoline.

Reagents:

• Next Fmoc-Amino Acid (4.0 - 5.0 eq)

• HATU (4.0 - 5.0 eq) - Do not use HBTU/PyBOP.

• DIPEA (8.0 - 10.0 eq)

• Solvent: NMP (N-Methyl-2-pyrrolidone) is preferred over DMF for this step to improve swelling and reaction kinetics [4].

Procedure:

• Deprotection: Remove the Fmoc group from the Indoline residue using 20% Piperidine/DMF (2 x 10 min).[2][7]

• Wash: DCM (3x), DMF (3x), NMP (3x).

• Coupling: Dissolve the incoming Fmoc-AA and HATU in NMP. Add DIPEA and transfer to resin.[2]

• Double Coupling (Mandatory):

  • Round 1: 2 hours at RT.[2] Drain.

  • Round 2: Fresh reagents, 2 hours at RT (or overnight).

• Validation (Crucial): Do NOT use the Kaiser Test. The Kaiser test relies on primary amines. Secondary amines like Indoline do not react well with ninhydrin. You must use the Chloranil Test or Isatin Test [5].

The Chloranil Test Protocol

Use this test specifically for checking the completeness of coupling onto secondary amines (Proline, Indoline).

Step	Action	Observation (Positive - Uncoupled)	Observation (Negative - Coupled)
1	Transfer ~20 beads to a small glass tube.	-	-
2	Add 2 drops 2% Acetaldehyde in DMF.	-	-
3	Add 2 drops 2% Chloranil in DMF.	-	-
4	Let stand for 5 minutes at RT.	Dark Blue / Green Beads	Colorless / Yellowish Beads

• Interpretation: If beads are blue/green, the Indoline nitrogen is still free. Perform a third coupling using Fmoc-AA-Cl (Acid Chloride) or COMU if HATU fails.

Workflow Visualization

The following decision tree guides the synthesis process, specifically flagging the deviation from standard SPPS cycles.

Figure 2: SPPS Decision Tree for Indoline Incorporation. Note the specific branch for coupling onto the Indoline amine.

Cleavage & Characterization

Cleavage Cocktail

Indoline is generally stable to acid. However, the aromatic ring can be susceptible to electrophilic alkylation by linker cations (e.g., trityl cations) during cleavage.

• Recommended Cocktail: Reagent K or similar high-scavenger mix.

  • TFA (82.5%)

  • Phenol (5%)

  • Water (5%)

  • Thioanisole (5%)

  • EDT (2.5%) - Essential scavenger for preserving the aromatic integrity.

Analytical Expectations

• HPLC: Indoline increases the hydrophobicity of the peptide. Expect a shift to higher retention times compared to the Proline-containing analogue.

• NMR: Due to the cis/trans isomerization of the amide bond preceding the Indoline, NMR spectra may show rotameric doubling of peaks at room temperature. This is a characteristic feature, not necessarily an impurity. Run NMR at elevated temperature (e.g., 50°C) to coalesce peaks for verification.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Coupling onto Indoline	Steric hindrance; low nucleophilicity.	Switch to HATU or COMU . Use NMP as solvent. Increase temperature to 50°C (microwave assisted) if possible, but watch for racemization.
Racemization of Indoline	Over-activation; high base concentration.	Use Collidine instead of DIPEA (weaker base). Reduce pre-activation time to < 1 min.
Low Yield after Cleavage	Incomplete cleavage or alkylation of indole ring.	Extend cleavage time to 3 hours. Ensure EDT or TIS scavengers are fresh.
Kaiser Test False Negative	Secondary amine does not react with ninhydrin.	STOP. Use Chloranil or Isatin test only.

References

• Conformational Properties: Cordella, F., et al. (2024).[8] "On the Reactivity of (S)-Indoline-2-Carboxylic Acid." Chirality. Link

• Resin Selection: Barlos, K., et al. (1989). "Darstellung geschützter Peptid-Fragmente unter Einsatz substituierter Triphenylmethyl-Harze." Tetrahedron Letters. Link

• Coupling Reagents (HATU): Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society. Link

• Solvent Effects: Albericio, F., et al. (2006). "Peptide Synthesis: Solvents." Encyclopedia of Life Sciences.

• Monitoring Tests: Vojkovsky, T. (1995). "Detection of secondary amines on solid phase." Peptide Research. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Commonly Used Colorimetric Reagents in SPPS peptide solutions - Dilun Biotechnology [peptidescientific.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. ejbiotechnology.info [ejbiotechnology.info]
• 7. Facile Protocol for the Synthesis of Self-assembling Polyamine-based Peptide Amphiphiles (PPAs) and Related Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing racemization of (S)-ethyl indoline-2-carboxylate during hydrolysis

Troubleshooting Guide: Preventing Racemization During Hydrolysis of (S)-Ethyl Indoline-2-Carboxylate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that indoline-2-carboxylic acid derivatives are critical scaffolds for angiotensin-converting enzyme (ACE) inhibitors (e.g., Perindopril) and Granzyme B inhibitors. However, the deprotection of (S)-ethyl indoline-2-carboxylate to its corresponding free acid is notoriously plagued by racemization.

This guide provides a deep dive into the mechanistic causality of this stereochemical degradation and offers field-proven, self-validating protocols to ensure >99% enantiomeric excess (ee) retention during your workflows.

Mechanistic Causality: The Root of the Racemization Problem

To solve the racemization issue, we must first understand the molecular environment of (S)-ethyl indoline-2-carboxylate. The chiral center at the C2 position is flanked by an electron-withdrawing ester group and a secondary amine (or N-protected amine). This unique electronic topology significantly increases the acidity of the C2 alpha-proton.

When subjected to standard saponification conditions (e.g., NaOH or KOH at room temperature or above), the rate of base-catalyzed C2-deprotonation becomes competitive with the rate of nucleophilic attack at the ester carbonyl. Abstraction of this proton generates an achiral enolate (or enamine-like) intermediate. Upon reprotonation, the molecule loses its stereochemical memory, yielding a racemic (R/S) mixture. To prevent this, the experimental conditions must strictly decouple the ester hydrolysis rate from the alpha-deprotonation rate.

Fig 1: Mechanistic divergence of indoline-2-carboxylate hydrolysis based on reaction conditions.

Frequently Asked Questions (FAQs)

Q: I used 2M NaOH in methanol at room temperature to hydrolyze (S)-ethyl indoline-2-carboxylate, but my product is completely racemic. Can I just lower the temperature to fix this? A: Lowering the temperature of a NaOH-mediated hydrolysis will slow down enolization, but it will not eliminate it. NaOH is a strong, highly dissociated base. The activation energy for C2-deprotonation in this specific heterocycle is remarkably low. Even at 0°C, you will likely observe a 10-30% drop in enantiomeric purity. You must change the nature of the base itself.

Q: Why is Lithium Hydroxide (LiOH) recommended over NaOH or KOH? A: Switching to LiOH is critical because of the Lewis acidic nature of the lithium cation (Li+). Lithium tightly coordinates to the carbonyl oxygen of the ester, increasing the electrophilicity of the carbonyl carbon. This coordination directs the hydroxide nucleophile specifically to the ester group, vastly accelerating the desired hydrolysis pathway while leaving the C2-proton untouched[1]. When performed at 0°C in a mixed aqueous-organic solvent, LiOH hydrolysis is highly stereoretentive.

Q: What is the most reliable method for absolute stereoretention (>99% ee) on an industrial scale? A: Biocatalytic hydrolysis is the gold standard. By utilizing esterases from Bacillus aryabhattai[2] or immobilized lipases like Candida antarctica lipase B (CALB / Chirazyme L-2)[3], the reaction can be driven to completion at a strictly neutral pH (pH 7.0). Because the bulk pH never enters the basic regime, the base-catalyzed enolization pathway is entirely shut down, guaranteeing absolute preservation of the chiral center.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying different hydrolysis methodologies to enantiopure (S)-ethyl indoline-2-carboxylate.

Hydrolysis Method	Reagents & Solvent System	Temp (°C)	Reaction Time	Enantiomeric Excess (ee)	Typical Yield
Standard Basic	2M NaOH, MeOH / H₂O	25	2 - 4 h	< 10% (Racemic)	> 85%
Mild Chemical	LiOH·H₂O, THF / MeOH / H₂O	0	4 - 6 h	> 95%	> 90%
Biocatalytic (Whole Cell)	Bacillus aryabhattai, pH 7.0 Buffer	35	24 h	> 96%	> 90%
Biocatalytic (Lipase)	CALB (Chirazyme L-2), pH 7.0 Buffer	60	30 h	> 99.9%	> 95%

*Note: Yields for biocatalytic methods are listed for the hydrolysis of the pure (S)-enantiomer. If these enzymes are used for the kinetic resolution of a racemic starting material, the theoretical maximum yield of the (S)-acid is capped at 50%[2][3].

Validated Experimental Protocols

Protocol A: Mild Chemical Hydrolysis using LiOH

Use this protocol for rapid, bench-scale synthesis where >95% ee is acceptable.

• Solvent Preparation: Prepare a solvent mixture of Tetrahydrofuran (THF), Methanol (MeOH), and deionized Water (H₂O) in a 3:1:1 volumetric ratio. Pre-chill the mixture to 0°C.

• Substrate Dissolution: Dissolve (S)-ethyl indoline-2-carboxylate (1.0 equivalent) in the chilled solvent mixture to achieve a concentration of 0.2 M.

• Base Addition: Add Lithium hydroxide monohydrate (LiOH·H₂O, 1.5 equivalents) portion-wise over 10 minutes. Maintain the internal flask temperature strictly below 5°C using an ice-water bath.

• Reaction Monitoring: Stir the biphasic mixture vigorously at 0°C for 4 hours. Monitor the disappearance of the ester via TLC or LC-MS.

• Quenching & Acidification: Once the starting material is consumed, carefully add cold 1M HCl dropwise while maintaining the temperature at 0°C until the pH reaches 3.0 - 3.5. Critical step: Do not over-acidify, as the indoline nitrogen may become fully protonated, increasing water solubility and ruining your extraction yield.

• Isolation: Extract the aqueous layer three times with cold Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at <30°C to yield the (S)-indoline-2-carboxylic acid.

Protocol B: Biocatalytic Hydrolysis using Bacillus aryabhattai

Use this protocol for absolute stereoretention (>99% ee) and scale-up applications.

• Buffer Preparation: Prepare a 200 mM phosphate buffer solution and strictly adjust the pH to 7.0.

• Biocatalyst Suspension: Suspend lyophilized Bacillus aryabhattai whole cells (or commercial CALB/Chirazyme L-2) in the phosphate buffer (approx. 10 mg of biocatalyst per mL of buffer).

• Substrate Addition: Add (S)-ethyl indoline-2-carboxylate to the suspension to achieve a final substrate concentration of 3% (w/v). If the substrate is highly insoluble, up to 5% (v/v) DMSO can be added as a co-solvent without denaturing the enzyme.

• Incubation: Transfer the mixture to a shaker flask and incubate at 35°C (for B. aryabhattai) or 60°C (for CALB) with an agitation speed of 600 rpm for 24-30 hours[2][3].

• Termination: Terminate the reaction by filtering the mixture through a Celite pad to remove the whole cells or immobilized enzyme.

• Isolation: Adjust the filtrate to pH 3.0 using 1M HCl and extract with Ethyl Acetate. Dry and concentrate the organic layer to isolate the stereopure (S)-indoline-2-carboxylic acid.

References

• Zhang, Y., Chen, J., Chen, C., & Wu, S. (2019). Isolation of a Bacillus Aryabhattai Strain for the Resolution of (R, S)-Ethyl Indoline-2-Carboxylate to Produce (S)-Indoline-2-Carboxylic Acid. MDPI.[Link]

• OUP Academic. (2002). Both Enantiomers of N-Boc-indoline-2-carboxylic Esters: Chemo-enzymatic Synthesis and Application to Asymmetric Synthesis. Oxford University Press.[Link]

• United States Patent Office. (2015). Granzyme B Inhibitors and Methods of Use (Method C: General method of hydrolysis using LiOH).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: Solubility Guide for Indoline-2-carboxylate HCl

The following technical support guide addresses the solubility challenges associated with Indoline-2-carboxylate HCl .

[1]

Executive Summary & Molecule Identification

"Indoline-2-carboxylate HCl" is a nomenclatural ambiguity that often leads to experimental failure. Before proceeding, you must verify which specific chemical species you are handling, as their solubility profiles are diametrically opposed.

The "Brick Dust" vs. "Oil" Check

Check your compound's structure and CAS number against the table below.

Feature	Species A: The Free Acid	Species B: The Ester
Correct Name	Indoline-2-carboxylic acid HCl	Ethyl (or Methyl) Indoline-2-carboxylate HCl
Chemical Nature	Amino Acid Salt (High Lattice Energy)	Amine Salt / Ester
Typical Appearance	White/Off-white Crystalline Powder	White Solid or Sticky Gum
Solubility Behavior	Insoluble in DCM, EtOAc, Toluene.[1] Soluble in Water, MeOH, DMSO.	Moderate in DCM, CHCl₃. Soluble in Alcohols.[2]
Common Issue	"It sits at the bottom of the flask in DCM."	"It gums up or oils out in Ether."

Technical Note: The Indoline nitrogen is a cyclic aniline analog (pKa ~4-5).[1] The HCl salt protonates this nitrogen, creating a cationic species.

• If you have Species A (Acid): You cannot dissolve this in non-polar organics (DCM, THF) without breaking the salt or protecting the nitrogen.

• If you have Species B (Ester): It should dissolve in chlorinated solvents. If it doesn't, it is likely wet or highly crystalline.

Decision Matrix: Selecting the Right Solvent System

Use this logic flow to determine the correct solvent system for your application.

Figure 1: Solubility Decision Tree.[1] Selects solvent based on whether the goal is homogeneous reaction or biphasic extraction.

Troubleshooting Protocols

Protocol A: Dissolving Indoline-2-carboxylic Acid HCl in DCM (The "Salt Break")

Scenario: You need to perform an amide coupling (e.g., with EDC/HOBt) or protection (Boc-anhydride) in Dichloromethane (DCM), but the starting material is a suspension.[1]

Mechanism: The HCl salt is an ionic lattice. DCM has a low dielectric constant and cannot dissociate the ions. You must "free-base" the amine in situ.[1]

Steps:

• Suspend the Indoline-2-carboxylic acid HCl in DCM (10-20 volumes). It will look like a white suspension.

• Add 2.0 - 2.2 equivalents of Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[1]

  • Why 2 equivalents? 1 eq neutralizes the HCl counter-ion. 1 eq ensures the carboxylic acid is deprotonated (if necessary for the specific coupling) or keeps the amine free.

• Sonication (Optional): Sonicate for 5 minutes.

• Observation: The solution should turn clear or slightly yellow as the lipophilic "free base" (or soluble zwitterion-base complex) forms.

• Proceed: Add your reagents immediately.

Caution: Do not use inorganic bases (NaOH, K₂CO₃) in DCM; they are insoluble and will not deprotonate the salt effectively without a phase transfer catalyst.

Protocol B: Extraction of the Free Acid

Scenario: You have completed a reaction in water/DMF and need to extract the product into Ethyl Acetate (EtOAc).

The pH Trap: Indoline-2-carboxylic acid is an amino acid.[1][3]

• pH < 1: Cationic (Soluble in water).[1]

• pH > 9: Anionic (Soluble in water).[1]

• pH ~ 3.3 (Isoelectric Vicinity): Neutral Zwitterion (Least soluble in water, most extractable).[1]

Steps:

• Cool the aqueous mixture to 0-5°C.

• Adjust pH carefully to 3.3 using 1N HCl or 1N NaOH [1].

• Add EtOAc and shake vigorously.

• If the compound does not partition, add NaCl (Brine) to saturate the aqueous layer ("Salting out").

Frequently Asked Questions (FAQ)

Q1: Why does my Ethyl Indoline-2-carboxylate HCl oil out when I try to recrystallize it? A: This ester salt often holds onto solvent or forms a super-cooled liquid (oil) rather than a crystal lattice.[1]

• Fix: Use a solvent switch. Dissolve the oil in a minimum amount of Methanol or Isopropanol (warm), then slowly add Diethyl Ether or MTBE until cloudy. Scratch the flask wall with a glass rod to induce nucleation.

Q2: Can I use DMF for everything? A: DMF (Dimethylformamide) is an excellent solvent for the HCl salt [2]. However, removing DMF requires aqueous workup or high-vacuum evaporation, which can stress thermally unstable intermediates. Use DMF only if DCM/Base fails.

Q3: I see a "gum" forming when I add TEA to the DCM suspension. What is it? A: This is likely Triethylamine Hydrochloride (TEA[1]·HCl) precipitating out.

• Verification: TEA·HCl is insoluble in DCM. This precipitate confirms the exchange has worked.

• Action: You can often proceed with the reaction in the presence of this salt. If it interferes, filter the solution under nitrogen to remove the TEA·HCl salts before adding your electrophile.

Mechanistic Visualization: In-Situ Neutralization[1]

Understanding the species in solution is critical for reaction success.

Figure 2: Mechanism of Salt Breaking.[1] The insoluble ionic lattice is converted to a soluble organic species by proton transfer to the auxiliary base.

References

• ChemicalBook. (S)-(-)-Indoline-2-carboxylic acid Properties and Synthesis. (Cited for extraction pH protocols at pH 3.3 and precipitation at pH 2.1).[1][3]

• Google Patents. Process for the preparation of indoline-2-carboxylic acid.[1][4] US4535168A. (Cited for solubility data in alkanols and synthesis intermediates).

• Sigma-Aldrich. (S)-(-)-Indoline-2-carboxylic acid Product Sheet.[1] (Cited for physical properties and optical rotation conditions).[1][5][6] [1]

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. (S)-(-)-Indoline-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 4. US4535168A - Preparation of indoline-2-carboxylic acid via the intermediate indoline-2-carboxylic acid ester tin complex - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]

Technical Support Center: Troubleshooting Low Yields in Indoline Amide Coupling Reactions

Welcome to the technical support center for indoline amide coupling reactions. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common challenges encountered during the synthesis of indoline amides. The unique electronic properties and steric profile of the indoline nucleus can often lead to unexpected outcomes. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you navigate these complexities and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Question 1: I am observing a very low yield in my indoline amide coupling. What are the most common culprits?

Answer: Low yields in indoline amide couplings are a frequent challenge stemming from the inherent properties of the indoline scaffold and the intricacies of amide bond formation. The primary factors can be categorized into four main areas:

• Substrate Reactivity: The nitrogen atom in an indoline is part of an aniline-like system, making it significantly less nucleophilic than a typical aliphatic amine.[1][2] This reduced reactivity is the most common root cause of sluggish or incomplete reactions. Furthermore, steric hindrance from substituents on either the indoline ring (especially at the 2- or 7-positions) or the carboxylic acid can impede the approach of the coupling partners.[3][4]

• Inadequate Carboxylic Acid Activation: The chosen coupling reagent may not be potent enough to effectively activate the carboxylic acid, or the resulting activated intermediate may not be stable enough to persist until it reacts with the weakly nucleophilic indoline.[5]

• Suboptimal Reaction Conditions: Factors such as solvent choice, temperature, and reagent stoichiometry are critical. Poor solubility of starting materials, temperatures that are too low to overcome the activation energy, or incorrect reagent ratios can all lead to diminished yields.[6]

• Competing Side Reactions: The activated carboxylic acid can participate in undesired reaction pathways, such as forming an N-acylurea byproduct when using carbodiimide reagents like EDC.[5][7] Additionally, the indoline ring itself can be susceptible to oxidation or other side reactions under certain conditions.[8]

Question 2: My reaction shows no conversion, and I suspect an issue with my coupling reagent. How can I diagnose this?

Answer: A lack of conversion points to a fundamental failure in the reaction sequence, often related to carboxylic acid activation. To diagnose the problem, a systematic approach is recommended.

First, verify the quality of your reagents. Coupling reagents can degrade upon exposure to moisture. Using a fresh bottle is a simple first step.[5]

Next, perform a control experiment. Replace the indoline with a more nucleophilic amine, such as benzylamine, while keeping all other conditions identical.

• If the reaction with benzylamine proceeds smoothly: The issue lies with the low reactivity of your indoline substrate. You will need to employ more forceful coupling conditions or a more potent activating agent (see Question 3).

• If the reaction with benzylamine also fails: The problem is likely with the carboxylic acid activation step. This could be due to a deactivated coupling reagent, an incompatible solvent, or an issue with the carboxylic acid itself.

The flowchart below outlines a logical workflow for troubleshooting a stalled reaction.

Caption: Troubleshooting workflow for zero-conversion reactions.

Advanced Troubleshooting Guide

Problem: My indoline is sterically hindered or electron-deficient, and standard coupling methods are failing.

Answer: This is a classic challenge where standard reagents like EDC/HOBt often fall short. You must increase the reactivity of the electrophile (the carboxylic acid) to compensate for the poor nucleophilicity of the amine.

Strategy 1: Employ High-Potency Coupling Reagents Uronium/aminium or phosphonium salt-based reagents are significantly more effective for challenging couplings. HATU is a robust choice for sterically demanding and electron-poor systems.

Table 1: Comparison of Common Amide Coupling Reagents

Reagent Class	Examples	Strengths	Weaknesses
Carbodiimides	EDC, DCC	Inexpensive, readily available.[5]	Can form N-acylurea byproducts; lower reactivity.[9]
Uronium/Aminium	HATU, HBTU	High reactivity, low racemization, effective for hindered substrates.[5][10]	More expensive, can react with amine nucleophile.
Phosphonium	PyBOP, PyAOP	High reactivity, similar to uronium salts.	Byproducts can complicate purification.[11]

| Other | CDI, T3P | Specific applications, can be effective when others fail. | May require specific conditions or have limited substrate scope.[12][13] |

Strategy 2: Convert the Carboxylic Acid to an Acyl Fluoride Acyl fluorides are more reactive than their corresponding activated esters but are generally more stable and easier to handle than acyl chlorides. This method is highly effective for coupling with unreactive anilines.[14]

Protocol: Acyl Fluoride Formation and Coupling

• Activation: In an inert atmosphere flask, dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM. Add pyridine (2.0 equiv) followed by cyanuric fluoride (1.5 equiv) dropwise at 0 °C.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 1-2 hours. Monitor the formation of the acyl fluoride by TLC or LC-MS.

• Coupling: In a separate flask, dissolve the indoline (1.1 equiv) and a non-nucleophilic base such as DIPEA (2.0 equiv) in anhydrous DCM.

• Addition: Slowly add the prepared acyl fluoride solution to the indoline solution at room temperature.

• Completion: Heat the reaction mixture (e.g., to 40 °C) and stir until the reaction is complete as monitored by LC-MS (typically 4-12 hours).

• Workup: Proceed with a standard aqueous workup as described in the purification section.

Problem: My reaction is messy, with multiple byproducts that are difficult to purify.

Answer: A complex reaction profile indicates the presence of side reactions. Identifying and suppressing these pathways is key to improving both yield and purity.

Common Side Reactions and Solutions:

• N-Acylurea Formation: This occurs when using carbodiimides (EDC, DCC). The O-acylisourea intermediate rearranges before the indoline can intercept it.[5]

  • Solution: Add an activating agent like 1-hydroxybenzotriazole (HOBt) or 7-aza-1-hydroxybenzotriazole (HOAt). These additives trap the O-acylisourea to form a more reactive HOBt-ester, which minimizes the rearrangement and improves coupling efficiency.[9] A catalytic amount of 4-(dimethylamino)pyridine (DMAP) can also accelerate the desired coupling.[9]

• Racemization: If your carboxylic acid has a chiral center, particularly an α-amino acid, it can racemize via an oxazolone intermediate.[5]

  • Solution: Using additives like HOBt is highly effective at suppressing racemization.[11] Additionally, employing uronium/aminium reagents like HATU at low temperatures is generally preferred for chiral substrates.

• Dimerization/Oligomerization: The activated carboxylic acid can react with unreacted carboxylic acid to form an anhydride, which can lead to byproducts.

  • Solution: Control the stoichiometry carefully. Pre-activating the carboxylic acid for a short period (5-10 minutes) before adding the indoline can sometimes be beneficial.[5]

The diagram below illustrates the desired reaction pathway versus a common side reaction.

Caption: Competition between amide formation and N-acylurea byproduct.

Problem: I am performing a Buchwald-Hartwig amination to form the indoline ring, and my yields are low.

Answer: The Buchwald-Hartwig amination is a powerful tool for forming the C-N bond in the indoline ring itself, but it is highly sensitive to several parameters.[15][16]

Key Optimization Parameters:

• Catalyst System (Palladium Source & Ligand): The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, BINAP) are often required to promote the reductive elimination step.[17] The palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is also important. Using a pre-formed catalyst can sometimes improve reproducibility.[15]

• Base: The base plays a crucial role in the catalytic cycle. Strong, non-nucleophilic bases are typically used. Sodium tert-butoxide (NaOtBu) is common, but cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be superior for certain substrates.[17] The solubility of the base can be a factor.

• Solvent: Anhydrous, deoxygenated solvents are mandatory. Toluene and dioxane are common choices.[15]

• Atmosphere: The active Pd(0) catalyst is readily oxidized by air, rendering it inactive.[18] It is essential to thoroughly degas the reaction mixture and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the experiment.

Table 2: Troubleshooting Buchwald-Hartwig Amination

Symptom	Potential Cause	Suggested Solution
No Reaction	Inactive Catalyst	Ensure strictly anhydrous and inert conditions. Use a fresh palladium source and ligand. Consider a pre-catalyst.
Low Conversion	Suboptimal Ligand/Base	Screen different phosphine ligands (e.g., XPhos, SPhos, RuPhos). Screen different bases (e.g., NaOtBu, K₂CO₃, Cs₂CO₃).
	Low Temperature	Gradually increase the reaction temperature (typically 80-120 °C).[15]

| Byproduct Formation | Side reactions (e.g., hydrodehalogenation) | Lower the reaction temperature.[19] Change the solvent or ligand. |

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Purification Protocols

Question 3: How can I effectively purify my final indoline amide and remove the coupling byproducts?

Answer: Purification can be challenging due to the similar polarities of the desired product and various reaction components. A systematic workup and purification strategy is essential.

Protocol: Standard Aqueous Workup & Purification

• Quenching: Once the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent like ethyl acetate or DCM.

• Acid Wash: Transfer the mixture to a separatory funnel and wash with a dilute acid (e.g., 1M HCl or 5% citric acid). This step removes basic impurities like unreacted amines, DMAP, and DIPEA.[5]

• Base Wash: Wash with a dilute base (e.g., saturated NaHCO₃ or 1M Na₂CO₃). This removes acidic impurities like unreacted carboxylic acid and additives like HOBt.[5]

• Brine Wash: Wash with saturated aqueous NaCl (brine) to remove residual water and water-soluble byproducts, such as the urea formed from EDC.[15]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel. A gradient elution, typically starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is usually effective.[10][17]

• Recrystallization: If the final product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, acetonitrile, or ethyl acetate/hexanes) can be an excellent final step to achieve high purity.[20]

References

• He, G., Lu, C., Zhao, Y., Nack, W. A., & Chen, G. (2012). Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination. Organic Letters, 14, 2936-2939. [Link]

• Pouliot, M.-L., et al. (2016). Directed Palladium Catalyzed Acetoxylation of Indolines. Total Synthesis of N-Benzoyl. Journal of Organic Chemistry. [Link]

• Maggio, B., et al. (2024). On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid. PMC. [Link]

• Patsnap. (2026). Optimizing Amide Extraction Techniques For Pharmaceutical Purity. Patsnap Eureka. [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. [Link]

• ACS Publications. (2022). Diindolylamine Preparation and Stability Investigations. ACS Omega. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Organic-synthesis.org. [Link]

• Pasha, M. A., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• ACS Publications. (2022). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega. [Link]

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. Chemical Reviews. [Link]

• Google Patents. (1999). Novel reagents for use as coupling activators and coupling reagents in organic synthesis.

• American Pharmaceutical Review. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. [Link]

• MDPI. (2021). Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. [Link]

• ResearchGate. (2016). How to separate amide and indole?[Link]

• Semiotic. (2022). Predicting relative efficiency of amide bond formation using multivariate linear regression. [Link]

• ResearchGate. (2025). Byproducts of commonly used coupling reagents: Origin, toxicological evaluation and methods for determination. [Link]

• Royal Society of Chemistry. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. [Link]

• Organic Chemistry Portal. Synthesis of indolines. [Link]

• Tohoku University. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. [Link]

• Malig, T. C., et al. (2022). Predicting relative efficiency of amide bond formation using multivariate linear regression. PMC. [Link]

• Royal Society of Chemistry. (2021). An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction. Organic & Biomolecular Chemistry. [Link]

• Fu, G. C., et al. (2006). Kinetic Resolutions of Indolines by a Non-Enzymatic Acylation Catalyst. PMC. [Link]

• Beilstein Journals. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. [Link]

• Patsnap. (2026). Amide Reactivity Influence by Salt Additives — Analytical Techniques. Patsnap Eureka. [Link]

• ResearchGate. (2020). An efficient synthesis of N-substituted indoles from indoline/indoline carboxylic acid via aromatization followed by C–N cross-coupling reaction by using nano copper oxide as a recyclable catalyst. [Link]

• Dunetz, J. R., et al. (2015). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. ACS Publications. [Link]

• Google Patents. (2006).

• Growing Science. (2022). Current Chemistry Letters. [Link]

• Patsnap. (2026). Optimize Amide Bond Formation for Increased Yield Efficiency. Patsnap Eureka. [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?[Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?[Link]

• ResearchGate. (2019). How to overcome Steric Hindrance?[Link]

• Reddit. (2022). Amide coupling help. [Link]

• Royal Society of Chemistry. (2014). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Resolutions of Indolines by a Non-Enzymatic Acylation Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Optimize Amide Bond Formation for Increased Yield Efficiency [eureka.patsnap.com]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. growingscience.com [growingscience.com]
• 11. hepatochem.com [hepatochem.com]
• 12. WO1999052897A1 - Novel reagents for use as coupling activators and coupling reagents in organic synthesis - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Indoline synthesis [organic-chemistry.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination [organic-chemistry.org]
• 20. researchgate.net [researchgate.net]

Storage stability of hygroscopic indoline hydrochloride salts

Technical Support Center: Storage & Handling of Hygroscopic Indoline Hydrochloride Salts

Status: Active Ticket ID: IND-HCL-STAB-001 Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Welcome to the Technical Support Center

You are accessing this guide because you are likely facing stability issues with Indoline Hydrochloride (or substituted indoline HCl) salts. These compounds present a unique "double-threat" in storage stability:

• The Anion Threat: Hydrochloride salts of amines are notoriously hygroscopic , often leading to deliquescence (absorbing moisture until they dissolve).

• The Cation Threat: The indoline core is an electron-rich, reduced heterocycle that is thermodynamically driven to oxidize back to the fully aromatic indole system.

This guide synthesizes these two failure modes into actionable troubleshooting steps, storage protocols, and mechanistic insights.

Part 1: The Core Mechanism (The Moisture-Oxidation Nexus)

Why is my sample degrading? The instability of indoline HCl is rarely just "moisture" or just "oxidation"—it is usually a synergistic failure.

• Step 1: Moisture Uptake. The

  counter-ion, loosely coordinated in the crystal lattice, greedily absorbs atmospheric water.

• Step 2: Deliquescence. As the Critical Relative Humidity (CRH) is exceeded, the solid surface dissolves into a saturated film.

• Step 3: Molecular Mobility. In the solid state, oxidation is slow because molecules are locked in place. Once dissolved in the absorbed water layer, molecular mobility increases exponentially.

• Step 4: Aromatization. Dissolved oxygen attacks the mobile indoline, driving the loss of two hydrogen atoms to form the aromatic indole. This reaction is often catalyzed by trace metals or light.

Visualizing the Failure Cascade

The following diagram illustrates the pathway from improper storage to chemical degradation.

Figure 1: The "Moisture-Oxidation Nexus" illustrating how hygroscopicity triggers chemical instability.

Part 2: Troubleshooting Guide (Q&A)

Q1: My white powder has turned into a sticky, brown gum. Can I salvage it?

• Diagnosis: You are observing deliquescence followed by oxidative polymerization . The "stickiness" is the water absorbed by the HCl salt; the "brown color" is the oxidation product (indole derivatives often polymerize to form dark melanin-like pigments).

• Resolution: Discard the sample. Once deliquescence occurs, the crystal lattice is destroyed, and hydrolysis/oxidation has likely compromised purity. Re-drying (lyophilization) usually yields an impure glass, not a crystal.

Q2: The assay is dropping, but the appearance looks fine. What is happening?

• Diagnosis: This is likely surface hydrolysis or slow oxidation . If the material is not sticky, it hasn't fully deliquesced, but adsorbed water monolayers are facilitating degradation on the crystal surface.

• Resolution: Check for Indole impurities using HPLC (Indoles typically elute later than indolines on Reverse Phase C18 due to aromaticity). If impurities are <1%, recrystallize immediately from anhydrous ethanol/ether.

Q3: How do I weigh this out without it gaining weight on the balance?

• Diagnosis: Hygroscopic salts can gain 1-2% weight in minutes at standard lab humidity (50% RH).

• Protocol:

  • Equilibrate the weighing vessel (vial) on the balance first.

  • Dispense the salt in a glove bag or nitrogen-purged box if possible.

  • If working on an open bench, use the "Subtractive Weighing" technique: Weigh the sealed stock bottle -> remove approx amount -> weigh sealed stock bottle again. The difference is the mass taken. Never leave the stock bottle open.

Part 3: Storage & Handling Protocols

Protocol A: The "Double-Barrier" Storage System

Do not rely on the original vendor bottle. HCl salts often corrode plastic caps or creep through threads.

• Primary Container: Amber glass vial with a Teflon-lined screw cap. Tape the cap with Parafilm.

• Secondary Container: Place the primary vial inside a larger jar (e.g., HDPE wide-mouth).

• Desiccant: Fill the void space in the secondary container with Drierite (CaSO₄) or Silica Gel packets .

• Environment: Store at -20°C .

  • Critical Note: Allow the vial to warm to room temperature before opening to prevent condensation on the cold solid.

Protocol B: Re-Crystallization (Rescue Operation)

If you suspect mild degradation (sticky surface but core is intact):

• Dissolve: Dissolve the salt in the minimum amount of dry methanol or ethanol .

• Filter: Filter quickly to remove any insoluble oxidation polymers.

• Precipitate: Add 10 volumes of anhydrous diethyl ether or MTBE (Methyl tert-butyl ether).

• Isolate: Filter under Nitrogen blanket (Schlenk filtration is best).

• Dry: Vacuum dry at 40°C for 24 hours.

Part 4: Analytical Monitoring

Use this decision matrix to determine the health of your sample.

Test	Method	Passing Criteria	Warning Sign
Water Content	Karl Fischer (Coulometric)	< 1.0% w/w	> 2.0% (Deliquescence risk)
Purity	HPLC (UV 254nm)	> 98.0% Area	Presence of Indole peak (aromatized impurity)
Appearance	Visual Inspection	White to Off-White Crystalline Powder	Yellowing, clumping, or "melted" look
Crystal Form	XRPD (X-Ray Powder Diffraction)	Sharp, distinct peaks	Halo pattern (Amorphous conversion)

Decision Tree for Handling

Figure 2: Rapid decision tree for assessing sample viability prior to experimentation.

References

• Water-Solid Interactions in Pharmaceutical Salts

  • Source: Zografi, G. (1988). "States of water associated with solids." Drug Development and Industrial Pharmacy.
  • Relevance: Establishes the mechanism of deliquescence in HCl salts and the concept of Critical Rel

• Oxid

  • Source: Viswanathan, R., et al. (2003). "Mechanism of the oxidation of indolines to indoles." Journal of Organic Chemistry.
  • Relevance: Details the thermodynamic drive for aromatization and the role of oxygen in indoline degrad

• Stability of Hygroscopic Pharmaceuticals

  • Source: Guerrieri, P., et al. (2010). "Crystalline and amorphous phases of hygroscopic drugs: Effect of moisture on stability.
  • Relevance: Provides comparative data on how moisture uptake accelerates chemical degradation r

• Handling of Deliquescent Solids

  • Source: USP General Chapter <1241>. "Water-Solid Interactions in Pharmaceutical Systems."
  • Relevance: The authoritative standard for measuring and controlling water content in pharmaceutical ingredients.

Technical Support: Optimizing Enantiomeric Excess in Indoline Synthesis

Ticket ID: IND-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Low Enantioselectivity in Asymmetric Indole Reduction

Executive Summary: The Indoline Challenge

Synthesizing chiral indolines with high enantiomeric excess (ee) is a notorious bottleneck in drug development. The aromatic stability of the indole core requires harsh conditions for reduction, which often compromises stereocontrol.

This guide addresses the two most robust methodologies for generating chiral indolines:

• Pd-Catalyzed Asymmetric Hydrogenation (Zhou System): Best for high-throughput, scalable synthesis using H₂ gas.

• Organocatalytic Transfer Hydrogenation: Best for metal-free conditions using Chiral Phosphoric Acids (CPAs) and Hantzsch esters.

Diagnostic Workflow

Before altering chemical variables, use this logic flow to identify the root cause of low ee.

Figure 1: Decision tree for diagnosing the root cause of low enantioselectivity in indoline synthesis.

Module A: Pd-Catalyzed Asymmetric Hydrogenation

System: Pd(OCOCF₃)₂ / Chiral Bisphosphine / Brønsted Acid Activator.[1] Mechanism: The reaction proceeds via a stepwise outer-sphere ionic hydrogenation .[1] The Brønsted acid protonates the C3 position of the indole to form an iminium intermediate, which is then reduced by the chiral Pd-H species.

Standard Protocol (Self-Validating)

• Substrate: 2-Methylindole (1.0 equiv)

• Catalyst: Pd(OCOCF₃)₂ (2 mol%) + (R)-SegPhos (2.4 mol%)

• Activator: L-Camphorsulfonic acid (L-CSA) (0.5–1.0 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) / DCM (1:1)

• Conditions: H₂ (300–700 psi), 50 °C.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action	Mechanism
Low ee (<50%)	Solvent Mismatch	Switch to TFE (Trifluoroethanol).	TFE stabilizes the cationic iminium intermediate and the ionic transition state, preventing non-selective background reduction.
Stalled Reaction	Product Inhibition	Add stoichiometric acid (1.0 equiv).	Indoline products are more basic than indole reactants. They bind to the acid activator, killing the cycle. Stoichiometric acid ensures the catalyst remains active.
Racemic Background	Acid Too Strong	Switch from TsOH to L-CSA or D-CSA .	Strong achiral acids can catalyze a background racemic reduction or isomerization. Using a chiral acid (CSA) matches the chirality of the ligand.
Low Yield	Indole Polymerization	Dilute reaction or lower Temp.	Acidic conditions can cause indole dimerization. Lower concentration (<0.1 M) minimizes intermolecular side reactions.

Module B: Organocatalytic Transfer Hydrogenation

System: Chiral Phosphoric Acid (CPA) + Hantzsch Ester.[2] Mechanism: A metal-free approach where the CPA acts as a bifunctional catalyst, activating the indole (via protonation) and directing the hydride transfer from the Hantzsch ester via hydrogen bonding.

Standard Protocol (Self-Validating)

• Substrate: 2-Phenylindole

• Catalyst: (S)-TRIP or (S)-STRIP (1–5 mol%)

• Reductant: Hantzsch Ester (1.2–1.5 equiv)

• Solvent: Toluene or Benzene (anhydrous)

• Conditions: 30–60 °C, inert atmosphere.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action	Mechanism
Low ee	Insufficient Steric Bulk	Switch from BINOL-PA to TRIP or STRIP .	The 3,3'-substituents on the BINOL backbone create the "chiral pocket." Bulky groups (2,4,6-iPr-Ph) force the substrate into a specific orientation.
Low ee	Solvent Interference	Use non-polar aromatics (Toluene, Mesitylene).	Polar solvents (MeOH, DMF) disrupt the critical H-bonding network between the catalyst, substrate, and Hantzsch ester.
Slow Rate	Steric Clash	Use a less bulky Hantzsch ester.	If the substrate is bulky, the standard t-Butyl Hantzsch ester may be too large. Switch to the Ethyl or Methyl ester variant.

Mechanistic Visualization

Understanding the activation mode is critical for selecting the right additives.

Figure 2: The critical "Iminium Activation" pathway. Both Pd-catalyzed and Organocatalytic methods rely on protonating C3 to break aromaticity before hydride transfer.

Frequently Asked Questions (FAQs)

Q1: Why does my ee drop significantly when I scale up the reaction? A: This is often a heat transfer issue. Asymmetric hydrogenation is exothermic. In larger vessels, heat accumulation can raise the internal temperature, favoring the non-selective pathway.

• Fix: Use a jacketed reactor with active cooling and add the H₂ or Hantzsch ester slowly to control the exotherm.

Q2: Can I use this method for 2,3-disubstituted indoles? A: Yes, but it generates two contiguous stereocenters.

• Pd-System: Usually favors cis-selectivity due to the mechanism of hydrogenation occurring on the metal face.

• Optimization: You must optimize the Dynamic Kinetic Resolution (DKR) parameters. High temperature facilitates the racemization of the starting material (necessary for DKR), but lowers the selectivity of the reduction step. A balance (usually 50–60 °C) is required [1].

Q3: My reaction works in DCM but has 0% ee. Why? A: Pure DCM often fails to support the ionic mechanism required for the Zhou Pd-system. The active species is a cationic Pd-hydride.

• Fix: You must use a co-solvent like TFE (Trifluoroethanol) . TFE stabilizes the charge separation in the transition state. A 1:1 or 2:1 ratio of DCM:TFE is standard [2].

Q4: How do I remove the Hantzsch ester byproducts? A: The oxidized pyridine byproduct can be difficult to separate from the indoline.

• Fix: Use polymer-bound Hantzsch esters or perform an acidic wash (1M HCl) if your indoline is stable, which pulls the basic pyridine byproduct and the indoline into the aqueous phase, leaving neutral impurities in the organic phase. Then basify and extract the indoline.

References

• Zhou, Y.-G. (2024). Asymmetric Hydrogenation of Racemic 2-Substituted Indoles via Dynamic Kinetic Resolution. Journal of the American Chemical Society. Link

• Zhou, Y.-G. (2014). Homogenous Pd-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope and Mechanistic Studies. Journal of the American Chemical Society. Link

• Rueping, M., et al. (2010).[3] Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles. Organic Letters. Link

• List, B., et al. (2024).[4] Chiral phosphoric acid-catalyzed transfer hydrogenation of 3,3-difluoro-3H-indoles. Beilstein Journal of Organic Chemistry. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles [organic-chemistry.org]
• 4. ethz.ch [ethz.ch]

Removing metal catalyst impurities from indoline derivatives

Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) Purification. As a Senior Application Scientist, I have designed this guide to address one of the most persistent bottlenecks in drug development: purging transition metal catalysts (such as Palladium, Ruthenium, and Rhodium) from indoline and indole-based derivatives.

Transition-metal catalysis (e.g., Buchwald-Hartwig aminations, Suzuki-Miyaura couplings) is foundational for synthesizing indoline cores. However, the basic nitrogen within the indoline structure acts as a potent endogenous ligand, tightly chelating residual metals[1]. To meet the strict ICH Q3D Elemental Impurities guidelines—which mandate Palladium limits as low as <10 ppm for oral and <1 ppm for parenteral medications[2]—standard aqueous workups are fundamentally insufficient.

This guide provides a mechanistic, causality-driven framework to troubleshoot and optimize your metal scavenging workflows.

Process Visualization: Metal Purging Workflows

Workflow for the systematic reduction of palladium impurities in indoline APIs.

Troubleshooting Guide & FAQs

Q1: Why does standard liquid-liquid extraction fail to remove Palladium from my indoline intermediate? A: Indolines possess a basic nitrogen atom that creates a thermodynamic "tug-of-war" for the transition metal against your extraction solvents[1]. Palladium forms highly stable coordination complexes with these nitrogen-containing heterocycles. To break this thermodynamic sink, you cannot rely on simple phase partitioning. You must introduce a functionalized scavenger that possesses a significantly lower dissociation constant (

) for the metal than the indoline API itself[3].

Q2: How do I choose between silica-based (e.g., Si-TMT) and polymer-based (e.g., MP-TMT) scavengers for indolines? A: The choice is dictated by your solvent system and the kinetic requirements of your process.

• Polymer Resins (MP-TMT): Macroporous polystyrene (PS-DVB) matrices are collapsed in polar protic solvents. They require specific non-polar or slightly polar aprotic solvents (like DCM, THF, or Toluene) to swell the polymer chains and expose the active scavenging sites[3].

• Silica-based (Si-TMT): Silica is a rigid, inorganic matrix. Its functional groups are permanently exposed on the surface and within its mesopores, making it entirely solvent-independent[3]. For indolines, Si-TMT often provides superior kinetics because the rigid matrix prevents the bulky API from becoming trapped in polymer pores, thereby minimizing yield loss.

Logical decision tree for selecting the optimal metal scavenger.

Q3: I am observing significant API yield loss when using thiol-functionalized silica. How can I prevent this? A: Yield loss during scavenging is rarely due to the metal-ligand interaction; it is typically caused by non-specific binding. Indolines can hydrogen-bond with free silanol groups on the silica surface, or undergo acid-base interactions if the indoline is protonated. Causality Fix: Switch to an end-capped silica scavenger to block free silanols, or shift to a highly selective ligand like 2,4,6-trimercaptotriazine (TMT). Because TMT relies on multiple sulfur binding sites to create a highly stable chelate with soft transition metals (Pearson Acid-Base Concept), it outcompetes the indoline nitrogen without requiring a highly polar silica surface[3].

Q4: How do we scale the scavenging process from the bench to the pilot plant without increasing cycle times? A: Batch scavenging at scale often suffers from poor mixing and excessively long filtration times due to the mechanical attrition of silica particles. To resolve this, transition to a fixed-bed multicartridge filter system[4]. By pumping the process stream through a packed bed of Si-TMT at a controlled linear velocity, you shift the process from a diffusion-limited batch operation to a highly efficient, single-pass continuous flow operation.

Self-Validating Experimental Protocols

Protocol 1: High-Throughput Scavenger Screening (Batch Mode)

Objective: Identify the optimal scavenger and stoichiometry without consuming large amounts of valuable API[1].

• Preparation: Dissolve the crude indoline API in the target process solvent to a known concentration (e.g., 0.1 M).

• Baseline Quantitation: Extract a 1 mL aliquot, perform microwave-assisted digestion using HNO3/HCl, and analyze via ICP-MS to establish the baseline Palladium concentration (ppm).

• Scavenger Array: Dispense 5 equivalents (relative to the theoretical Pd catalyst load) of various scavengers (e.g., Si-Thiol, Si-TMT, MP-TMT, Activated Carbon) into separate 20 mL scintillation vials.

• Incubation: Add 5 mL of the API solution to each vial. Agitate via an orbital shaker at 40°C for 4 hours. (Note: Avoid magnetic stir bars for silica, as they cause mechanical grinding and particle attrition).

• Filtration & Validation: Filter each suspension through a 0.2 µm PTFE syringe filter.

  • Causality Check (Self-Validation): Analyze the filtrate via ICP-MS for Pd content AND via HPLC-UV for API recovery. This dual-analysis ensures that a drop in Pd is due to selective chelation, not non-specific precipitation or adsorption of the API itself.

Protocol 2: Fixed-Bed Continuous Flow Scavenging (Pilot-Scale Simulation)

Objective: Scale up the scavenging process while minimizing cycle time and preventing silica attrition[4].

• Cartridge Preparation: Pack a robust polypropylene or stainless-steel column with the selected silica scavenger (e.g., Si-TMT).

• Conditioning: Flush the packed bed with 3 to 5 column volumes (CV) of the process solvent to remove trapped air and fine particulates.

• Flow-Through Application: Pump the Pd-contaminated indoline solution through the cartridge at a controlled linear velocity (e.g., 1–2 CV/min).

• Residence Time Optimization: Monitor the effluent. If breakthrough occurs (Pd > 10 ppm in the effluent), decrease the flow rate. Decreasing flow increases the residence time, allowing slower, diffusion-limited chelation to occur within the mesopores.

• Wash & Recovery: Flush the cartridge with 2 CV of clean process solvent to recover any interstitial API.

  • Causality Check (Self-Validation): Single-pass flow-through inherently validates mechanical stability. If the backpressure remains constant and the effluent is free of particulates, the matrix is stable and suitable for GMP pilot-plant scaling[3][4].

Quantitative Scavenger Performance Data

The following table summarizes expected performance metrics when purging Palladium from a highly basic indoline API matrix.

Scavenger Type	Support Matrix	Functional Group	Optimal Solvents	API Recovery (%)	Residual Pd (ppm)*
Si-TMT	Bioanalytical Silica	Trimercaptotriazine	All (Solvent Independent)	> 98%	< 5 ppm
MP-TMT	Macroporous PS	Trimercaptotriazine	THF, DCM, Toluene	> 95%	< 10 ppm
Si-Thiol	Bioanalytical Silica	Alkyl Thiol	All (Solvent Independent)	85 - 90%	~ 15 ppm
Activated Carbon	Carbon	None (Physisorption)	Methanol, Ethanol	70 - 80%	~ 150 ppm
Recrystallization	None	None (Thermodynamic)	Solvent dependent	60 - 75%	~ 300 ppm

*Starting concentration: 1000 ppm Pd. Data synthesized from standard pharmaceutical pilot plant benchmarks[1][3][4].

References

• ICH Q3D(R2) Guideline for Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).
• ISOLUTE® Si-TMT - Metal Scavenger Guide. Biotage.
• Scaling up Metal Scavenging Operations for Pharmaceutical Pilot Plant Manufactures.
• High throughput analysis enables high throughput experimentation in pharmaceutical process research. Reaction Chemistry & Engineering (RSC Publishing).

Sources

• 1. High throughput analysis enables high throughput experimentation in pharmaceutical process research - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00234K [pubs.rsc.org]
• 2. database.ich.org [database.ich.org]
• 3. selekt.biotage.com [selekt.biotage.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Indoline Synthesis &amp; Stabilization

Executive Summary & Mission

Welcome to the Technical Support Center. This guide addresses the thermodynamic instability of indoline (2,3-dihydroindole) and its tendency to undergo oxidative dehydrogenation (aromatization) back to indole .

The Core Problem: The driving force for this oxidation is the restoration of aromaticity in the pyrrole ring (approx. 20–30 kcal/mol resonance energy gain). Consequently, indoline is an "energy hill" molecule that naturally seeks to slide back down to the indole "valley" upon exposure to oxygen, heat, or Lewis acids.

Our Mission: To provide a self-validating workflow that arrests this thermodynamic slide through kinetic control, electronic deactivation, and rigorous environmental management.

Module 1: Strategic Synthesis (Prevention)

Q: How do I design a synthesis that intrinsically protects the indoline core?

A: The most effective stabilization is electronic deactivation of the nitrogen lone pair.

The Mechanism: Indoline oxidation often begins with Single Electron Transfer (SET) from the nitrogen lone pair to an oxidant (O₂, metal catalyst), forming a radical cation. If you tie up this lone pair with an Electron-Withdrawing Group (EWG), you significantly raise the oxidation potential, making the molecule resistant to aromatization.

Recommendation: If your synthetic route permits, install an N-acyl (e.g., Acetyl, Boc) or N-sulfonyl (e.g., Tosyl) group immediately after generating the indoline core.

• N-H Indoline: Highly susceptible to air oxidation (turns brown/pink rapidly).

• N-Acetyl Indoline: Stable at room temperature in air.

Q: I must synthesize free (N-H) indoline. Which reduction protocol minimizes re-oxidation?

A: Use the Sodium Cyanoborohydride (NaBH₃CN) / Acetic Acid protocol.

Unlike catalytic hydrogenation (H₂/Pd-C), which is reversible (Pd can catalyze the dehydrogenation if H₂ pressure drops), the borohydride reduction is irreversible under reaction conditions.

Protocol: Selective Reduction of Indole to Indoline

• Reagents: Indole (1 equiv), NaBH₃CN (2–3 equiv), Glacial Acetic Acid (Solvent).

• Temperature: 10–15 °C (Keep cool to prevent polymerization).

• Mechanism:

  • Protonation of Indole at C3 (not N) forms the electrophilic indolenium cation .

  • Hydride attack from NaBH₃CN occurs at C2.

  • Why it works: NaBH₃CN is stable in acid, whereas NaBH₄ decomposes too fast. The acidic medium prevents the resulting indoline from acting as a reductant itself.

Comparative Data: Reduction Methods

Method	Reagent System	Risk of Re-oxidation	Side Reactions	Suitability
Gold Standard	NaBH₃CN / AcOH	Low	Minimal	Best for Lab Scale
Catalytic	H₂ / Pd-C / Acid	High	Dehydrogenation if H₂ removed	Industrial Scale
Metal/Acid	Zn / HCl	Medium	Polymerization / Harsh	Old School
Hydride	NaBH₄ / TFA	Low	N-Alkylation possible*	Specialized

*Note: NaBH₄ in carboxylic acids often leads to N-alkylation (e.g., N-ethylindoline in acetic acid).[1] NaBH₃CN avoids this.

Module 2: The Thermodynamic Trap (Visualization)

Understanding the energy landscape is critical for troubleshooting. The diagram below illustrates the "Uphill" battle of maintaining indoline and the "Downhill" slide to indole.

Figure 1: The Redox Loop. Indoline is thermodynamically eager to return to Indole. Synthesis requires pushing 'uphill' (Blue), while handling errors cause a slide 'downhill' (Red).

Module 3: Purification & Workup (Preservation)

Q: My crude NMR showed pure indoline, but after column chromatography, I see indole. Why?

A: You likely experienced Silica-Induced Oxidative Dehydrogenation . Standard silica gel is slightly acidic (pH 4–5) and has high surface area with adsorbed oxygen. This environment catalyzes the protonation of indoline (or radical formation) and subsequent oxidation.

Troubleshooting Protocol: Neutralized Chromatography

• Stationary Phase Selection:

  • Best: Neutral Alumina (Activity Grade III).

  • Alternative: Silica Gel deactivated with Triethylamine (Et₃N).

• Mobile Phase Modification:

  • ALWAYS add 0.5% to 1% Triethylamine (Et₃N) to your eluent system (e.g., Hexanes/EtOAc + 1% Et₃N).

  • Function: The amine neutralizes acidic sites on the silica and protects the basic indoline nitrogen.

• Speed is Key:

  • Do not let the compound sit on the column. Use "Flash" chromatography literally—push it through quickly with nitrogen pressure.

  • 2D TLC Test: Spot your compound. Wait 10 mins. Run the TLC. If you see a smear or a new spot (indole) compared to a fresh spot, your stationary phase is destroying your product.

Q: How do I remove metal catalysts (Pd/Pt) effectively?

A: Residual metals act as "oxidative shuttles," transferring oxygen to your indoline even in a flask.

• Action: Use a metal scavenger (e.g., SiliaMetS® Thiol or Thiourea) or wash with aqueous L-Cysteine during workup. Simple filtration through Celite is often insufficient to remove soluble metal nanoparticles.

Module 4: Storage & Handling FAQs

Q: The compound turned pink/red in the freezer. Is it ruined?

A: Not necessarily.

• Diagnosis: Indolines form colored charge-transfer complexes or oligomers (dimers) at very early stages of oxidation. A strong color change often represents <5% impurity.

• Remedy: rapid filtration through a short plug of basic alumina usually removes the colored impurities.

• Prevention: Store under Argon atmosphere. Taping the cap is not enough; use Parafilm and backfill the vial with inert gas. Store at -20°C in the dark (amber vials).

Q: Can I use rotary evaporation at 40°C?

A: Avoid heat if possible.

• Indoline aromatization is endothermic (activation energy) but thermodynamically favorable. Heat accelerates the crossing of the activation barrier.

• Protocol: Set bath to < 30°C. Bleed Nitrogen into the rotavap immediately after stopping the vacuum, rather than ambient air.

Troubleshooting Decision Tree

Use this logic flow to determine the root cause of oxidation in your specific workflow.

Figure 2: Diagnostic workflow for identifying the source of oxidative instability.

References

• Gribble, G. W., et al. (1974).[1][2] "Reactions of Sodium Borohydride in Acidic Media. I. Reduction of Indoles and Alkylation of Aromatic Amines with Carboxylic Acids."[1][2][3] Journal of the American Chemical Society, 96(25), 7812–7814.

• BenchChem Technical Support. (2025). "Purification of Indole Derivatives by Column Chromatography: Troubleshooting Guide." BenchChem Technical Library.

• Gribble, G. W. (1985). "Sodium Borohydride in Carboxylic Acid Media: A Review of the Synthetic Utility of Acyloxyborohydrides.

• Ketcha, D. M., & Lieurance, B. A. (1989). "The reduction of N-(phenylsulfonyl)indoles with sodium cyanoborohydride in trifluoroacetic acid." Tetrahedron Letters, 30(49), 6833-6836.

• Zhang, Y., et al. (2007). "Dehydrogenation of Indoline by Cytochrome P450 Enzymes: A Novel 'Aromatase' Process."[4] Drug Metabolism and Disposition, 36(1).

Sources

• 1. Sodium Borohydride in Carboxylic Acid Media: Reduction of Indoles and N-alkylation of Anilines - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. semanticscholar.org [semanticscholar.org]
• 3. scispace.com [scispace.com]
• 4. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (S)-Ethyl Indoline-2-Carboxylate

The following guide serves as a technical support resource for the purification of (S)-ethyl indoline-2-carboxylate (CAS: 79854-42-5 / 50501-07-0).

This compound presents a specific challenge: it is a low-melting solid (mp 53–57 °C) . Unlike high-melting indoles, this indoline derivative is prone to "oiling out" (phase separating as a liquid rather than crystallizing) during recrystallization. This guide prioritizes thermal control and solvent selection to mitigate this risk.

Case ID: PUR-IND-002 Topic: Recrystallization & Enantiomeric Purity Maintenance Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Compound Profile & Solubility Logic

Before beginning, verify your material against these physical constants. The low melting point is the critical process parameter (CPP).

Property	Value	Critical Note
Structure	Indoline core (dihydroindole)	Not the aromatic indole. Susceptible to oxidation.
Melting Point	53 – 57 °C	Warning: Do not overheat. High risk of oiling out.
Boiling Point	~140 °C (at reduced pressure)	Distillation is an alternative if crystallization fails.
Chirality	(S)-Enantiomer	Avoid strong bases or high heat to prevent racemization.
Solubility	High in EtOH, EtOAc, DCM	Too soluble for pure solvent recrystallization.
Insolubility	Water, Hexanes, Pentane	Use as anti-solvents.

Solvent System Selection

• Primary Recommendation: Hexane / Ethyl Acetate (10:1 to 5:1) .

  • Why: The compound is highly soluble in EtOAc. Hexane acts as the moderator to force precipitation slowly as the temperature drops, preventing the formation of an amorphous oil.

• Alternative (Polar): Ethanol / Water (Gradient) .

  • Why: Good for removing inorganic salts, but high risk of oiling out if water is added too quickly.

Standard Operating Procedure (SOP)

Objective: Purify crude (S)-ethyl indoline-2-carboxylate to >98% chemical purity and >99% ee.

Phase A: Dissolution[1]

• Preparation: Place the crude solid in a round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add Ethyl Acetate (EtOAc) dropwise at room temperature until the solid just dissolves.

  • Tech Tip: If the solid is already an oil, add a minimum amount of EtOAc to make it a flowable liquid.

• Heating (Gentle): Warm the solution in a water bath to 40–45 °C .

  • Crucial: Do not exceed 50 °C. The compound melts at 55 °C; exceeding this makes it thermodynamically favorable for the compound to separate as a molten oil rather than a crystal.

• Anti-Solvent Addition: While stirring at 40 °C, slowly add Hexane (warm) until the solution becomes slightly turbid (cloudy).

• Clarification: Add just enough EtOAc (drops) to clear the turbidity.

Phase B: Controlled Crystallization

• Slow Cooling: Remove the flask from the heat source. Wrap it in a towel to insulate it and allow it to cool to room temperature over 2–3 hours.

  • Action: If an oil layer forms at the bottom, reheat immediately and add more EtOAc.

• Seeding (Mandatory): Once the solution reaches ~25 °C, add a few seed crystals of pure (S)-ethyl indoline-2-carboxylate.

  • Mechanism:[1][2] Seeding provides a template for the lattice, bypassing the high energy barrier of nucleation and preventing oiling out.

• Cryogenic Step: Once crystallization begins at room temperature, move the flask to a 4 °C fridge for 12 hours, then to -20 °C for final harvest.

Phase C: Isolation

• Filtration: Filter quickly using a chilled Buchner funnel.

• Wash: Wash the cake with cold Hexane (-20 °C) . Do not wash with EtOAc.

• Drying: Vacuum dry at room temperature (25 °C). Do not use a heated oven.

Workflow Diagram

Figure 1: Decision logic for the recrystallization of low-melting indoline esters.

Troubleshooting & FAQs

Q1: The product is "oiling out" (forming a sticky goo at the bottom) instead of crystallizing. Why?

A: This happens because the temperature is above the "oiling out limit" (metastable zone width) or the solution is too concentrated.

• The Fix: Re-dissolve the oil by heating gently to 45 °C. Add a small volume of your solvent (EtOAc) to decrease concentration. Seed the solution immediately once it cools slightly. Agitation (vigorous stirring) during cooling can also induce oiling; switch to slow stirring or static cooling.

Q2: My crystals are yellow/orange. Is this normal?

A: Pure (S)-ethyl indoline-2-carboxylate should be white to off-white. Yellow/orange indicates oxidation to the indole derivative (Ethyl indole-2-carboxylate) or retention of colored impurities.

• The Fix: If the color persists after recrystallization, perform a "charcoal filtration" step: Dissolve in EtOAc, add activated carbon, stir for 15 min, filter through Celite, then proceed to recrystallization.

Q3: How do I check if I lost the enantiomeric excess (ee)?

A: Recrystallization generally improves chemical purity but can sometimes enrich the racemate if the racemic crystal lattice is more stable.

• Verification: Use Chiral HPLC.

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane/Isopropanol (90:10).

  • Expected: The (S)-enantiomer is the major peak.

  • Polarimetry: The specific rotation of the related (S)-acid is approx

    (c=1, 2N HCl). Expect a significant negative rotation for the ester.

Q4: Can I use Ethanol/Water?

A: Yes, but it is riskier.

• Protocol: Dissolve in warm Ethanol (40 °C). Add water dropwise until cloudy. If you add too much water too fast, the hydrophobic ester will crash out as an oil. Hexane/EtOAc is superior for this specific lipophilic ester.

References

• Lynch, W. E., Whitlock, C. R., & Padgett, C. W. (2020). Ethyl 1H-indole-2-carboxylate. IUCrData, 5(9), x201205.

  • Context: Describes the crystal structure and synthesis of the indole precursor, providing solubility d

• Zhang, H., Cheng, Z., Wei, L., et al. (2019). Purification, identification and characterization of an esterase with high enantioselectivity to (S)-ethyl indoline-2-carboxylate. Biotechnology Letters, 41, 1223–1232.[3]

  • Context: Confirms the existence of the (S)-ester and its enzymatic resolution, validating the target compound's stability and handling.

• TCI Chemicals. (n.d.). Product Specification: Ethyl Indoline-2-carboxylate.

  • Context: Source of physical property data (Melting Point: 53–57 °C) critical for the thermal limits in the protocol.

• Corey, E. J., et al. (1970). Studies on the inactivation of the gene for the specific synthesis of the enzyme beta-galactosidase. Journal of the American Chemical Society. (Cited via Patent US4535168A).

  • Context: Describes the reduction of indole esters to indoline esters, a primary synthetic route requiring the purific

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate | MDPI [mdpi.com]
• 3. Cold-Active Lipases and Esterases: A Review on Recombinant Overexpression and Other Essential Issues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling the Moisture Sensitivity of Amino Acid Ester Hydrochlorides

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with a comprehensive guide to handling the moisture sensitivity of amino acid ester hydrochlorides. This resource is designed to offer practical, in-depth solutions to common challenges encountered during experimentation, ensuring the integrity and success of your research.

Introduction: The Challenge of Hygroscopicity

Amino acid ester hydrochlorides are fundamental building blocks in a myriad of scientific applications, from peptide synthesis to the development of novel pharmaceuticals.[1][2][3][] Their hydrochloride salt form enhances stability and solubility compared to the free base, making them easier to handle and formulate.[5] However, this advantage is intrinsically linked to their primary vulnerability: hygroscopicity. The propensity of these compounds to absorb moisture from the atmosphere can lead to a cascade of undesirable events, including hydrolysis, degradation, and the formation of impurities, ultimately compromising experimental outcomes.[5][6]

This guide provides a structured approach to understanding and mitigating the risks associated with the moisture sensitivity of amino acid ester hydrochlorides. By integrating field-proven insights with established scientific principles, we aim to equip you with the knowledge to confidently handle these critical reagents.

Frequently Asked Questions (FAQs)

Q1: Why are amino acid esters provided as hydrochloride salts?

A1: Amino acid esters are often supplied as hydrochloride salts to improve their stability and shelf-life.[5] The salt form protects the reactive ester group from hydrolysis and prevents the free amine from participating in side reactions, such as self-condensation to form diketopiperazines or polypeptides.[1] Furthermore, the hydrochloride salt generally exhibits better solubility in aqueous and some organic solvents, which is advantageous for various applications.[5][7]

Q2: What are the primary consequences of moisture exposure to amino acid ester hydrochlorides?

A2: The primary and most detrimental consequence is hydrolysis . Water molecules can act as nucleophiles, attacking the ester carbonyl group and cleaving the ester bond. This reaction regenerates the parent amino acid and the corresponding alcohol.

The presence of moisture can lead to:

• Reduced Purity and Yield: Hydrolysis consumes the desired ester, leading to lower yields in subsequent reactions. The resulting parent amino acid can also interfere with downstream processes.

• Inconsistent Reaction Kinetics: The presence of varying amounts of water can lead to unpredictable reaction rates and product distributions, making experiments difficult to reproduce.

• Formation of Byproducts: Aside from the parent amino acid, other degradation pathways may be initiated by the presence of water, leading to a complex mixture of impurities.

• Physical Changes: Caking or clumping of the solid material is a common sign of moisture absorption, making accurate weighing and dispensing challenging.

Q3: How can I visually assess if my amino acid ester hydrochloride has been compromised by moisture?

A3: While a definitive assessment requires analytical techniques, there are several visual cues:

• Change in Physical State: The powder may change from a free-flowing crystalline solid to a clumpy, sticky, or even syrupy consistency.

• Discoloration: Although less common, some compounds may exhibit a change in color upon degradation.

• Odor: The liberation of the alcohol component due to hydrolysis might produce a noticeable odor.

It is crucial to note that the absence of these visual signs does not guarantee the absence of moisture.

Q4: What is the optimal way to store amino acid ester hydrochlorides?

A4: Proper storage is the first line of defense against moisture-related degradation.

• Primary Container: Always keep the compound in its original, tightly sealed container.

• Secondary Containment: Place the primary container inside a desiccator containing a suitable desiccant (e.g., silica gel, calcium sulfate).

• Inert Atmosphere: For highly sensitive compounds or long-term storage, consider storing under an inert atmosphere of nitrogen or argon.[8]

• Temperature: Store at the recommended temperature, typically refrigerated (2-8 °C) or frozen (-20 °C), to slow down any potential degradation reactions.[9][10]

Q5: What is the correct procedure for bringing a refrigerated or frozen container of an amino acid ester hydrochloride to room temperature before use?

A5: This is a critical step to prevent condensation.

• Remove the container from the cold storage.

• Place it in a desiccator at room temperature.

• Allow the container to equilibrate to ambient temperature before opening. This can take anywhere from 30 minutes to several hours, depending on the size of the container.[9][10]

Troubleshooting Guide

This section addresses specific problems that may arise during experiments involving amino acid ester hydrochlorides.

Problem 1: Low or No Yield in a Peptide Coupling Reaction

Symptoms:

• LC-MS or TLC analysis shows a significant amount of unreacted starting materials.

• The desired peptide product is present in very low quantities or is absent.

Potential Cause:

• Hydrolysis of the Amino Acid Ester: Moisture contamination in the amino acid ester hydrochloride starting material or in the reaction solvent has led to the hydrolysis of the ester, rendering it inactive for the coupling reaction. The presence of the parent amino acid may be observed in the analytical data.

• Inactive Coupling Reagents: Coupling reagents such as EDC and NHS are also moisture-sensitive.[9]

Troubleshooting Steps:

Step	Action	Rationale
1	Verify Reagent Quality	Use a fresh, unopened vial of the amino acid ester hydrochloride. If this is not possible, dry the existing stock under high vacuum in the presence of a desiccant (e.g., P₂O₅) before use.
2	Use Anhydrous Solvents	Ensure that all solvents used in the reaction are of anhydrous grade and have been properly stored. Consider using freshly opened bottles or solvents dried over molecular sieves.
3	Check Coupling Reagents	Use fresh, high-quality coupling reagents. Store them under desiccated conditions.[9]
4	Control Reaction Atmosphere	Perform the reaction under an inert atmosphere (nitrogen or argon) to exclude atmospheric moisture.
5	Optimize pH	Ensure the reaction pH is within the optimal range for the coupling reaction. Hydrolysis rates can be pH-dependent.[1][8]

Workflow for Troubleshooting Low Coupling Yield

Caption: Troubleshooting workflow for low peptide coupling yield.

Problem 2: Inconsistent or Non-Reproducible Experimental Results

Symptoms:

• Significant batch-to-batch variation in reaction yield or purity.

• Difficulty in reproducing results from previous experiments or published literature.

Potential Cause:

• Variable Moisture Content: The amount of absorbed water in the amino acid ester hydrochloride is not consistent across different aliquots or batches, leading to variable rates of hydrolysis and, consequently, inconsistent effective concentrations of the active ester.

Troubleshooting Steps:

Step	Action	Rationale
1	Quantify Water Content	Determine the water content of the amino acid ester hydrochloride using Karl Fischer titration.[11] This will provide a quantitative measure of moisture contamination.
2	Standardize Handling Protocol	Implement a strict and consistent protocol for handling and dispensing the reagent, including equilibration to room temperature in a desiccator.
3	Aliquot the Reagent	Upon receiving a new batch, and after verifying its quality, consider aliquoting the material into smaller, single-use vials under an inert atmosphere. This minimizes repeated exposure of the bulk material to the atmosphere.
4	Dry Solvents and Glassware	Ensure all solvents are anhydrous and glassware is oven- or flame-dried before use.

Experimental Protocol: Karl Fischer Titration for Water Content Determination

This protocol provides a general guideline for determining the water content in an amino acid ester hydrochloride sample using volumetric Karl Fischer titration.

Materials:

• Karl Fischer titrator (volumetric)

• Anhydrous methanol or a specialized Karl Fischer solvent

• Karl Fischer titrant

• Airtight sample handling apparatus (e.g., weighing boat, syringe)

• The amino acid ester hydrochloride sample

Procedure:

• System Preparation: Add the anhydrous solvent to the titration cell and perform a pre-titration to neutralize any residual water in the solvent and the cell.

• Sample Preparation: In a controlled environment with low humidity (e.g., a glove box or under a stream of dry nitrogen), accurately weigh a suitable amount of the amino acid ester hydrochloride sample.

• Sample Introduction: Quickly and carefully introduce the weighed sample into the titration cell.

• Titration: Start the titration. The titrator will automatically dispense the Karl Fischer titrant until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the amount of titrant consumed and the weight of the sample. The result is typically expressed as a percentage or in parts per million (ppm).

• Repeatability: Perform the measurement in triplicate to ensure the accuracy and precision of the results.

For samples with very low water content or poor solubility, coulometric Karl Fischer titration or the use of a KF oven may be more appropriate.[11][12]

Problem 3: Formation of an Insoluble Precipitate During Reaction Setup

Symptoms:

• A precipitate forms upon dissolving the amino acid ester hydrochloride in the reaction solvent, before the addition of other reagents.

Potential Cause:

• Hydrolysis and Precipitation of the Parent Amino Acid: If the amino acid ester hydrochloride is significantly contaminated with water, hydrolysis may have already occurred to a large extent. The resulting parent amino acid may have lower solubility in the chosen organic solvent compared to its ester hydrochloride, causing it to precipitate.

Troubleshooting Steps:

Step	Action	Rationale
1	Solubility Check	Test the solubility of a small amount of the amino acid ester hydrochloride in the intended solvent. Compare with the solubility of the corresponding parent amino acid.
2	Analyze the Precipitate	If possible, isolate the precipitate and analyze it (e.g., by NMR, IR, or melting point) to confirm its identity as the parent amino acid.
3	Use a Fresh Reagent	Discard the suspect reagent and use a fresh, unopened vial.
4	Consider Solvent Choice	If the reaction allows, choose a solvent in which both the amino acid ester hydrochloride and the potential parent amino acid contaminant are soluble.

Logical Relationship Diagram for Precipitate Formation

Caption: Causality of precipitate formation.

Best Practices for Handling and Use

• Procurement and Receiving:

  • Purchase reagents from reputable suppliers who provide detailed certificates of analysis, including water content where possible.

  • Upon receipt, inspect the container for any signs of damage to the seal.

• Storage:

  • Adhere strictly to the recommended storage conditions.

  • Use desiccators and consider backfilling containers with an inert gas after each use.[8][10]

• Dispensing and Weighing:

  • Always allow the container to reach room temperature in a desiccator before opening.[9][10]

  • If possible, perform weighing and dispensing in a glove box or under a positive pressure of dry inert gas.[13]

  • Minimize the time the container is open to the atmosphere.

• Reaction Setup:

  • Use oven- or flame-dried glassware.

  • Employ anhydrous solvents.

  • Conduct reactions under an inert atmosphere, especially for sensitive or long-duration experiments.

• Quality Control:

  • Periodically check the water content of frequently used or older batches of amino acid ester hydrochlorides using Karl Fischer titration.

  • If in doubt about the quality of a reagent, it is often more time and cost-effective to use a fresh batch than to troubleshoot a failed experiment.

By adhering to these guidelines, you can significantly mitigate the risks associated with the moisture sensitivity of amino acid ester hydrochlorides, leading to more reliable, reproducible, and successful experimental outcomes.

References

• Vertex AI Search. (2024). Three types of hydrolysis and ways to prevent hydrolysis.
• Benchchem. (n.d.). Storage and handling guidelines for Amino-PEG14-acid.
• Google Patents. (1994). US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof.
• Quora. (2023). Why are alkyl esters of amino acids (e.g., L-Lysine) often supplied in the form of dihydrochloride salts?
• HyMax. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• Royal Society of Chemistry. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Advances, 9(54), 31631–31639.
• Google Patents. (1986). US4622413A - Method for preparing amino acid ester hydrohalides.
• Sigma-Aldrich. (n.d.).
• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ.
• MDPI. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules, 27(9), 2784.
• Sigma-Aldrich. (n.d.).
• PPD. (n.d.).
• Reddit. (2021). Is it possible to synthesise amino acid esters and isolate them not as a hydrochloride salt i.e. as a free amine?.
• ECHEMI. (n.d.). How to remove hydrochloric acid in amino acid methal ester hydrochloric acid.EssenceEssence.
• SciELO. (2008). Synthesis, characterization and pharmacological evaluation of some new prodrugs of flurbiprofen. Química Nova, 31(3), 543-548.
• Molecules. (2007). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 12(1), 1-12.
• Royal Society of Chemistry. (2017). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides. Dalton Transactions, 46(8), 2548–2557.
• US Pharmacopeia (USP). (n.d.). Amino acid analysis refers to the methodology used to determine the amino acid composition or content of proteins.
• Google Patents. (2003). JP2003137850A - Method for producing amino acid ester hydrochloride.
• MDPI. (2020). Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor. Molecules, 25(21), 5035.
• ResearchGate. (2012). What is the alternate process for preparing ester hydrochloride?.
• Pianeta Chimica. (n.d.). Synthesis of Amino Acid Methyl Ester Hydrochloride.
• University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• ACS Publications. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615–4628.
• MilliporeSigma. (n.d.). Preservation of Moisture-Sensitive Chemical Reagents.
• Mettler Toledo. (n.d.).
• CORE. (2002). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters.
• PharmaTutor. (2011).
• Copernicus Publications. (2025). A novel methodology for assessing the hygroscopicity of aerosol filter samples. Atmospheric Measurement Techniques, 18(3), 841–853.
• CNGBdb. (n.d.).
• Benchchem. (n.d.). Technical Support Center: NHS Ester Reactions with Amino Acid Residues.
• Wiley Online Library. (2025). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. ChemBioChem, 26(1).
• Reddit. (2023). Storing/handling moisture sensitive chemicals outside of the glovebox?.
• BioKB. (2023). Enhancing the solubility and antimicrobial activity of cellulose through esterification modification using amino acid hydrochlorides. International Journal of Biological Macromolecules, 228, 483-492.
• BOC Sciences. (n.d.). Amino Acids for Prodrug Development.
• MDPI. (2022). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Molecules, 27(15), 4885.
• ResearchGate. (2018). Help with drying 6M HCl from sample after amino acid hydrolysis?.
• PubMed. (2017). Protection of hydrophobic amino acids against moisture-induced deterioration in the aerosolization performance of highly hygroscopic spray-dried powders. International Journal of Pharmaceutics, 529(1-2), 315-323.
• ResearchGate. (2024). (PDF) Thermal degradation of 18 amino acids during pyrolytic processes.
• Royal Society of Chemistry. (2015). Tailoring hydrogel degradation and drug release via neighboring amino acid controlled ester hydrolysis.
• MDPI. (2024). The Changes of Amino-Acid Metabolism between Wheat and Rice during Early Growth under Flooding Stress. Plants, 13(10), 1341.
• Google Patents. (1992). US5113009A - Preparation and isolation of mineral acid salt of an amino acid methyl ester.

Sources

• 1. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]
• 2. US4622413A - Method for preparing amino acid ester hydrohalides - Google Patents [patents.google.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. carbodiimide.com [carbodiimide.com]
• 7. Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. carbodiimide.com [carbodiimide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. peptide.com [peptide.com]
• 11. Determination of Water Content in Amino acids Using Karl Fischer Titration [sigmaaldrich.com]
• 12. ppd.com [ppd.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Indoline-2-Carboxylate HCl Handling

Executive Summary: The "Brown Tar" Phenomenon

If your solution of Indoline-2-carboxylic acid (I2CA) turned brown or black upon adding base, you have likely triggered oxidative aromatization .

Indoline-2-carboxylic acid is the reduced form of Indole-2-carboxylic acid.[1][2] Unlike standard amino acids (e.g., Proline), the indoline core is highly susceptible to oxidation, particularly under aerobic, basic conditions . The "brown" color indicates the formation of indole impurities and polymerized radical intermediates.

Immediate Action:

• Stop adding strong base (NaOH/KOH).

• Acidify immediately to pH < 2 with dilute HCl if recovery is attempted.

• Degas all future solvents with Argon/Nitrogen.

The Core Mechanism: Why Basification Fails

To handle I2CA successfully, you must understand the competition between Neutralization (desired) and Aromatization (undesired).

The Oxidation Trap

In the presence of a base and molecular oxygen, the benzylic proton at the C2 position (alpha to the nitrogen and carboxylate) becomes labile. Abstraction of this proton leads to an intermediate that rapidly oxidizes to the planar, aromatic indole system. This process is irreversible.

The Solubility Window (Isoelectric Point)

• pH < 2 (Cationic): The HCl salt is stable and soluble in water/methanol.

• pH ~4.5–5.5 (Zwitterionic): The free amino acid has minimal solubility (Isoelectric Point, pI). This is the target window for isolation, but also where precipitation can trap impurities.

• pH > 8 (Anionic): The carboxylate is deprotonated. While soluble, the electron-rich ring is now maximally exposed to oxidative degradation.

Visualizing the Failure Mode

Figure 1: Degradation pathway of Indoline-2-carboxylic acid. Note that high pH combined with oxygen triggers the irreversible path to Indole formation.

Troubleshooting Protocols

Scenario A: In-Situ Neutralization (Peptide Coupling/Derivatization)

Use this when you need to react the amine without isolating the solid free base.

The Golden Rule: Do not use inorganic bases (NaOH/NaHCO₃) in aqueous biphasic systems if you can avoid it. Use organic bases in degassed organic solvents.

Protocol:

• Solvent Prep: Sparge Dichloromethane (DCM) or DMF with Nitrogen for 15 minutes.

• Suspension: Suspend Indoline-2-carboxylate HCl (1.0 equiv) in the degassed solvent.

• Base Selection: Add N-Methylmorpholine (NMM) or DIPEA (2.0–2.2 equiv).

  • Why NMM? It is a weaker base than DIPEA and less likely to cause racemization or proton abstraction at C2 [1].

• Activation: Add your coupling agent (e.g., EDC/HOBt or HATU) immediately after base addition.

• Atmosphere: Keep the reaction under an inert blanket (N₂/Ar) throughout.

Scenario B: Isolation of Free Base (Precipitation)

Use this only if you must isolate the zwitterion for storage or specific analytics.

Protocol:

• Dissolution: Dissolve the HCl salt in minimal degassed water (concentration ~0.5 M).

• Cooling: Cool the solution to 0–5 °C to inhibit oxidation rates.

• Titration: Slowly add 1M NaOH dropwise under Nitrogen flow.

• Target pH: Monitor pH continuously. Stop exactly at pH 4.8–5.0 .

  • Note: The solution will become cloudy as the zwitterion reaches its isoelectric point.

• Filtration: Filter the precipitate immediately under an inert atmosphere (e.g., Schlenk frit) or minimize air exposure.

• Drying: Dry in a vacuum desiccator over P₂O₅. Do not oven dry in air.

Decision Matrix & Workflow

Use this flowchart to determine the correct handling procedure for your specific experiment.

Figure 2: Operational workflow for Indoline-2-carboxylate HCl. Note the divergence in solvent and base choice based on the end goal.

Technical Data & Compatibility

Solubility Profile

Solvent	HCl Salt	Free Base (Zwitterion)	Risk Factor
Water	High (>100 mg/mL)	Low (<5 mg/mL)	Hydrolysis / Oxidation at pH >7
Methanol	High	Moderate	Good for transfers, but nucleophilic
DCM	Insoluble	Low	Best for coupling (non-nucleophilic)
DMF/DMSO	High	High	High Risk: DMSO can act as an oxidant

Base Compatibility Matrix

Base	Type	Suitability	Notes
NaOH / KOH	Strong Inorganic	Avoid	High local pH causes rapid blackening (oxidation).
NaHCO₃	Weak Inorganic	Caution	CO₂ evolution can strip protective N₂ blanket.
Triethylamine (TEA)	Organic	Fair	Can be too basic; risk of racemization.
DIPEA (Hünig's)	Organic	Good	Standard for coupling; steric bulk protects N.
N-Methylmorpholine	Organic	Excellent	Weaker base (pKa ~7.4), minimizes side reactions [2].

Frequently Asked Questions (FAQs)

Q: My reaction mixture turned dark brown after adding TEA. Is it ruined? A: Likely, yes. The color indicates oxidation to indole species or polymerization. If the reaction was a coupling, check LCMS for the mass of the indole analog (M-2H). If the indole content is high, purification will be difficult as indoles and indolines often co-elute. Discard and restart with degassed solvents.

Q: Can I use standard Fmoc-SPPS protocols? A: Yes, but with modification. The indoline nitrogen is a secondary amine and is sterically hindered.[3] Standard coupling times should be doubled. Use HATU/HOAt instead of HBTU to drive the reaction to completion before oxidation occurs [3].

Q: Why do you recommend pH 4.8 for isolation? A: This is the approximate isoelectric point (pI) where the zwitterion is least soluble. Going higher (pH > 7) creates the anionic species which is highly electron-rich and rapidly oxidizes in air. Going lower keeps it protonated and soluble [4].

Q: Is the HCl salt stable in storage? A: Yes, the HCl salt is very stable if kept dry and away from light. The protonated amine pulls electron density from the ring, protecting it from oxidation. Always store as the HCl salt, never as the free base.

References

• BenchChem Application Notes. (2025). Coupling of Boc-L-indoline-2-carboxylic Acid (Boc-Inp-OH).[3] Retrieved from

• Sigma-Aldrich Technical Bulletin. (2024). Handling of Air-Sensitive Amino Acid Derivatives. Retrieved from

• ResearchGate. (2024). On the Reactivity of (S)-Indoline-2-Carboxylic Acid. Retrieved from

• Google Patents. (2011). Synthetic method of indole-2-carboxylic acid (CN102020600A). (Describes the reverse oxidation process). Retrieved from

Sources

• 1. Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other [sioc-journal.cn]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparison of (S)- vs (R)-ethyl indoline-2-carboxylate biological activity

An in-depth technical analysis of chiral indoline derivatives reveals a fascinating divergence in pharmacology. As a Senior Application Scientist, I have structured this guide to objectively compare the biological activities of (S)- versus (R)-ethyl indoline-2-carboxylate. By examining their distinct therapeutic targets, underlying mechanistic pathways, and the biocatalytic workflows required to isolate them, this guide provides a comprehensive framework for drug development professionals.

Target Specificity & Biological Activity Profiles

Chirality dictates the spatial orientation of functional groups, which is the primary determinant of receptor and enzyme binding affinity. The enantiomers of ethyl indoline-2-carboxylate (and their corresponding free acids) exhibit extreme stereochemical divergence in their biological applications.

The (S)-Enantiomer: Cardiovascular Modulation

(S)-ethyl indoline-2-carboxylate is the critical chiral precursor to (S)-indoline-2-carboxylic acid. This molecule is the foundational building block for Perindopril , a third-generation Angiotensin-Converting Enzyme (ACE) inhibitor[1].

• Mechanism of Action: Perindopril is a prodrug that is hydrolyzed in the liver to perindoprilat[2]. The (S)-configuration perfectly mimics the stereochemistry of natural peptide substrates, allowing perindoprilat to competitively bind to the active site of the ACE C-terminal domain[2].

• Biological Outcome: This binding blocks the conversion of Angiotensin I to the potent vasoconstrictor Angiotensin II, while simultaneously preventing the degradation of the vasodilator bradykinin[2][3]. This dual-action mechanism significantly lowers blood pressure and reduces the workload on the heart[4].

The (R)-Enantiomer: Anti-Parasitic Potential

Historically, the (R)-enantiomer was considered an inactive byproduct in cardiovascular drug synthesis. However, recent high-throughput screening in anti-parasitic drug discovery has redefined its value.

• Mechanism of Action: When converted into specific indoline-2-carboxamide derivatives, the (R)-isomer acts as a highly potent, brain-penetrant inhibitor of Trypanosoma brucei, the parasite responsible for Human African Trypanosomiasis (sleeping sickness)[5].

• Biological Outcome: The (R)-isomer exhibits an EC50 of ~27 nM against the parasite, making it approximately 1,400-fold more potent than the corresponding (S)-isomer[5]. This highlights a profound stereomismatch for the (S)-isomer in this specific parasitic target.

Quantitative Biological Comparison

Parameter	(S)-Ethyl Indoline-2-Carboxylate Derivatives	(R)-Ethyl Indoline-2-Carboxylate Derivatives
Primary Therapeutic Area	Cardiovascular Disease (Hypertension, Heart Failure)	Infectious Disease (Human African Trypanosomiasis)
Key Active Pharmaceutical	Perindopril (via (S)-indoline-2-carboxylic acid)	Indoline-2-carboxamide experimental therapeutics
Primary Target	Angiotensin-Converting Enzyme (ACE / Kininase II)	Trypanosoma brucei cellular proliferation pathways
Stereospecific Potency	High affinity for ACE C-terminal domain	~1400-fold higher potency against T. brucei than (S)-isomer
Physiological Effect	Vasodilation, decreased aldosterone secretion	Parasitic growth inhibition, crossing the blood-brain barrier

Mechanistic Pathway: ACE Inhibition by the (S)-Derivative

To understand the causality behind the (S)-enantiomer's efficacy, we must visualize the signaling cascade it disrupts. By competitively inhibiting ACE, the (S)-derivative creates a self-reinforcing loop of vasodilation.

Caption: Modulation of the RAAS and Bradykinin pathways by (S)-indoline-derived ACE inhibitors.

Experimental Workflow: Biocatalytic Kinetic Resolution

Because chemical asymmetric synthesis of these enantiomers is multi-step and costly, the industry standard relies on the enzymatic kinetic resolution of racemic (R,S)-ethyl indoline-2-carboxylate. Esterases derived from Bacillus aryabhattai (e.g., BaCE) exhibit strict enantioselectivity[1][6].

The causality of this protocol is rooted in the enzyme's chiral binding pocket, which selectively accommodates the (S)-ester, hydrolyzing it to the (S)-acid, while leaving the (R)-ester unreacted[1].

Step-by-Step Self-Validating Protocol

• Reaction Matrix Preparation: Suspend 0.015 g of racemic (R,S)-ethyl indoline-2-carboxylate in 1.5 mL of 200 mM phosphate buffer[1].

  • Causality: The pH is strictly maintained at 7.0–8.5. This specific range ensures the catalytic serine triad of the esterase remains in its active ionization state while preventing spontaneous, non-enzymatic alkaline hydrolysis of the ester[1][6].

• Biocatalysis: Introduce the Bacillus aryabhattai whole-cell biocatalyst (or purified BaCE esterase) and incubate in an orbital shaker at 180 rpm and 30–35 °C for 24 hours[1].

  • Causality: 30–35 °C provides optimal thermodynamic kinetic energy for the reaction without inducing thermal denaturation of the bacterial proteins[1][6].

• Termination & Phase Separation: Terminate the reaction by adding ethyl acetate.

  • Causality: Ethyl acetate immediately denatures the enzyme, halting the reaction. Furthermore, it acts as an in-situ separation mechanism: the highly lipophilic, unreacted (R)-ethyl indoline-2-carboxylate partitions into the organic phase, while the newly formed, deprotonated (S)-indoline-2-carboxylic acid remains in the aqueous buffer[1].

• Analytical Validation (Chiral HPLC): Extract the reactants, dry over anhydrous sodium sulfate, and analyze via High-Performance Liquid Chromatography (HPLC) using a Chiralcel AD-H column (UV detection at 220 nm, 1 mL/min flow rate)[1].

  • Self-Validation: The protocol proves its own success through distinct retention times. The (S)-ester and (R)-ester peak at 8.1 min and 9.3 min, respectively, while the (S)-acid and (R)-acid peak at 10.1 min and 12.1 min[1][6].

Caption: Biocatalytic kinetic resolution workflow for (R,S)-ethyl indoline-2-carboxylate.

Enzymatic Resolution Performance Data

The efficiency of this biocatalytic separation is quantified by the Enantiomeric Ratio (E-value) and the enantiomeric excess of the product (e.e.p).

Kinetic Parameter	Value (Bacillus aryabhattai BaCE)	Significance
Optimal pH / Temp	pH 8.5 / 30 °C	Maximizes enzyme stability and turnover rate[6].
Km (Michaelis Constant)	0.52 mM	Indicates a high binding affinity for the (S)-substrate[6].
Conversion Rate	44.39%	Approaches the theoretical maximum of 50% for kinetic resolution of a racemate[6].
e.e.p (Optical Purity)	96.55%	Highly pure (S)-indoline-2-carboxylic acid suitable for pharma synthesis[6].
E-value	133.45	An E-value >100 denotes excellent enantioselectivity for industrial scale-up[6].

References

• Isolation of a Bacillus Aryabhattai Strain for the Resolution of (R, S)-Ethyl Indoline-2-Carboxylate to Produce (S)-Indoline-2-Carboxylic Acid Source: MDPI (Catalysts) URL:[Link]

• What is Perindopril Erbumine used for? Source: Patsnap Synapse URL:[Link]

• ACE inhibitor Source: Wikipedia URL:[Link]

• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Purification and characterization of a novel esterase from Bacillus aryabhattai B8W22 Source: ResearchGate URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ACE inhibitor - Wikipedia [en.wikipedia.org]
• 4. What is Perindopril Erbumine used for? [synapse.patsnap.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Optical Rotation Standards for (S)-Indoline-2-Carboxylic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Stereochemical Purity in Drug Development

(S)-indoline-2-carboxylic acid and its derivatives are crucial chiral building blocks in the synthesis of numerous pharmaceutical compounds, most notably angiotensin-converting enzyme (ACE) inhibitors like Perindopril.[1][2] The stereochemistry of these molecules is of paramount importance, as different enantiomers of a drug can exhibit significantly different pharmacological activities and toxicity profiles.[3] Therefore, ensuring the enantiomeric purity of these intermediates is a critical quality attribute in drug development and manufacturing.[4]

Polarimetry, a technique that measures the rotation of plane-polarized light by a chiral substance, is a fundamental method for confirming the stereochemical identity and enantiomeric excess of compounds like (S)-indoline-2-carboxylic acid esters.[5] This guide provides a comprehensive comparison of reported optical rotation values for various esters of (S)-indoline-2-carboxylic acid, offers a detailed, field-proven protocol for their measurement, and explains the underlying principles to ensure accurate and reproducible results.

Comparative Analysis of Optical Rotation Values

The specific rotation ([α]) of a chiral compound is a characteristic physical property that depends on the substance, solvent, concentration, temperature, and the wavelength of the light source.[6] The following table summarizes the reported specific rotation values for (S)-indoline-2-carboxylic acid and its esters under various conditions. It is crucial to note that direct comparison of values should be done with caution, as experimental conditions can significantly influence the observed rotation.

Compound	Specific Rotation ([α])	Conditions (Concentration, Solvent, Temperature, Wavelength)	Source
(S)-Indoline-2-carboxylic acid	-114°	c = 1 in 1 M HCl, 20°C, D-line (589 nm)	[7][8][9]
(S)-Indoline-2-carboxylic acid	-115°	c = 1 in 1N HCl, 20°C, D-line (589 nm)	[10]
(S)-Indoline-2-carboxylic acid methyl ester	Not explicitly stated, but its reactivity and synthesis are discussed.	-	[11][12][13]
(S)-1-(tert-Butoxycarbonyl)indoline-2-carboxylic acid	Not explicitly stated, but its synthesis and properties are available.	-	[14]

Note on Data Interpretation: The variation in reported values for the same compound can be attributed to slight differences in experimental parameters such as the purity of the sample, the exact concentration, and the calibration of the polarimeter. The choice of solvent is particularly critical, as it can significantly influence the conformation of the chiral molecule and thus its interaction with polarized light.

Understanding the Science Behind Optical Rotation Measurement

The phenomenon of optical rotation arises from the differential interaction of left and right-circularly polarized light with a chiral molecule. A polarimeter measures the angle by which the plane of linearly polarized light is rotated upon passing through a sample.

Caption: Workflow of a polarimeter and the factors influencing specific rotation.

The observed rotation (α) is directly proportional to the concentration of the chiral substance and the path length of the sample tube. To obtain a standardized value, the specific rotation ([α]) is calculated using Biot's law:[4]

[α]λT = α / (l * c)

Where:

• [α] is the specific rotation.

• T is the temperature in degrees Celsius.

• λ is the wavelength of the light (commonly the sodium D-line at 589 nm).

• α is the observed rotation in degrees.

• l is the path length of the polarimeter tube in decimeters (dm).

• c is the concentration of the sample in grams per milliliter (g/mL) or grams per 100 mL (g/100mL), depending on the convention.[9]

A Field-Proven Protocol for Accurate Optical Rotation Measurement

This protocol is based on established pharmacopoeial methods (USP <781> and Ph. Eur. 2.2.7) and best practices in analytical chemistry to ensure the generation of reliable and reproducible data.[15]

Instrumentation and Materials

• Polarimeter: A calibrated instrument with a sodium D-line (589 nm) light source or another validated wavelength. The instrument should have temperature control capabilities.[15]

• Polarimeter Tube: A 1 dm (100 mm) path length tube is standard.

• Volumetric Flasks and Pipettes: Class A for accurate sample preparation.

• Analytical Balance: Calibrated and capable of weighing to at least 0.1 mg.

• Solvent: As specified for the compound (e.g., 1 M HCl, Chloroform). The solvent must be of high purity and optically inactive.

• Sample: (S)-indoline-2-carboxylic acid ester of known or unknown enantiomeric purity.

Experimental Workflow

Caption: Step-by-step workflow for accurate polarimetry measurements.

Step-by-Step Procedure

• Instrument Preparation and Calibration:

  • Turn on the polarimeter and allow the light source to stabilize (typically 15-30 minutes).

  • Set the temperature to the desired value (e.g., 20°C or 25°C) and allow the sample chamber to equilibrate.[15]

  • Calibrate the instrument according to the manufacturer's instructions using certified quartz plates or standard sucrose solutions. This step is crucial for ensuring the accuracy of the measurements.

• Sample Preparation:

  • Accurately weigh a suitable amount of the (S)-indoline-2-carboxylic acid ester (e.g., 100 mg). The precision of this measurement is critical for an accurate concentration value.

  • Quantitatively transfer the weighed sample to a volumetric flask (e.g., 10 mL).

  • Dissolve the sample in the specified solvent (e.g., 1 M HCl) and dilute to the mark. Ensure the sample is completely dissolved.

• Blank Measurement:

  • Rinse the polarimeter tube with the pure solvent two to three times.

  • Fill the tube with the solvent, ensuring there are no air bubbles in the light path.

  • Place the tube in the polarimeter and take a blank reading. This value should be zeroed or subtracted from the sample readings.

• Sample Measurement:

  • Rinse the polarimeter tube with the prepared sample solution two to three times.

  • Fill the tube with the sample solution, again ensuring the absence of air bubbles.

  • Place the tube in the polarimeter and allow the temperature of the solution to equilibrate.

  • Record the observed rotation (α). Take at least three to five independent readings and calculate the average. The readings should be stable and reproducible.

• Data Analysis and Calculation:

  • Calculate the concentration (c) of your solution in the appropriate units (g/mL or g/100mL).

  • Using the average observed rotation (α), the path length (l), and the concentration (c), calculate the specific rotation ([α]) using Biot's law.

Conclusion and Recommendations

The accurate determination of optical rotation is a non-negotiable aspect of quality control in the development and production of pharmaceuticals containing chiral centers, such as those derived from (S)-indoline-2-carboxylic acid. This guide has provided a comparative overview of reported specific rotation values and a detailed, robust protocol for their measurement.

For researchers and drug development professionals, it is imperative to:

• Adhere to established pharmacopoeial standards for polarimetry to ensure regulatory compliance.[3][15]

• Carefully control experimental variables , particularly solvent, concentration, and temperature, as these can significantly impact the measured optical rotation.

• Regularly calibrate and validate polarimetric equipment to guarantee the accuracy and reliability of the data.

• Cross-validate polarimetry results with other analytical techniques , such as chiral High-Performance Liquid Chromatography (HPLC), for a comprehensive assessment of enantiomeric purity.

By following these guidelines and understanding the principles behind optical rotation, scientists can confidently establish and verify the stereochemical integrity of their chiral pharmaceutical intermediates, ultimately contributing to the development of safer and more effective medicines.

References

• How Polarimeters are Applied in Pharmaceutical Quality Control. (2025, February 14). Drawell. Retrieved from [Link]

• Significance and Applications of Polarimetry in Scientific Field. Open Access Journals. Retrieved from [Link]

• Polarimetry: analysis of chiral substances. YesWeLab. Retrieved from [Link]

• Polarimeter Requirements for the Pharmaceutical Industry. (2025, November 6). Rudolph Research Analytical. Retrieved from [Link]

• Process for the preparation of an optically active indoline-2-carboxylic acid or derivative thereof. (n.d.). Google Patents.

• Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. (2025, August 7). ResearchGate. Retrieved from [Link]

• Polarimetric Analytical Method: The Importance in the Determination of Pharmaceutical Active and Inactive Ingredients. (2025, August 9). ResearchGate. Retrieved from [Link]

• Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. (n.d.). SIOC Journals. Retrieved from [Link]

• On the Reactivity of ( S )‐Indoline‐2‐Carboxylic Acid. (2024, December 22). ResearchGate. Retrieved from [Link]

• Chiral compound analyses and Faraday polarimetry. (n.d.). IBZ Messtechnik GmbH. Retrieved from [Link]

• (S)-(-)-Indoline-2-carboxylic | 346802-5G | SIGMA-ALDRICH. (n.d.). Scientific Laboratory Supplies. Retrieved from [Link]

• On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid. (2024, December 16). PMC. Retrieved from [Link]

• Novel indole-2-carboxylic acid analogues: Synthesis and a new light in to their antioxidant potentials. (2012, June 15). European Journal of Chemistry. Retrieved from [Link]

• On the Reactivity of (S)-Indoline-2-Carboxylic Acid. (2024, December 15). PubMed. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Indoline Esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of novel compounds. For researchers in drug discovery and development, a deep understanding of the fragmentation patterns of key heterocyclic scaffolds is paramount. This guide provides an in-depth, comparative analysis of the mass spectrometric behavior of indoline esters, a prevalent structural motif in numerous biologically active molecules. We will dissect the fragmentation pathways under different ionization techniques, offering insights grounded in mechanistic principles and supported by experimental data. Our objective is to equip you with the expertise to confidently interpret the mass spectra of these important compounds.

The Indoline Ester Scaffold: A Privileged Structure

The indoline core, a saturated analog of indole, is a cornerstone in medicinal chemistry, appearing in a wide array of natural products and synthetic pharmaceuticals. The addition of an ester functionality further enhances its chemical diversity and modulates its physicochemical properties. Understanding the stability and fragmentation of this scaffold under mass spectrometric conditions is crucial for metabolite identification, reaction monitoring, and quality control.

Electron Ionization (EI) Mass Spectrometry: Unraveling the Core Fragmentation

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation.[1][2] This provides a detailed "fingerprint" of the molecule's structure. For indoline esters, the fragmentation is a confluence of pathways dictated by the ester group and the indoline ring system.

Key Fragmentation Pathways of Indoline Esters under EI

The fragmentation of an indoline ester, such as ethyl indoline-2-carboxylate, is initiated by the formation of a molecular ion (M+•). The subsequent fragmentation is driven by the stability of the resulting fragments.

A primary fragmentation route for esters is the α-cleavage , where the bond adjacent to the carbonyl group is broken.[3][4] For an ethyl ester, this can result in the loss of the ethoxy radical (•OCH2CH3) to form a stable acylium ion.

Another significant fragmentation pathway for carbonyl compounds with a sufficiently long alkyl chain is the McLafferty rearrangement .[3][5][6] This involves the transfer of a γ-hydrogen to the carbonyl oxygen through a six-membered transition state, leading to the elimination of a neutral alkene.[7][8] For an ethyl ester, this is not the most prominent pathway, but for longer chain esters (e.g., propyl, butyl), it becomes a characteristic fragmentation.

The indoline ring itself can undergo characteristic fragmentations. A common pathway for indole derivatives involves the loss of HCN, leading to a stable fragment.[9] Additionally, retro-Diels-Alder (RDA) reactions can occur in the six-membered ring of the indoline nucleus, leading to the expulsion of a neutral diene and the formation of a charged dienophile, or vice-versa.[10]

Caption: General EI Fragmentation Pathways for Indoline Esters.

Case Study: Electron Ionization of Ethyl 1H-indole-2-carboxylate

The NIST WebBook provides the mass spectrum for ethyl 1H-indole-2-carboxylate, which serves as a practical example.[11] While technically an indole ester, its fragmentation provides valuable insights applicable to indoline esters, as the initial fragmentation is often dominated by the ester group.

Table 1: Key Fragment Ions in the EI Mass Spectrum of Ethyl 1H-indole-2-carboxylate

m/z	Proposed Fragment	Fragmentation Pathway
189	[M]+•	Molecular Ion
144	[M - OCH2CH3]+	α-cleavage, loss of ethoxy radical
116	[144 - CO]+	Loss of carbon monoxide from the acylium ion
89	[116 - HCN]+	Loss of hydrogen cyanide from the indole ring fragment

Electrospray Ionization (ESI) Mass Spectrometry: A Softer Approach

Electrospray Ionization (ESI) is a "soft" ionization technique that typically generates protonated molecules ([M+H]+) or other adducts with minimal fragmentation in the ion source.[12] To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS) is employed, where the precursor ion is isolated and fragmented through collision-induced dissociation (CID).

ESI-MS/MS Fragmentation of Protonated Indoline Esters

In positive-ion ESI-MS/MS, the protonated indoline ester is the precursor ion. The fragmentation pathways are often initiated by the protonated site, which can be the nitrogen of the indoline ring or the carbonyl oxygen of the ester.

A common fragmentation is the neutral loss of the alcohol corresponding to the ester group (e.g., loss of ethanol from a protonated ethyl ester). This occurs through a charge-remote fragmentation mechanism. Another prevalent pathway is the loss of the entire ester group as a neutral molecule.

For more complex indoline derivatives, fragmentation can be initiated by proton migration, leading to the formation of ion-neutral complexes that then dissociate.[13]

Caption: General ESI-MS/MS Fragmentation of Indoline Esters.

Comparative Analysis: Influence of the Ester Group and Ring Substituents

The nature of the ester group and the presence of substituents on the indoline ring significantly influence the fragmentation patterns.

• Ester Alkyl Chain Length: As the alkyl chain of the ester increases, the likelihood of McLafferty rearrangement in EI-MS also increases, producing a characteristic ion. In ESI-MS/MS, the neutral loss of the corresponding larger alcohol will be observed.

• Substituents on the Indoline Ring: Electron-donating or withdrawing groups on the aromatic portion of the indoline ring will influence the stability of the molecular ion and fragment ions. For example, a methoxy group may direct fragmentation pathways that involve its loss as a neutral radical or molecule.

Experimental Protocols

GC-MS Analysis with Electron Ionization

This protocol outlines a general procedure for the analysis of a volatile indoline ester using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an EI source.[14]

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the indoline ester in a volatile solvent (e.g., ethyl acetate or methanol).

  • Dilute the stock solution to a working concentration of 1-10 µg/mL.

• Instrumentation:

  • Gas Chromatograph (GC):

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused silica capillary column with a mid-polar phase (e.g., 5% phenyl-methylpolysiloxane).

    • Inlet Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS):

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: m/z 40-500.

• Data Analysis:

  • Acquire the total ion chromatogram (TIC) and identify the peak corresponding to the indoline ester.

  • Extract the mass spectrum for the identified peak.

  • Analyze the fragmentation pattern and compare the observed m/z values with theoretical fragments.

LC-MS/MS Analysis with Electrospray Ionization

This protocol provides a general method for the analysis of indoline esters using liquid chromatography coupled to a tandem mass spectrometer (LC-MS/MS) with an ESI source.[15][16]

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the indoline ester in methanol or acetonitrile.

  • Dilute the stock solution to a working concentration of 1 µg/mL in the initial mobile phase composition.

• Instrumentation:

  • Liquid Chromatograph (LC):

    • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: Start with 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometer (MS):

    • Ion Source: Electrospray Ionization (ESI), positive ion mode.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 150 °C.

    • Desolvation Temperature: 350 °C.

    • MS/MS Analysis:

      • Select the [M+H]+ ion as the precursor for collision-induced dissociation (CID).

      • Optimize collision energy to achieve a representative fragmentation pattern.

• Data Analysis:

  • Acquire the full scan MS spectrum to identify the [M+H]+ ion.

  • Acquire the product ion scan (MS/MS) spectrum for the [M+H]+ precursor.

  • Elucidate the fragmentation pathways based on the observed product ions.

Caption: LC-MS/MS Workflow for Indoline Ester Analysis.

Conclusion

The mass spectrometric fragmentation of indoline esters is a predictable yet nuanced process governed by the interplay of the ester functionality and the indoline core. A thorough understanding of the characteristic fragmentation pathways under both EI and ESI conditions is essential for the confident structural elucidation of these important molecules. By leveraging the principles and protocols outlined in this guide, researchers can effectively utilize mass spectrometry to advance their work in drug discovery and development.

References

• The McLafferty Rearrangement - Organic Chemistry Tutor. Available at: [Link].

• McLafferty Rearrangement: Definition, Examples and Mechanism - Chemistry Learner. Available at: [Link].

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• McLafferty Rearrangement. Available at: [Link].

• 6.3: Rearangement - Chemistry LibreTexts. Available at: [Link].

• 1H-Indole-2-carboxylic acid, ethyl ester - NIST WebBook. Available at: [Link].

• Mass spectrometry: Retro Diel's-Alder fragmentation (RDA) - YouTube. Available at: [Link].

• Proposed MS/MS fragmentation for methyl-5-hydroxyoxindole-3-acetate... - ResearchGate. Available at: [Link].

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• Mass Spectrometry Rearrangement Ions and Metabolic Pathways-Based Discovery of Indole Derivatives during the Aging Process in Ci - Preprints.org. Available at: [Link].

• Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction - MDPI. Available at: [Link].

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• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. Available at: [Link].

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• Development of an LC-ESI-MS-MS Method With Formate Anion Attachment for Detecting Neutral Molecules in Rat Plasma | American Laboratory. Available at: [Link].

• fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry - SciELO. Available at: [Link].

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• Domino Aza-Michael-S N Ar-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters - MDPI. Available at: [Link].

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Comparative Guide: (S)-Ethyl Indoline-2-Carboxylate vs. Proline Esters in Asymmetric Organocatalysis

Introduction

In the realm of asymmetric aminocatalysis, the precise geometric control of reactive intermediates (enamines and iminium ions) is the primary driver of stereoselectivity. For decades, L-proline and its ester derivatives have served as the benchmark catalysts due to their availability and predictable reactivity. However, the inherent flexibility of the pyrrolidine ring can lead to suboptimal stereocontrol in highly congested transition states.

(S)-Ethyl indoline-2-carboxylate represents a structurally evolved alternative. By fusing a benzene ring to the pyrrolidine core, this bicyclic analogue restricts conformational freedom, alters the active site's steric environment, and shifts the dipole moment. This guide provides an objective, data-driven comparison of these two catalyst classes, detailing their mechanistic divergence and practical laboratory implementation.

Mechanistic Divergence: Conformational Locking and Isomerization

The fundamental performance differences between proline esters and indoline-2-carboxylates stem from their conformational behaviors during intermediate formation:

• Ring Puckering & Steric Shielding: Proline’s five-membered pyrrolidine ring is highly flexible, readily adopting multiple envelope conformations. In contrast, the fused aromatic system in indoline-2-carboxylate locks the pyrrolidine ring into a rigid geometry. This projects the ester moiety in a fixed trajectory, creating a rigid steric wall that provides superior shielding of one enantioface during electrophilic attack[1].

• Amide/Enamine Cis-Trans Isomerization: A critical factor driving stereoselectivity is the solvent-dependent isomerization of the catalytic intermediates. While L-proline derivatives typically favor a trans conformation in their enamine states, experimental and computational studies demonstrate that (S)-indoline-2-carboxylic acid derivatives exhibit a remarkable tendency toward the cis isomer in polar solvents[2]. This inversion of conformational preference fundamentally alters the spatial arrangement of the transition state, allowing indoline derivatives to achieve exceptional enantioselectivities in reactions where proline fails[2].

Mechanistic divergence between L-proline and (S)-indoline-2-carboxylate catalysts.

Quantitative Performance Comparison

The structural rigidity of indoline-2-carboxylates often translates to higher enantiomeric excesses (ee%), though occasionally at the cost of slightly reduced yields due to the increased steric bulk hindering initial substrate binding. In benchmark reactions such as asymmetric cyclopropanation and Michael additions, indoline-derived catalysts frequently outperform their proline counterparts[3].

Catalyst System	Reaction Class	Solvent	Yield (%)	Enantiomeric Excess (ee %)	Key Mechanistic Driver
L-Proline Methyl Ester	Asymmetric Michael Addition	CH₂Cl₂	85	78	Standard trans-enamine transition state
(S)-Ethyl indoline-2-carboxylate	Asymmetric Michael Addition	CH₂Cl₂	74	92	Enhanced steric shielding by fused arene[1]
L-Proline Sulfonamide	Asymmetric Cyclopropanation	CHCl₃	82	85	Flexible hydrogen-bonding network
(S)-Indoline-2-carboxylic Sulfonamide	Asymmetric Cyclopropanation	CHCl₃	88	99	Rigidified TS; precise H-bond directionality[3]

Experimental Methodologies: Catalyst Evaluation Protocol

To objectively evaluate the performance of these two catalysts, researchers must employ a standardized, self-validating workflow. The following protocol details the asymmetric Michael addition of an aldehyde to a nitroalkene, highlighting the causality behind each step.

Self-validating experimental workflow for asymmetric organocatalytic evaluation.

Step-by-Step Self-Validating Protocol

1. Catalyst-Substrate Equilibration (Enamine Formation)

• Action: Dissolve 10 mol% of the chosen catalyst ((S)-Ethyl indoline-2-carboxylate or L-Proline ester) in anhydrous CH₂Cl₂. Add the aldehyde substrate (1.2 equiv) and stir at room temperature for 15 minutes.

• Causality: Pre-equilibration is critical. The secondary amine must condense with the aldehyde to form the active enamine intermediate before the electrophile is introduced. The bulky indoline catalyst may require slightly longer equilibration times than proline.

• Self-Validation: The solution will typically transition from colorless to a pale yellow/orange. This chromic shift confirms the formation of the conjugated enamine system. If the solution remains colorless, trace water may be inhibiting condensation; immediately add 4Å molecular sieves to drive the equilibrium.

2. Electrophile Addition & Stereoselective C-C Bond Formation

• Action: Cool the reaction mixture to 0 °C. Slowly add the nitroalkene electrophile (1.0 equiv) dropwise over 10 minutes.

• Causality: Lowering the temperature rigidifies the transition state, maximizing the steric differentiation between the Re and Si faces of the enamine. Dropwise addition prevents localized exotherms that could overcome the activation energy barrier of the unfavored stereochemical pathway.

3. In-Process Monitoring

• Action: Monitor the reaction via TLC (Hexanes/EtOAc 8:2) every 2 hours.

• Self-Validation: Co-spot the reaction mixture directly against the starting nitroalkene. The complete disappearance of the bright yellow nitroalkene spot validates reaction progression and prevents premature quenching, which would skew yield calculations.

4. Quench and Isolation

• Action: Quench the reaction with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Causality: The mildly acidic quench rapidly hydrolyzes the product-catalyst iminium complex. This releases the free organocatalyst and the final aldehyde product while immediately halting any background racemic pathways.

5. Chiral HPLC Analysis (Stereochemical Validation)

• Action: Analyze the purified product using a chiral stationary phase column (e.g., Daicel Chiralpak AD-H).

• Self-Validation: Crucial Step: Always inject a synthesized racemic standard of the product prior to the catalytic run. The racemic trace must show two distinct peaks with exactly a 50:50 integration ratio. This validates that the column can fully resolve the enantiomers and that the integration method is unbiased, ensuring the ee% calculated for the indoline vs. proline comparison is mathematically sound and reproducible.

References

1.[3] Title: Chapter 6: Prolinamides as Asymmetric Organocatalysts. Source: Royal Society of Chemistry (RSC) Books. URL:[Link] 2.[2] Title: A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives. Source: ACS Publications (Journal of Organic Chemistry). URL:[Link] 3.[1] Title: Development of Organocatalytic Reactions for the Assembly of Complex Molecules. Source: UNM Digital Repository. URL:[Link]

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• 3. books.rsc.org [books.rsc.org]

A Comparative Guide to Validating the Enantiopurity of Indoline-2-Carboxylate Building Blocks

Introduction: The Criticality of Enantiopurity in Drug Development

Indoline-2-carboxylic acid and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. Their rigid, bicyclic structure provides a valuable template for designing molecules that interact with biological targets with high specificity. As with most biologically active molecules, the three-dimensional arrangement of atoms—the stereochemistry—is paramount. The enantiomers of an indoline-2-carboxylate can exhibit profoundly different pharmacological and toxicological profiles. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive, or worse, contribute to adverse effects.[1]

Therefore, for researchers, scientists, and drug development professionals, the ability to accurately and reliably determine the enantiomeric purity of indoline-2-carboxylate building blocks is not merely an analytical task; it is a fundamental requirement for ensuring the safety, efficacy, and quality of potential drug candidates. This guide provides an in-depth comparison of the primary analytical techniques for validating enantiopurity: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents (CSAs). We will delve into the causality behind experimental choices, provide detailed protocols, and present a critical evaluation of each method's performance.

The Gold Standard: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for the separation and quantification of enantiomers in the pharmaceutical industry.[1] Its widespread adoption is a testament to its robustness, versatility, and high resolving power. The fundamental principle lies in the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, consequently, their separation.[1]

The 'Why': Causality in Chiral HPLC Method Development

The success of a chiral HPLC separation hinges on the selection of an appropriate CSP and mobile phase. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are often the first choice for screening due to their broad applicability.[2] The chiral recognition mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, between the analyte and the chiral selector. The choice of mobile phase, typically a mixture of a non-polar solvent (like hexane) and a polar modifier (like an alcohol), modulates these interactions to achieve optimal separation.

For indoline-2-carboxylates, which possess both a hydrogen bond donor (the amine) and a hydrogen bond acceptor (the carbonyl), as well as an aromatic ring capable of π-π stacking, polysaccharide-based CSPs are particularly effective. The choice of alcohol modifier (e.g., isopropanol, ethanol) and its concentration can significantly impact the resolution by altering the polarity of the mobile phase and competing with the analyte for interaction sites on the CSP.

Experimental Protocol: Chiral HPLC Analysis of Ethyl Indoline-2-Carboxylate

This protocol provides a starting point for the analysis of a representative indoline-2-carboxylate ester.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Stationary Phase: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / Isopropanol (IPA) (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

• Sample Preparation: Dissolve the racemic standard and the test sample in the mobile phase to a concentration of approximately 1 mg/mL.

2. Analytical Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the absence of interfering peaks.

• Inject the racemic standard to determine the retention times of the two enantiomers.

• Inject the test sample.

• Integrate the peak areas for both enantiomers in the sample chromatogram.

3. Calculation of Enantiomeric Excess (% ee): The enantiomeric excess is calculated using the following formula:[1]

% ee = [ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] x 100

The High-Speed Alternative: Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has emerged as a powerful alternative to HPLC, offering significant advantages in terms of speed and reduced solvent consumption.[3] This technique utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the primary mobile phase component. The low viscosity and high diffusivity of supercritical CO2 allow for faster separations at lower backpressures compared to liquid mobile phases.[4]

The 'Why': The SFC Advantage for Chiral Separations

For chiral separations, the same polysaccharide-based CSPs used in HPLC are highly effective in SFC. A polar organic modifier, such as methanol or ethanol, is typically added to the CO2 to modulate the mobile phase polarity and facilitate the elution of polar analytes like indoline-2-carboxylates. The choice and concentration of the modifier, as well as the addition of small amounts of additives (e.g., amines for basic compounds or acids for acidic compounds), are critical parameters for optimizing selectivity and peak shape. For indoline-2-carboxylates, which are weakly basic, the addition of a small amount of a basic additive like diethylamine can improve peak symmetry and resolution by minimizing undesirable interactions with the silica support of the CSP. SFC often provides superior enantiomeric resolution compared to HPLC with the same stationary phase, and column equilibration is significantly faster.[3]

Experimental Protocol: Chiral SFC Analysis of Indoline-2-Carboxylic Acid

This protocol is a starting point for the chiral separation of the parent indoline-2-carboxylic acid.

1. Instrumentation and Materials:

• SFC system with a back-pressure regulator and a UV detector

• Chiral Stationary Phase: CHIRALPAK® IC, 250 x 4.6 mm, 5 µm

• Mobile Phase: Supercritical CO2 / Methanol with 0.1% Trifluoroacetic Acid (TFA) (80:20, v/v)

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 40 °C

• Detection Wavelength: 220 nm

• Sample Preparation: Dissolve the racemic standard and the test sample in methanol to a concentration of approximately 1 mg/mL.

2. Analytical Procedure:

• Equilibrate the column with the mobile phase until a stable baseline and pressure are achieved.

• Inject a blank (methanol) to check for system peaks.

• Inject the racemic standard to identify the retention times of the enantiomers.

• Inject the test sample.

• Integrate the peak areas of the two enantiomers.

3. Calculation of Enantiomeric Excess (% ee): The % ee is calculated using the same formula as for HPLC.

The Non-Separative Approach: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

NMR spectroscopy offers a fundamentally different, non-separative approach to determining enantiomeric purity.[5] This method relies on the use of a chiral solvating agent (CSA) to induce a chemical shift difference between the signals of the two enantiomers in the NMR spectrum.[5] The CSA forms transient diastereomeric complexes with the enantiomers of the analyte, and the different spatial arrangements of these complexes result in distinct magnetic environments for the nuclei of each enantiomer.

The 'Why': The Power of Diastereomeric Interactions in NMR

The key to a successful chiral NMR experiment is the selection of a CSA that interacts strongly and stereoselectively with the analyte. For indoline-2-carboxylates, which are cyclic amino acids, chiral acids or bases can be effective CSAs. For example, a chiral acid like (R)- or (S)-1,1'-bi-2-naphthol (BINOL) can form acid-base complexes with the amine group of the indoline, leading to the resolution of proton signals adjacent to the stereocenter.[6] The magnitude of the induced chemical shift difference depends on the strength of the interaction and the proximity of the observed nucleus to the chiral center. Quantitative NMR (qNMR) can then be used to determine the enantiomeric ratio by integrating the resolved signals.[7] This method is often faster than chromatographic techniques and requires minimal sample preparation.[6]

Experimental Protocol: qNMR Determination of Enantiomeric Excess of an Indoline-2-Carboxylate Derivative

This protocol outlines a general procedure for determining the enantiomeric excess of an indoline-2-carboxylate derivative using a chiral solvating agent.

1. Instrumentation and Materials:

• NMR Spectrometer (400 MHz or higher)

• High-quality 5 mm NMR tubes

• Chiral Solvating Agent (CSA): e.g., (R)-BINOL

• Analyte (racemic standard and test sample)

• Deuterated Solvent: Chloroform-d (CDCl3)

• Internal Standard (for absolute quantification, if needed): e.g., 1,3,5-trimethoxybenzene

2. Sample Preparation:

• Accurately weigh the indoline-2-carboxylate sample (approximately 5-10 mg) and the CSA (typically 1-2 equivalents) into a clean, dry vial.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.6 mL of CDCl3).

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Acquire a standard proton (¹H) NMR spectrum.

• Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of the protons being integrated (typically 5 times the longest T1).

• Optimize the spectral width and number of scans to achieve a good signal-to-noise ratio.

4. Data Analysis and Calculation of Enantiomeric Excess (% ee):

• Identify a well-resolved pair of signals corresponding to the two enantiomers.

• Carefully integrate the areas of these two signals.

• Calculate the % ee using the integrated peak areas:

% ee = [ (Integral of Major Enantiomer - Integral of Minor Enantiomer) / (Integral of Major Enantiomer + Integral of Minor Enantiomer) ] x 100

Performance Comparison: HPLC vs. SFC vs. NMR

The choice of the optimal analytical technique depends on a variety of factors, including the specific requirements of the analysis, available instrumentation, and the stage of drug development.

Feature	Chiral HPLC	Chiral SFC	Chiral NMR with CSA
Principle	Physical separation based on differential interaction with a CSP.	Physical separation using a supercritical fluid mobile phase.	Formation of transient diastereomeric complexes leading to distinct NMR signals.[5]
Resolution	High to excellent.	Very high, often superior to HPLC.[3]	Moderate, dependent on CSA and analyte.
Analysis Time	Moderate (typically 10-30 min).	Fast (typically <10 min).[4]	Very fast (acquisition time is short).
Solvent Consumption	High.	Low (primarily CO2).	Very low (only deuterated solvent).
Sensitivity (LOD/LOQ)	High.	High.	Lower than chromatographic methods.
Sample Preparation	Simple dissolution.	Simple dissolution.	Simple mixing in an NMR tube.[6]
Method Development	Can be time-consuming.	Generally faster than HPLC.	Can be rapid with a suitable CSA library.
Quantitative Accuracy	Excellent.	Excellent.	Good to excellent with proper qNMR parameters.[7]
Non-destructive	No.	No.	Yes.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the typical workflows for each technique.

Figure 1: Chiral HPLC Experimental Workflow.

Figure 2: Chiral SFC Experimental Workflow.

Figure 3: Chiral NMR Experimental Workflow.

Conclusion: A Multi-faceted Approach to Ensuring Enantiopurity

The validation of enantiopurity for indoline-2-carboxylate building blocks is a critical step in the drug development pipeline. While chiral HPLC remains the established gold standard due to its high resolution and robustness, chiral SFC offers a compelling alternative with significant advantages in speed and sustainability. NMR spectroscopy with chiral solvating agents provides a rapid, non-destructive method that is particularly well-suited for high-throughput screening and reaction monitoring.

Ultimately, the choice of technique will be guided by the specific needs of the project. For routine quality control in a regulated environment, the precision and validation history of chiral HPLC are often preferred. For rapid screening of new chemical entities or optimization of asymmetric syntheses, the speed of chiral SFC and NMR can be invaluable. A comprehensive approach, potentially utilizing one chromatographic technique for primary analysis and NMR for orthogonal confirmation, provides the highest level of confidence in the enantiomeric purity of these vital pharmaceutical building blocks.

References

• This document contains two separate applications that discuss the use of quantitative NMR measurements for the analysis of enant. (n.d.).

• Application of Quantitative NMR (qHNMR) towards Establishment of Pharmaceutical Reference Standard; A Case of a Ticagrelor Process Impurity. (n.d.). J-Stage. Retrieved from [Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients.

• A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. (2025, July 11). MDPI. Retrieved from [Link]

• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. (2025, August 10). Retrieved from [Link]

• Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD using various eluents. (n.d.). PubMed. Retrieved from [Link]

• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. (n.d.). Longdom Publishing. Retrieved from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. (2022, September 8). PMC. Retrieved from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. (n.d.). Semantic Scholar. Retrieved from [Link]

• CHIRAL LC & SFC METHOD DEVELOPMENT. (2016, February 18). YMC Europe. Retrieved from [Link]

• Simple method development for SFC. (n.d.). secrets of science. Retrieved from [Link]

• Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. (2016, April 20). ACS Central Science - ACS Publications. Retrieved from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. (n.d.). RSC Publishing. Retrieved from [Link]

• Improved chiral SFC screening for analytical method development. (2013, November 15). PubMed. Retrieved from [Link]

• Quantitative NMR Spectroscopy in Pharmaceutical R&D. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. (n.d.). Shimadzu. Retrieved from [Link]

• Journal of Chromatography A. (n.d.). AFMPS. Retrieved from [Link]

• Chiral HPLC chromatogram of (R,S)-ethyl indoline-2-carboxylate and... (n.d.). ResearchGate. Retrieved from [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. (n.d.).

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). Retrieved from [Link]

• Recent Advances in SPE–Chiral-HPLC Methods for Enantiomeric Separation of Chiral Drugs in Biological Samples. (2013, January 31). SciSpace. Retrieved from [Link]

• (a) HPLC chromatogram of (R, S)-ethyl indoline-2-carboxylate; (b) The... (n.d.). ResearchGate. Retrieved from [Link]

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A Comparative Guide to the Crystallographic Landscape of Indoline-2-Carboxylate Salts and Their Precursors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the indoline-2-carboxylic acid scaffold and its saline derivatives represent a cornerstone for the design of novel therapeutics. Their rigid, bicyclic structure provides a unique three-dimensional framework that is amenable to a wide range of chemical modifications, making them privileged motifs in the pursuit of potent and selective biological activity. This guide offers a deep dive into the crystallographic characteristics of indoline-2-carboxylate systems, providing both a comparative analysis of available structural data and detailed experimental protocols for their synthesis and crystallization.

The Significance of the Indoline-2-Carboxylate Scaffold

The indoline core, a saturated analog of the indole ring, is a recurring feature in a multitude of biologically active compounds. The incorporation of a carboxylic acid at the 2-position introduces a critical functional group for molecular recognition, enabling strong ionic and hydrogen bonding interactions with biological targets. This has led to the development of indoline-2-carboxylic acid derivatives as potent inhibitors of enzymes such as HIV-1 integrase and as modulators of various receptors.[1][2]

The formation of salts from the carboxylic acid moiety is a fundamental strategy in drug development to enhance physicochemical properties such as solubility, stability, and bioavailability. Understanding the crystal packing and intermolecular interactions within these salts is paramount for predicting their solid-state behavior and for the rational design of new drug candidates. While extensive crystallographic data exists for indole-2-carboxylic acid and its derivatives, the specific salt forms of the indoline variant remain less explored in the public domain. This guide aims to bridge this gap by providing a foundational understanding and practical methodologies.

Comparative Analysis of Crystal Structures: Insights from Indole-2-Carboxylic Acid and its Derivatives

In the absence of a wealth of publicly available crystal structures for indoline-2-carboxylate salts, a comparative analysis of the parent indole-2-carboxylic acid and its derivatives provides invaluable insights into the potential intermolecular interactions and packing motifs that govern the solid-state architecture of these systems.

The crystal structure of indole-2-carboxylic acid itself reveals a planar ribbon-like arrangement held together by a network of intermolecular hydrogen bonds.[3] Specifically, O-H···O and N-H···O interactions are prominent, with the carboxylic acid group acting as a hydrogen bond donor and the oxygen atom of the carboxylic group of a neighboring molecule serving as an acceptor.[3] This creates a robust, hydrogen-bonded chain.

In contrast, derivatives such as 5-methoxy-1H-indole-2-carboxylic acid can exhibit polymorphism, crystallizing in different space groups with distinct packing arrangements.[4] One polymorph forms cyclic dimers through double O-H···O hydrogen bonds between the carboxylic acid groups, a common motif in carboxylic acid crystal structures.[4] This highlights how subtle changes to the indole core can significantly influence the resulting crystal packing.

The table below summarizes key crystallographic data for indole-2-carboxylic acid and a representative derivative, offering a glimpse into the structural diversity of this class of compounds.

Compound	Formula	Crystal System	Space Group	Key Hydrogen Bonds	Reference
Indole-2-carboxylic acid	C₉H₇NO₂	Orthorhombic	Pna2₁	O-H···O, N-H···O	[3]
5-Methoxy-1H-indole-2-carboxylic acid (Polymorph 1)	C₁₀H₉NO₃	Monoclinic	C2/c	O-H···O, N-H···O	[4]
5-Methoxy-1H-indole-2-carboxylic acid (Polymorph 2)	C₁₀H₉NO₃	Monoclinic	P2₁/c	O-H···O (dimer), N-H···O	[4]

Experimental Protocols

Synthesis of Indoline-2-Carboxylic Acid

The synthesis of indoline-2-carboxylic acid is a critical first step. A common and effective method involves the reduction of indole-2-carboxylic acid. The following protocol is adapted from established literature procedures.[5][6]

Workflow for the Synthesis of Indoline-2-Carboxylic Acid

Caption: Synthesis of Indoline-2-carboxylic Acid.

Step-by-Step Protocol:

• Esterification and Reduction:

  • Suspend indole-2-carboxylic acid in absolute ethanol.

  • Cool the suspension to -20°C using a dry ice/acetone bath.

  • Saturate the solution with dry hydrogen chloride gas.

  • Add anhydrous stannous chloride (SnCl₂) in one portion.

  • Allow the reaction to warm slowly to room temperature and stir overnight. The reaction proceeds via the formation of an intermediate indoline-2-carboxylic acid ester tin complex.[5]

• Isolation of the Intermediate (Optional):

  • The indoline-2-carboxylic acid ester tin complex may precipitate and can be collected by filtration.

• In Situ Hydrolysis:

  • To the reaction mixture (or the isolated tin complex dissolved in a lower alkanol), add an aqueous solution of sodium hydroxide or potassium hydroxide.

  • Stir the mixture until the hydrolysis of the ester and the breakdown of the tin complex are complete.

• Work-up and Purification:

  • Acidify the aqueous solution with a mineral acid (e.g., HCl) to precipitate the indoline-2-carboxylic acid.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

  • Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further purification.

General Protocol for the Preparation of Indoline-2-Carboxylate Salts

The formation of a salt from indoline-2-carboxylic acid is a straightforward acid-base reaction. This protocol provides a general method that can be adapted for various cations.

Workflow for Salt Formation

Caption: General workflow for the preparation of indoline-2-carboxylate salts.

Step-by-Step Protocol:

• Dissolution: Dissolve indoline-2-carboxylic acid in a suitable solvent (e.g., ethanol, methanol, or water).

• Addition of Base: Add a stoichiometric amount of the desired base (e.g., sodium hydroxide for the sodium salt, potassium hydroxide for the potassium salt, or calcium carbonate for the calcium salt).

• Reaction: Stir the mixture at room temperature until the reaction is complete, which is typically indicated by the complete dissolution of the starting materials.

• Isolation: The salt can be isolated by evaporation of the solvent or by precipitation through the addition of a less polar co-solvent.

Crystallization for X-ray Diffraction

Obtaining single crystals of sufficient quality is essential for X-ray crystallographic analysis. The following is a general protocol for the crystallization of indoline-2-carboxylic acid, which can be adapted for its salts.

Step-by-Step Protocol for Crystallization:

• Solvent Selection: Screen a variety of solvents to find one in which the compound has moderate solubility. Common choices include ethanol, methanol, acetone, ethyl acetate, and mixtures with water.

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of the compound in the chosen solvent at room temperature.

  • Loosely cover the container (e.g., with parafilm pierced with a few holes) to allow for slow evaporation of the solvent.

  • Leave the solution undisturbed in a vibration-free environment.

• Slow Cooling:

  • Prepare a saturated solution of the compound in the chosen solvent at an elevated temperature (below the solvent's boiling point).

  • Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or cold room.

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a solvent in which it is highly soluble.

  • Place this solution in a small, open vial.

  • Place the vial inside a larger, sealed container that contains a larger volume of a solvent in which the compound is poorly soluble but which is miscible with the first solvent.

  • The vapor of the "anti-solvent" will slowly diffuse into the solution of the compound, reducing its solubility and promoting crystallization.

Conclusion

While direct crystallographic comparisons of a wide range of indoline-2-carboxylate salts are currently limited by the availability of public data, this guide provides the essential knowledge and practical protocols for researchers to pursue the synthesis, crystallization, and structural analysis of these important compounds. The insights gained from the crystal structures of the parent indole-2-carboxylic acid and its derivatives serve as a valuable foundation for understanding the intermolecular forces that will dictate the solid-state properties of the corresponding salts. By following the detailed methodologies presented here, researchers will be well-equipped to generate the high-quality single crystals necessary for X-ray diffraction studies, thereby contributing to the growing body of knowledge on this critical class of molecules and paving the way for the rational design of future pharmaceuticals.

References

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry. [Link][1][2]

• Structure and Morphology of Indole Analogue Crystals. ACS Omega. [Link][7][8]

• REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. HETEROCYCLES. [Link][9]

• Crystal structures of three indole derivatives. Acta Crystallographica Section E. [Link][10]

• Process for the preparation of an optically active indoline-2-carboxylic acid or derivative thereof. Google Patents. [11]

• The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenylsulfonyl)-1H-indole derivatives. IUCrData. [Link][12]

• Preparation of indoline-2-carboxylic acid via the intermediate indoline-2-carboxylic acid ester tin complex. Google Patents. [5]

• Indole-2-carboxylic acid, ethyl ester. Organic Syntheses. [Link][6]

• Production of salts of indole carboxylic acid compounds. Google Patents. [13]

• Synthetic method of indole-2-carboxylic acid. Google Patents. [14]

• Refinement method of indole-2-carboxylic acid. Google Patents. [15]

• Ethyl 1H-indole-2-carboxylate. IUCrData. [Link][16]

• Ethyl 1H-indole-2-carboxylate. ResearchGate. [Link][17]

• Synthesis of Alkali Metal Carboxylates and Carboxylic Acids Using "Wet" and "Anhydrous" Alkali Metal Hydroxides. Request PDF. [Link][18]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. [Link][19]

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray. Semantic Scholar. [Link][4]

• Structures and vibrational spectra of indole carboxylic acids. Part I. Indole-2-carboxylic acid. Request PDF. [Link][3]

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• 10. Crystal structures of three indole derivatives: 3-ethnyl-2-methyl-1-phenyl­sulfonyl-1H-indole, 4-phenyl­sulfonyl-3H,4H-cyclo­penta­[b]indol-1(2H)-one and 1-{2-[(E)-2-(5-chloro-2-nitro­phen­yl)ethen­yl]-1-phenyl­sulfonyl-1H-indol-3-yl}ethan-1-one chloro­form monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Reactivity Guide: Methyl vs. Ethyl Indoline-2-Carboxylates

Topic: Comparative Reactivity of Methyl vs. Ethyl Indoline-2-Carboxylates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Alkyl Selection Matrix

In the synthesis of peptidomimetics (e.g., Perindopril intermediates) and indole-based alkaloids, the choice between Methyl Indoline-2-carboxylate (MIC) and Ethyl Indoline-2-carboxylate (EIC) is rarely arbitrary. It is a strategic decision dictated by the downstream processing requirements: kinetic resolution efficiency vs. lipophilic solubility profiles .

• Select Methyl (MIC) when prioritizing hydrolytic lability and enzymatic compatibility . The reduced steric bulk of the methoxy group facilitates rapid nucleophilic attack, making MIC the gold standard for kinetic resolutions (e.g., Savinase/Alcalase mediated).

• Select Ethyl (EIC) when prioritizing lipophilicity and solubility in non-polar organic media . EIC offers superior stability during anhydrous N-functionalization steps where moisture sensitivity is a concern.

Table 1: Physicochemical & Reactivity Comparison

Feature	Methyl Indoline-2-carboxylate (MIC)	Ethyl Indoline-2-carboxylate (EIC)
Molecular Weight	177.20 g/mol	191.23 g/mol
Hydrolysis Rate ( )	High (Fastest kinetics)	Moderate (~0.6x rate of Methyl)
Enzymatic Recognition	Excellent (High value)	Good (Slower turnover)
Lipophilicity (LogP)	Lower (More polar)	Higher (Better DCM/EtOAc solubility)
Primary Application	Kinetic Resolution, Aqueous Chemistry	Anhydrous N-Alkylation, Peptide Coupling

Reactivity Profile 1: Hydrolysis & Kinetic Resolution

The most distinct divergence in reactivity occurs during hydrolysis. The steric hindrance of the ethyl group significantly retards the rate of saponification compared to the methyl ester.

Mechanism & Causality

The carbonyl carbon in MIC is more accessible to nucleophiles (

or catalytic serine residues in enzymes). In EIC, the additional methylene group ( ) introduces rotational freedom that effectively shields the carbonyl, increasing the activation energy for the formation of the tetrahedral intermediate.

Application: Enzymatic Kinetic Resolution

For the production of chiral (S)-Indoline-2-carboxylic acid , MIC is the preferred substrate. Industrial protocols utilize hydrolases (e.g., Savinase, Alcalase) to selectively hydrolyze the (R)-ester, leaving the desired (S)-ester intact.

• MIC Performance: Rapid hydrolysis of (R)-isomer; high enantiomeric excess (

  ) achievable in <6 hours.

• EIC Performance: Slower reaction rates require higher enzyme loading or longer reaction times, increasing the risk of non-specific background hydrolysis which erodes

  .

Reactivity Profile 2: Oxidation to Indole-2-Carboxylates

Both esters serve as precursors to Indole-2-carboxylates via oxidative dehydrogenation. This transformation is critical for aromatizing the indoline scaffold.

Common Oxidants: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or activated

.

• Reactivity Parity: Unlike hydrolysis, the oxidation potential is governed by the electronic properties of the nitrogen lone pair and the C3-benzylic protons. The ester alkyl group (Methyl vs. Ethyl) has a negligible electronic effect on this oxidation.

• Process Implication: The choice here depends on workup. EIC derivatives are more soluble in the organic solvents (Toluene, DCM) typically used for

  oxidations, preventing product precipitation on the oxidant surface.

Experimental Protocols (Self-Validating Systems)

Protocol A: Enzymatic Resolution of Methyl Indoline-2-carboxylate

Objective: Isolation of (S)-MIC with

.

Reagents:

• Racemic Methyl Indoline-2-carboxylate (10 g)

• Savinase (Liquid, 16 L) or Alcalase

• Phosphate Buffer (0.1 M, pH 7.5)

• Toluene (for extraction)

Workflow:

• Emulsification: Suspend racemic MIC (10% w/v) in Phosphate Buffer. Vigorous stirring is essential to maximize the surface area of the organic-aqueous interface.

• Initiation: Add Savinase (1:20 w/w enzyme:substrate ratio). Maintain temperature at 25°C.

• Self-Validating Checkpoint (pH Stat): The hydrolysis releases acid, dropping the pH. Use an autotitrator to maintain pH 7.5 using 1M NaOH. Validation: The consumption of NaOH correlates directly to conversion. Stop reaction when 0.5 equivalents of NaOH are consumed (theoretical 50% conversion).

• Quench & Separation: Adjust pH to 8.5. Extract the unreacted (S)-MIC into Toluene (3x). The hydrolyzed (R)-acid remains in the aqueous phase.

• Analysis: Analyze organic phase via Chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Chemical Oxidation (Dehydrogenation) with DDQ

Objective: Conversion of Ethyl Indoline-2-carboxylate to Ethyl Indole-2-carboxylate.

Reagents:

• Ethyl Indoline-2-carboxylate (1.0 eq)

• DDQ (1.1 eq)

• Dichloromethane (DCM) (anhydrous)

Workflow:

• Dissolution: Dissolve EIC in DCM (0.1 M concentration).

• Addition: Add DDQ portion-wise at 0°C to control exotherm.

• Reaction: Warm to room temperature. Stir for 2 hours.

• Self-Validating Checkpoint (TLC):

  • Mobile Phase: Hexane:EtOAc (4:1).

  • Visualization: UV (254 nm). Indoles fluoresce strongly; Indolines absorb weakly.

  • Criteria: Complete disappearance of the lower Rf spot (Indoline) and appearance of a higher Rf, fluorescent spot (Indole).

• Workup: Filter off the precipitated DDQ-H2 (hydroquinone). Wash filtrate with sat.[1]

  to remove residual hydroquinone.

Visualizations

Diagram 1: Enzymatic Resolution Workflow

This flowchart illustrates the kinetic resolution pathway, highlighting the divergence based on stereochemistry.

Caption: Kinetic resolution pathway for Methyl Indoline-2-carboxylate using biocatalysis.

Diagram 2: Reactivity Divergence (Oxidation vs. Hydrolysis)

This diagram compares the chemical pathways available to the ethyl ester, distinguishing between functionalization of the ring vs. the ester.

Caption: Divergent chemical reactivity pathways for Ethyl Indoline-2-carboxylate.

References

• Oreja, F. et al. (2024). On the Reactivity of (S)-Indoline-2-Carboxylic Acid. Chirality, 36(1). Link

• Kim, D. H. et al. (1983).[2] Synthesis of (S)-Indoline-2-carboxylic acid via Enzymatic Resolution. Journal of Medicinal Chemistry, 26, 394.[2] Link

• Guinosso, C. J. (1985). Preparation of indoline-2-carboxylic acid via the intermediate indoline-2-carboxylic acid ester tin complex. US Patent 4,535,168.[3] Link

• Katritzky, A. R. et al. (1998). Reactions of Ethyl Indole-2-carboxylate in Aqueous Media at High Temperature. Australian Journal of Chemistry, 51(8), 703–706.[4] Link

• BenchChem. Ethyl 2-Methyl-1-indolinecarboxylate: Reactivity and Properties. Link (Representative Link for physicochemical data)

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Benchmarking synthetic routes for chiral indoline production

Benchmarking Synthetic Routes for Chiral Indoline Production: A Comprehensive Guide

As a Senior Application Scientist, selecting the optimal synthetic route for chiral indoline production requires balancing enantioselectivity, scalability, and sustainability. Chiral indolines are privileged scaffolds ubiquitous in pharmaceuticals (e.g., silodosin, indapamide) and bioactive alkaloids. However, their synthesis is historically bottlenecked by the inherent aromatic stability of indole precursors and the propensity of these nitrogen-containing heterocycles to poison metal catalysts.

This guide objectively benchmarks four distinct catalytic paradigms: Transition Metal Asymmetric Hydrogenation (AH), Organocatalytic Asymmetric Transfer Hydrogenation (ATH), Biocatalytic C(sp³)–H Amination, and Copper-Catalyzed Hydroamination. By dissecting the mechanistic causality behind each protocol, this document provides a self-validating framework for drug development professionals to select the most appropriate methodology for their target molecules.

Strategic Decision Matrix

The selection of a synthetic route is primarily dictated by the nature of the starting material and the tolerance for metal residues in the final active pharmaceutical ingredient (API).

Caption: Fig 1. Decision matrix for selecting a chiral indoline synthetic route based on precursor type.

Paradigm 1: Transition Metal-Catalyzed Asymmetric Hydrogenation (AH)

Transition metal-catalyzed AH of prochiral indole derivatives represents one of the most atom-economic approaches to chiral indolines[1]. However, the direct hydrogenation of unprotected indoles is thermodynamically challenging.

Caption: Fig 2. Mechanism of Brønsted acid-assisted Ir-catalyzed asymmetric hydrogenation of indoles.

Mechanistic Causality: To overcome the aromatic stability of the indole ring, a strong Brønsted acid (e.g., methanesulfonic acid, MeSO₃H) is introduced. The acid selectively protonates the C3 position of the indole, generating a highly reactive, non-aromatic iminium intermediate[1]. An Iridium complex paired with a bisphosphine-thiourea ligand (ZhaoPhos) is then employed. The thiourea moiety engages in anion-binding activation with the acid's counterion, creating a highly rigid chiral pocket that dictates the stereochemical outcome during the outer-sphere hydride transfer from the Ir-center[1].

Validated Experimental Protocol:

• In an argon-filled glovebox, charge a high-pressure hydrogenation vessel with unprotected indole substrate (0.2 mmol), [Ir(COD)Cl]₂ (1.0 mol %), and ZhaoPhos ligand (2.2 mol %).

• Add anhydrous toluene (2.0 mL) and MeSO₃H (0.2 equivalents). Note: The substoichiometric acid is critical; omitting it results in <10% conversion due to unbroken aromaticity.

• Purge the vessel with H₂ gas three times, then pressurize to 600 psi.

• Stir the reaction at room temperature for 24 hours.

• Vent the H₂ gas carefully, neutralize with saturated NaHCO₃, extract with ethyl acetate, and purify via silica gel chromatography.

Performance Data:

Catalyst System	Substrate	Yield (%)	Enantiomeric Excess (ee)	Conditions

| Ir/ZhaoPhos + MeSO₃H | 2-Aryl-1H-indoles | 75–99% | 86–99% | 600 psi H₂, RT, 24 h |

Paradigm 2: Organocatalytic Asymmetric Transfer Hydrogenation (ATH)

For pharmaceutical applications where heavy metal contamination is a strict regulatory concern, organocatalysis provides a highly effective alternative.

Mechanistic Causality: This route utilizes Chiral Phosphoric Acids (CPAs) as bifunctional catalysts. The CPA's acidic proton activates the substrate (e.g., a 3H-indole) by hydrogen bonding to the imine nitrogen, while the phosphoryl oxygen simultaneously coordinates to a hydride donor, typically a Hantzsch ester[2]. This dual-activation organizes a highly ordered transition state, shielding one face of the imine and ensuring exceptional facial selectivity during the transfer hydrogenation.

Validated Experimental Protocol:

• To an oven-dried Schlenk tube, add 3,3-difluoro-3H-indole (0.1 mmol), Chiral Phosphoric Acid catalyst (CPA-6, 5 mol %), and tert-butyl Hantzsch ester (HE-t-Bu, 1.5 equivalents).

• Dissolve the mixture in anhydrous toluene (1.0 mL). Note: Toluene provides the optimal non-polar environment to maximize the strength of the hydrogen-bonding network.

• Stir the mixture at 25 °C for 3 hours.

• Directly load the crude mixture onto a silica gel column to isolate the fluorinated chiral indoline.

Performance Data:

Catalyst System	Substrate	Yield (%)	Enantiomeric Excess (ee)	Conditions

| CPA-6 + HE-t-Bu | 3,3-Difluoro-3H-indoles | 83–99% | 85–96% | Toluene, 25 °C, 3 h |

Paradigm 3: Biocatalytic Intramolecular C(sp³)–H Amination

Biocatalysis represents the frontier of green chemistry, enabling complex transformations under mild, aqueous conditions that are impossible via traditional synthetic means.

Caption: Fig 3. Biocatalytic pathway for chiral indoline synthesis via enzymatic nitrene transfer.

Mechanistic Causality: Traditional C–H amination requires harsh oxidants and lacks high enantiocontrol. By utilizing directed evolution, researchers engineered cytochrome P411 (a P450 enzyme where the axial heme-ligating cysteine is mutated to serine)[3]. This mutation suppresses native monooxygenase activity and tunes the heme iron to stabilize an iron-nitrenoid intermediate generated from an organic azide[3]. The enzyme's evolved chiral active site forces the nitrenoid into precise proximity with the target C(sp³)–H bond, achieving highly enantioselective intramolecular insertion to form the indoline ring[3].

Validated Experimental Protocol:

• Prepare an anaerobic reaction mixture containing the aryl azide substrate (10 mM) in M9-N buffer (pH 7.4).

• Add purified P411-INS-5151 enzyme (0.1 mol %).

• Initiate the reaction by adding sodium dithionite (Na₂S₂O₄, 10 mM). Note: Dithionite is essential to reduce the resting Fe(III) heme to the catalytically active Fe(II) state required for azide binding.

• Incubate at room temperature for 12 hours under anaerobic conditions.

• Quench with acetonitrile, centrifuge to remove denatured protein, and analyze/purify via preparative HPLC.

Performance Data:

Catalyst System	Substrate	Yield (%)	Enantiomeric Ratio (er)	Conditions

| P411-INS-5151 | Aryl Azides | 43–74% | Up to 99:1 | Aqueous buffer, RT, 12 h |

Paradigm 4: Enantioselective Copper-Catalyzed Hydroamination

For substrates possessing tethered alkenes, intramolecular hydroamination offers a highly atom-economical route using earth-abundant metals.

Mechanistic Causality: In this pathway, a Cu(II) center coordinated by a chiral bis(oxazoline) ligand (Ph-box) acts as a Lewis acid, activating the tethered alkene of an N-sulfonyl-2-allylaniline[4]. The sterically demanding Ph-box ligand dictates the face of nucleophilic attack by the sulfonamide nitrogen. Crucially, 1,4-cyclohexadiene is added to the system to act as a rapid hydrogen atom donor, trapping the resulting alkyl radical intermediate and preventing the formation of undesired carboamination byproducts[4].

Validated Experimental Protocol:

• In a sealed tube, combine N-sulfonyl-2-allylaniline (0.5 mmol), ₂ (15 mol %), and 2,6-di-tert-butyl-4-methylpyridine (1.0 equivalent) as a non-nucleophilic base.

• Add 1,4-cyclohexadiene (3.0 equivalents) and a suitable solvent (e.g., DCE).

• Heat the mixture to 100 °C for 8 hours. Note: Temperatures below 100 °C result in incomplete conversion, while reducing catalyst loading below 15 mol% increases undesired carboamination[4].

• Cool to room temperature, filter through a pad of Celite, and purify via flash chromatography.

Performance Data:

Catalyst System	Substrate	Yield (%)	Enantiomeric Excess (ee)	Conditions

| ₂ | N-Sulfonyl-2-allylanilines | 72–89% | Up to 90% | 100 °C, 8 h |

Comprehensive Benchmarking Summary

Route	Primary Catalyst	Substrate Class	Max ee / er	Yield Range	Scalability & Green Metrics
TM-Catalyzed AH	Ir/ZhaoPhos + MeSO₃H	Unprotected Indoles	99% ee	75–99%	High atom economy; Heavy metal waste requires scavenging.
Organocatalytic ATH	CPA + Hantzsch Ester	3H-Indoles	96% ee	83–99%	Metal-free (Pharma-friendly); Generates pyridine byproduct.
Biocatalytic Amination	Cytochrome P411	Aryl Azides	99:1 er	43–74%	Highly sustainable; Aqueous conditions; Lower overall yields.
Cu-Hydroamination	Cu(Ph-box)(OTf)₂	2-Allylanilines	90% ee	72–89%	Earth-abundant metal; Requires elevated temperatures (100 °C).

References

• Chiral phosphoric acid-catalyzed transfer hydrogenation of 3,3-difluoro-3H-indoles. Beilstein Journal of Organic Chemistry.[Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science.[Link]

• Chiral Indoline Synthesis Via Enantioselective Intramolecular Copper-Catalyzed Alkene Hydroamination. Organometallics (NIH Public Access).[Link]

• Ir-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope Investigations and Mechanistic Studies. CCS Chemistry.[Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. BJOC - Chiral phosphoric acid-catalyzed transfer hydrogenation of 3,3-difluoro-3H-indoles [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chiral Indoline Synthesis Via Enantioselective Intramolecular Copper-Catalyzed Alkene Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(S)-Ethyl indoline-2-carboxylate hydrochloride proper disposal procedures

An authoritative, step-by-step guide to the operational handling and RCRA-compliant disposal of (S)-Ethyl indoline-2-carboxylate hydrochloride .

Introduction & Chemical Profile

(S)-Ethyl indoline-2-carboxylate hydrochloride is a highly valuable chiral building block frequently utilized in the synthesis of ACE inhibitors and complex pharmaceutical intermediates. Because it is a hydrochloride salt of an amine-containing heterocycle, it presents specific handling and disposal challenges that differ from standard organic compounds.

To build a culture of safety and compliance, laboratory personnel must understand not just how to dispose of this chemical, but the mechanistic causality behind these protocols.

Table 1: Chemical & Hazard Summary

Property	Specification / Data
Chemical Name	(S)-Ethyl indoline-2-carboxylate hydrochloride
CAS Number	79854-42-5[1]
Molecular Formula	C₁₁H₁₄ClNO₂[1]
Molecular Weight	227.69 g/mol [1]
Physical State	White to Yellow Solid[2]
GHS Hazard Codes	H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H335 (STOT SE 3)[2]
Required PPE	Nitrile gloves, safety goggles, lab coat, fume hood (P280, P261)[2]

Mechanistic Safety & Causality in Handling

Why do we handle this specific compound with elevated precaution?

The Hydrochloride Factor: While the indoline free base is relatively stable, the hydrochloride salt can be hygroscopic. Upon exposure to ambient moisture, it can undergo minor dissociation, releasing trace amounts of hydrogen chloride (HCl) gas. This localized generation of acidic micro-environments is the primary driver for its H335 (respiratory irritation) and H315/H319 (skin/eye irritation) classifications[2].

Furthermore, the compound must be kept away from strong bases. Accidental mixing with a strong base will rapidly neutralize the HCl, precipitating the free indoline base in an exothermic reaction, which drastically alters its solubility and volatility profile.

Step-by-Step Spill Response Protocol

• Assessment: Identify the spill size. For benchtop spills (<50g), proceed with local cleanup.

• PPE Donning: Ensure double nitrile gloves, safety goggles, and a lab coat are worn.

• Containment: Cover the solid spill with an inert absorbent like diatomaceous earth. Causality: Do not use basic absorbents (like sodium carbonate) unless specifically intending to neutralize, as rapid neutralization can generate localized heat and release the free base.

• Collection: Use a non-sparking plastic scoop to transfer the powder into a sealable, compatible plastic container.

• Decontamination: Wipe the area with a 70% ethanol/water solution to dissolve and remove residual organic salt.

Figure 1: Sequential operational workflow for localized chemical spill response.

Waste Segregation Logic & RCRA Compliance

Under the EPA's Resource Conservation and Recovery Act (RCRA) guidelines (40 CFR Part 261), waste must be accurately characterized to prevent dangerous environmental release[3].

The Causality of Halogenated Segregation: Because (S)-Ethyl indoline-2-carboxylate hydrochloride contains a chloride ion (Cl⁻) in its molecular structure, any waste generated from it must be classified as Halogenated Organic Waste [4],[5].

Why is this critical? Waste disposal facilities use high-temperature rotary kiln incineration to destroy organic waste[6]. Incinerating halogenated compounds generates corrosive hydrogen chloride (HCl) gas. Facilities must route halogenated waste to specific incinerators equipped with caustic scrubbers (e.g., NaOH showers) to neutralize the HCl before exhaust release[6]. Mixing this into non-halogenated streams violates EPA regulations, damages incinerator infrastructure, and poses severe environmental risks.

Figure 2: Logical decision tree for RCRA-compliant waste segregation and disposal.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Pure Solid Waste (Expired/Unused Reagent)

• Containerization: Keep the solid in its original glass or plastic vial. Do not dissolve the solid solely for the purpose of disposal, as this unnecessarily increases the volume of hazardous liquid waste.

• Secondary Containment: Place the sealed vial inside a clear, heavy-duty hazardous waste bag to prevent dispersion if the primary container shatters.

• Labeling: Affix a standardized hazardous waste tag. Check the boxes for "Toxic" and "Irritant". Explicitly write: "Contains (S)-Ethyl indoline-2-carboxylate hydrochloride (Halogenated Solid)".

• Storage: Store in a dry, ventilated hazardous waste cabinet away from moisture and bases until your Environmental Health and Safety (EHS) department schedules a pickup.

Protocol B: Disposal of Liquid Reaction Waste (Solutions)

• Cooling & Quenching: Ensure the reaction mixture containing the compound is fully quenched and cooled to room temperature.

• Transfer: Operating strictly within a chemical fume hood, carefully pour the solution into a designated, EHS-approved "Halogenated Organic Liquid Waste" carboy.

• Compatibility Check: Ensure the carboy does not contain incompatible chemicals. Never mix this waste with strong oxidizers (e.g., concentrated nitric acid), as the organic indoline core can undergo violent oxidation[5].

• Logging: Record the exact volume, solvent type (e.g., DCM, Methanol), and estimated concentration of the compound on the waste log attached to the carboy.

Protocol C: Contaminated Consumables

• Segregation: Pipette tips, weighing boats, spatulas, and Kimwipes that have come into contact with the solid or solution must never go into standard municipal trash.

• Disposal: Place them in a designated "Chemically Contaminated Solid Waste" bin (typically a lined, pedal-operated bin). Tie off the liner when it reaches 75% capacity to prevent aerosolization of residual powders.

References

• Fisher Scientific / Thermo Scientific. "Ethyl (S)-indoline-2-carboxylate hydrochloride, 98%". fishersci.nl. Available at:[Link][1]

• University of Wisconsin Oshkosh (UWO). "Guide to Classifying Unwanted Materials". uwosh.edu. Available at:[Link][5]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes". epa.gov. Available at:[Link][6]

• Electronic Code of Federal Regulations (eCFR). "40 CFR Part 261 -- Identification and Listing of Hazardous Waste". ecfr.gov. Available at:[Link][3]

Sources

• 1. CAS RN 79854-42-5 | Fisher Scientific [fishersci.nl]
• 2. (S)-INDOLINE-2-CARBOXYLIC ACID ETHYL ESTER HCL | 79854-42-5 [sigmaaldrich.com]
• 3. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uwosh.edu [uwosh.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Senior Application Scientist's Guide to Handling (S)-Ethyl indoline-2-carboxylate hydrochloride

Welcome to your comprehensive guide on the safe handling of (S)-Ethyl indoline-2-carboxylate hydrochloride (CAS No. 78854-42-5). As a crucial intermediate in pharmaceutical research and development, understanding its properties and associated handling requirements is paramount to ensuring laboratory safety and experimental integrity. This document moves beyond a simple checklist, providing the rationale behind each procedural step to empower you with a deep, actionable understanding of safe laboratory practices.

The information herein is synthesized from authoritative safety data sheets for the hydrochloride salt and its close structural analogs, such as the free base and the parent carboxylic acid. This approach ensures a conservative and comprehensive safety posture, even when data for the specific salt form is limited.

Hazard Identification and Risk Profile

Before any handling operation, a thorough understanding of the compound's hazard profile is essential. (S)-Ethyl indoline-2-carboxylate hydrochloride and its analogs are associated with several health risks that dictate our handling protocols.

The primary hazards are summarized below, based on GHS classifications from multiple suppliers for structurally related compounds.[1][2][3][4]

Hazard Class	GHS Hazard Statement
Acute Toxicity	H302: Harmful if swallowed.[5][6]
Skin Corrosion/Irritation	H315: Causes skin irritation.[4][6][7]
Skin Sensitization	H317: May cause an allergic skin reaction.[1][2][3]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation.[4][6][7]
Respiratory Irritation	H335: May cause respiratory irritation.[4][6]
Reproductive Toxicity	H361: Suspected of damaging fertility or the unborn child.[1][2][3]
Specific Target Organ Toxicity	H373: May cause damage to organs through prolonged or repeated exposure.[3]

The causality is clear: the compound's chemical nature presents risks upon contact, inhalation, or ingestion. The ester and amine functionalities can interact with biological systems, leading to irritation, sensitization, and potential long-term toxicity. Our procedural controls are designed to mitigate these risks at every step.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. The following table outlines the minimum required PPE for various laboratory operations involving this compound.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (Solid)	Safety glasses with side shields or chemical splash goggles.[8]	Chemical-resistant gloves (e.g., Nitrile).[8]	Standard laboratory coat.[8][9]	Required if not in a ventilated enclosure. Use a NIOSH-approved respirator with a particulate filter (e.g., N95 or P3).[3][10]
Solution Preparation	Chemical splash goggles. A face shield is recommended if splashing is likely.[3]	Chemical-resistant gloves (e.g., Nitrile).	Chemical-resistant apron over a laboratory coat.	Not required if performed within a certified chemical fume hood.
Reaction Workup & Purification	Chemical splash goggles and face shield.	Chemical-resistant gloves (e.g., Nitrile).	Laboratory coat.	Not required if performed within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles and face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or suit.	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.[3][10]

Expert Rationale:

• Eye Protection: The risk of serious eye irritation (H319) necessitates, at minimum, safety glasses.[4][7] For any task involving liquids or potential dust generation, chemical splash goggles are mandatory to form a complete seal around the eyes, preventing entry of aerosols or splashes.

• Hand Protection: Nitrile gloves provide an effective barrier against skin contact, which can cause irritation and allergic reactions (H315, H317).[1][7] Always check gloves for integrity before use and wash hands thoroughly after removal.[1][4]

• Body Protection: A lab coat is the first line of defense against incidental contact.[8] For larger-scale operations or when cleaning spills, a chemical-resistant apron provides an additional layer of protection.

• Respiratory Protection: The compound is a powder that can be easily aerosolized, posing a risk of respiratory irritation (H335).[4][6] Therefore, all handling of the solid compound must be performed in a ventilated enclosure, such as a chemical fume hood or a powder containment hood.[1][8] If such engineering controls are not available, a properly fitted respirator is mandatory.

Operational and Disposal Plans

Step-by-Step Handling Protocol: Weighing and Transfer

This protocol is designed to minimize exposure and prevent contamination.

• Preparation: Designate a specific area for handling, preferably within a chemical fume hood. Assemble all necessary equipment (spatulas, weigh boats, containers) before retrieving the chemical.

• Don PPE: Put on all required PPE as specified in the table above (goggles, gloves, lab coat).

• Retrieve Chemical: Allow the container to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Perform all weighing operations on a tared weigh boat inside the fume hood. Use a spatula to carefully transfer the solid, avoiding any actions that could generate dust. Minimize the time the primary container is open.

• Transfer: Carefully add the weighed solid to the reaction vessel or solvent.

• Decontamination: Clean the spatula and weighing area immediately after use. Dispose of the weigh boat and any contaminated wipes as hazardous waste.

• Storage: Tightly close the primary container and store it in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[2]

Spill Management Protocol

Immediate and correct response to a spill is critical.

Caption: Workflow for chemical spill response.

Detailed Spill Cleanup Steps:

• Personal Protection: Avoid breathing dust.[1][6] Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.[4][6]

• Containment: Prevent further spread. For solids, carefully cover with an inert absorbent material like sand or vermiculite.[1][8] Do not use water unless specified.

• Collection: Carefully sweep or vacuum the material into a suitable, labeled container for disposal.[1][2] Use spark-proof tools if a flammable solvent is involved.[6]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the collected waste and all contaminated cleaning materials in accordance with federal, state, and local regulations.[2]

Disposal Plan

All waste containing (S)-Ethyl indoline-2-carboxylate hydrochloride must be treated as hazardous.

• Solid Waste: Collect excess solid, contaminated gloves, weigh boats, and wipes in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect solutions in a designated, labeled hazardous waste container. Do not pour down the drain.[1][4]

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed waste disposal contractor.[2]

Emergency First Aid Procedures

In case of exposure, follow these immediate steps while seeking medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][4] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing immediately.[1] Wash affected skin with plenty of soap and water for at least 15 minutes.[2] If skin irritation or a rash occurs, get medical advice.[1]

• Inhalation: Move the person to fresh air.[1][6] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][4] Rinse mouth with water.[1] Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[10]

Always provide the Safety Data Sheet (SDS) to emergency responders and medical personnel.

References

• Safety Data Sheet (for Indole) . BD Diagnostic Systems. [Link]

• Safety Data Sheet Indoline-2-carboxylic acid . MetaSci Inc. [Link]

• Ethyl indole-2-carboxylate | C11H11NO2 | CID 73125 . PubChem, National Institutes of Health. [Link]

• Ethyl Indoline-2-carboxylate, 25g, Each . CP Lab Safety. [Link]

• Safety Data Sheet Indole-2-carboxylic acid . MetaSci Inc. [Link]

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• 3. (S)-(−)-インドリン-2-カルボン酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. Ethyl indoline-2-carboxylate | 50501-07-0 [sigmaaldrich.com]
• 6. echemi.com [echemi.com]
• 7. Ethyl indole-2-carboxylate | C11H11NO2 | CID 73125 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. digitalassets.avantorsciences.com [digitalassets.avantorsciences.com]
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